Danofloxacin-d3 Mesylate

• CAS: 1217860-94-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of Danofloxacin-d3 Mesylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and application of Danofloxacin-d3 Mesylate, a crucial isotopically labeled internal standard for bioanalytical and pharmacokinetic studies. Danofloxacin, a synthetic fluoroquinolone antibiotic, is widely used in veterinary medicine to treat respiratory and intestinal infections in cattle and poultry.[1][2] The use of a stable isotope-labeled internal standard, such as Danofloxacin-d3 Mesylate, is paramount for achieving accurate and precise quantification of the parent drug in complex biological matrices, a practice strongly recommended by regulatory bodies like the FDA and EMA for bioanalytical method validation.[3][4][5] This guide delves into a proposed synthetic pathway, detailed characterization methodologies, and a practical application in a validated LC-MS/MS bioanalytical method.

Introduction: The Imperative for Stable Isotope-Labeled Standards

In modern drug development, the quantitative analysis of xenobiotics in biological fluids is a cornerstone of pharmacokinetic and toxicokinetic evaluations. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for such analyses due to its high sensitivity and selectivity.[6][7] However, the accuracy and precision of LC-MS assays can be compromised by several factors, including sample loss during preparation, matrix effects, and variations in instrument response.[3] To mitigate these variabilities, the use of an internal standard (IS) is indispensable.

A stable isotope-labeled internal standard (SIL-IS) is the preferred choice for LC-MS-based bioanalysis.[3] A SIL-IS is a form of the analyte where one or more atoms have been replaced with their heavier stable isotopes (e.g., ²H, ¹³C, ¹⁵N). Danofloxacin-d3 Mesylate, where three hydrogen atoms in the N-methyl group of the piperazine ring are replaced by deuterium, is the ideal internal standard for Danofloxacin quantification. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This co-behavior allows for reliable correction of analytical variability, leading to highly accurate and precise results.[3][8]

Synthesis of Danofloxacin-d3 Mesylate: A Strategic Approach

The synthesis of Danofloxacin-d3 Mesylate can be approached through a multi-step process that strategically introduces the deuterium label at a position that is not susceptible to metabolic exchange. The N-methyl group on the diazabicyclo[2.2.1]heptane moiety is an ideal location for labeling.

Proposed Synthetic Pathway

The synthesis commences with the preparation of the key deuterated intermediate, (1S,4S)-5-(methyl-d3)-2,5-diazabicyclo[2.2.1]heptane, followed by its condensation with the fluoroquinolone core, and finally, salt formation.

Caption: Proposed synthetic workflow for Danofloxacin-d3 Mesylate.

Experimental Protocol: A Step-by-Step Guide

Part 1: Synthesis of (1S,4S)-5-(methyl-d3)-2,5-diazabicyclo[2.2.1]heptane

• Preparation of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane: This chiral diamine is synthesized from commercially available trans-4-hydroxy-L-proline through a multi-step literature procedure.[9]

• N-Alkylation with Deuterated Methyl Iodide:

  • To a solution of (1S,4S)-2,5-diazabicyclo[2.2.1]heptane in a suitable aprotic solvent (e.g., acetonitrile or DMF), add a mild base (e.g., K₂CO₃ or Et₃N).

  • Slowly add one equivalent of deuterated methyl iodide (CD₃I) to the reaction mixture at room temperature. The use of a deuterated methylating agent is a common strategy for introducing deuterium labels.[10]

  • Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC or LC-MS.

  • Upon completion, the reaction is worked up by quenching with water and extracting the product with an organic solvent. The crude product is then purified by column chromatography to yield (1S,4S)-5-(methyl-d3)-2,5-diazabicyclo[2.2.1]heptane.

Part 2: Synthesis of Danofloxacin-d3

• Condensation Reaction:

  • In a suitable high-boiling point solvent such as pyridine or DMSO, dissolve 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid and the synthesized (1S,4S)-5-(methyl-d3)-2,5-diazabicyclo[2.2.1]heptane.

  • Heat the reaction mixture at an elevated temperature (typically 100-140 °C) for several hours. The progress of the reaction can be monitored by HPLC.

  • After completion, the reaction mixture is cooled, and the crude Danofloxacin-d3 is precipitated by the addition of water or an anti-solvent.

  • The precipitate is collected by filtration, washed, and dried.

Part 3: Formation of Danofloxacin-d3 Mesylate

• Salt Formation:

  • Dissolve the crude Danofloxacin-d3 in a suitable solvent mixture, such as acetone and water.

  • Add one equivalent of methanesulfonic acid to the solution.

  • The Danofloxacin-d3 Mesylate salt will precipitate out of the solution. The precipitation can be enhanced by cooling the mixture.

  • The final product is collected by filtration, washed with a cold solvent, and dried under vacuum to yield Danofloxacin-d3 Mesylate as a white to off-white crystalline solid.

Characterization of Danofloxacin-d3 Mesylate

Rigorous characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Danofloxacin-d3 Mesylate. A combination of spectroscopic and chromatographic techniques is employed for this purpose.

Mass Spectrometry (MS)

Mass spectrometry is a primary tool for confirming the successful incorporation of the deuterium label and for determining the isotopic purity.

• Expected Molecular Weight:

  • Danofloxacin: C₁₉H₂₀FN₃O₃, Molecular Weight: 357.39 g/mol .[11]

  • Danofloxacin-d3: C₁₉H₁₇D₃FN₃O₃, Molecular Weight: 360.41 g/mol .

  • Danofloxacin-d3 Mesylate: C₂₀H₂₁D₃FN₃O₆S, Molecular Weight: 456.50 g/mol .

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, which can confirm the elemental composition of the synthesized molecule. The expected [M+H]⁺ ion for Danofloxacin-d3 would be at m/z 361.1676.

• Tandem Mass Spectrometry (MS/MS): MS/MS is used to study the fragmentation pattern of the molecule, which should be consistent with the structure of danofloxacin. The key fragmentation of danofloxacin involves the loss of the piperazine side chain and subsequent cleavages.[12][13] For Danofloxacin-d3, a mass shift of +3 Da would be expected for fragments containing the N-CD₃ group compared to the unlabeled compound.

Precursor Ion (m/z)	Major Fragment Ions (m/z) of Unlabeled Danofloxacin[14]	Predicted Major Fragment Ions (m/z) of Danofloxacin-d3
358.16	314, 283	317, 283

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for confirming the molecular structure and the site of deuteration.

• ¹H NMR Spectroscopy: In the ¹H NMR spectrum of Danofloxacin-d3 Mesylate, the singlet corresponding to the N-CH₃ protons in the unlabeled compound (typically around 2.3-2.5 ppm) will be absent. All other proton signals should be consistent with the structure of danofloxacin. The integration of the remaining proton signals relative to a known internal standard can be used to confirm the purity of the compound.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum will show all the carbon signals expected for the danofloxacin backbone. The carbon of the N-CD₃ group will exhibit a characteristic multiplet due to coupling with deuterium (C-D coupling), and its chemical shift will be slightly different from the N-CH₃ carbon in the unlabeled compound.

Technique	Expected Observations for Danofloxacin-d3 Mesylate
¹H NMR	Absence of the N-CH₃ singlet; other signals consistent with the danofloxacin structure.
¹³C NMR	Presence of all carbon signals of the danofloxacin core; the N-CD₃ carbon will appear as a multiplet.
Mass Spec (HRMS)	[M+H]⁺ ion at m/z 361.1676.
Mass Spec (MS/MS)	Fragmentation pattern consistent with danofloxacin, with a +3 Da shift in fragments containing the N-CD₃ group.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the chemical purity of the synthesized Danofloxacin-d3 Mesylate. A reversed-phase HPLC method with UV or fluorescence detection can be employed. The deuterated compound is expected to have a very similar, if not identical, retention time to the unlabeled danofloxacin. The purity is typically assessed by measuring the peak area percentage of the main component.

Application: Quantification of Danofloxacin in Plasma using LC-MS/MS with Danofloxacin-d3 Mesylate as an Internal Standard

The primary application of Danofloxacin-d3 Mesylate is as an internal standard for the accurate quantification of danofloxacin in biological matrices.[15] Below is a detailed protocol for a typical bioanalytical method.

Experimental Workflow

Caption: Bioanalytical workflow for Danofloxacin quantification in plasma.

Detailed Protocol

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of Danofloxacin and Danofloxacin-d3 Mesylate in a suitable organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

• Prepare serial dilutions of the Danofloxacin stock solution to create calibration standards and quality control (QC) samples.

• Prepare a working solution of Danofloxacin-d3 Mesylate at an appropriate concentration (e.g., 100 ng/mL) in the same solvent.

2. Sample Preparation:

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the Danofloxacin-d3 Mesylate working solution and vortex briefly.

• Add 300 µL of a protein precipitation agent (e.g., acetonitrile or methanol) to the plasma sample.

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Danofloxacin: m/z 358.2 → 283.1

  • Danofloxacin-d3: m/z 361.2 → 283.1 (or another appropriate fragment)

4. Data Analysis and Quantification:

• The concentration of danofloxacin in the unknown samples is determined by constructing a calibration curve from the peak area ratios of the analyte to the internal standard versus the nominal concentration of the calibration standards.

Method Validation

The bioanalytical method must be validated according to regulatory guidelines (e.g., FDA, EMA, VICH) to ensure its reliability.[4][5][16][17] Key validation parameters include:

Validation Parameter	Description
Selectivity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.
Accuracy	The closeness of the measured concentration to the true concentration.
Precision	The degree of scatter between a series of measurements.
Matrix Effect	The alteration of ionization efficiency by the presence of co-eluting matrix components.
Recovery	The efficiency of the extraction process.
Stability	The stability of the analyte in the biological matrix under different storage and processing conditions.

Conclusion

Danofloxacin-d3 Mesylate is an indispensable tool for the accurate and precise quantification of danofloxacin in biological matrices. Its synthesis, while requiring careful execution, is achievable through established organic chemistry principles. Thorough characterization using a suite of analytical techniques is paramount to ensure its identity, purity, and isotopic enrichment. The application of Danofloxacin-d3 Mesylate as an internal standard in validated LC-MS/MS methods provides the high level of confidence required in pharmacokinetic and bioanalytical studies, ultimately contributing to the safe and effective use of danofloxacin in veterinary medicine.

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The Unseen Anchor: A Technical Guide to Danofloxacin-d3 Mesylate as an Internal Standard in Isotope Dilution Mass Spectrometry

For researchers, scientists, and drug development professionals vested in the precise quantification of veterinary pharmaceuticals, the integrity of bioanalytical data is paramount. This technical guide delves into the core mechanism and practical application of Danofloxacin-d3 Mesylate as an internal standard in the robust analytical technique of isotope dilution mass spectrometry (IDMS). We will explore the causal logic behind its use, present a validated experimental framework, and provide the technical insights necessary for its successful implementation in a laboratory setting.

The Imperative for an Internal Standard in Quantitative Bioanalysis

In the landscape of quantitative analysis, particularly within complex biological matrices such as plasma, milk, or tissue homogenates, variability is an ever-present challenge. Fluctuations can arise from a multitude of sources, including sample preparation inconsistencies, instrument drift, and matrix effects that suppress or enhance the analyte signal during ionization.[1][2] An internal standard (IS) is a compound of known concentration added to every sample, calibrator, and quality control sample, serving as a reliable reference to correct for these variations.[1]

The ideal internal standard should closely mimic the physicochemical properties of the analyte of interest.[3] This ensures that it behaves similarly during extraction, chromatography, and ionization, thus accurately reflecting any experimental variability. While structurally similar analogs can be employed, the gold standard in mass spectrometry-based quantification is the use of a stable isotope-labeled (SIL) internal standard.[4]

The Mechanism of Action of Danofloxacin-d3 Mesylate as a Superior Internal Standard

Danofloxacin is a synthetic fluoroquinolone antibiotic used in veterinary medicine to treat respiratory and enteric diseases in cattle and poultry.[5][6] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.[7] For the accurate determination of danofloxacin concentrations in biological samples, a robust analytical method is crucial.

Danofloxacin-d3 Mesylate is the deuterated form of Danofloxacin Mesylate, where three hydrogen atoms have been replaced by deuterium atoms. This subtle alteration in mass is the key to its efficacy as an internal standard.

Core Principles of Isotope Dilution Mass Spectrometry (IDMS) with Danofloxacin-d3 Mesylate:

The fundamental principle of IDMS lies in the addition of a known amount of an isotopically labeled version of the analyte to the sample prior to any processing.[4] Since Danofloxacin-d3 Mesylate is chemically identical to danofloxacin, it will exhibit nearly identical behavior throughout the analytical workflow:

• Extraction Efficiency: Any loss of danofloxacin during sample preparation (e.g., protein precipitation, solid-phase extraction) will be mirrored by a proportional loss of Danofloxacin-d3 Mesylate.

• Chromatographic Co-elution: Due to their identical chemical structures, both compounds will have virtually the same retention time in a liquid chromatography system. This is a critical feature, as it ensures that both the analyte and the internal standard experience the same matrix effects at the point of elution into the mass spectrometer.

• Ionization Efficiency: Both molecules will ionize with the same efficiency in the mass spectrometer's source. Any suppression or enhancement of the ion signal due to co-eluting matrix components will affect both compounds equally.

The mass spectrometer, however, can readily differentiate between the two compounds based on their mass-to-charge ratio (m/z). By measuring the ratio of the peak area of the analyte (danofloxacin) to the peak area of the internal standard (Danofloxacin-d3 Mesylate), a highly accurate and precise quantification can be achieved, as this ratio remains constant despite variations in sample preparation or instrument response.

Diagram of the Isotope Dilution Mass Spectrometry Workflow

Caption: Workflow for quantifying danofloxacin using Danofloxacin-d3 Mesylate.

Physicochemical Properties: A Comparative Overview

A thorough understanding of the physicochemical properties of both the analyte and the internal standard is essential for method development.

Property	Danofloxacin	Danofloxacin-d3 Mesylate	Rationale for Similarity
Molecular Formula	C₁₉H₂₀FN₃O₃	C₁₉H₁₇D₃FN₃O₃	Identical elemental composition, except for isotopic substitution.
Molecular Weight	357.39 g/mol	360.40 g/mol (for the deuterated portion)	The mass difference allows for differentiation by the mass spectrometer.
Solubility	Soluble in water and DMSO[3]	Expected to have virtually identical solubility.	Deuterium substitution does not significantly alter polarity or intermolecular forces.
pKa	Expected to be identical.	Expected to be identical.	The electronic environment of the ionizable groups is unchanged.
Chromatographic Behavior	Co-elutes with its deuterated analog.	Co-elutes with the unlabeled analyte.	The substitution of hydrogen with deuterium has a negligible effect on chromatographic retention.

Experimental Protocol: Quantification of Danofloxacin in Bovine Plasma

This section provides a detailed, step-by-step methodology for the quantification of danofloxacin in bovine plasma using Danofloxacin-d3 Mesylate as an internal standard, based on typical parameters found in the literature for fluoroquinolone analysis.[8][9]

Materials and Reagents

• Danofloxacin analytical standard

• Danofloxacin-d3 Mesylate (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Bovine plasma (drug-free)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve danofloxacin and Danofloxacin-d3 Mesylate in methanol to obtain individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Serially dilute the danofloxacin stock solution with a 50:50 mixture of acetonitrile and water to prepare working standard solutions for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the Danofloxacin-d3 Mesylate stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

• Label microcentrifuge tubes for calibrators, quality controls, and unknown samples.

• Pipette 100 µL of the appropriate matrix (blank plasma for calibrators, study samples for unknowns) into the labeled tubes.

• For calibrators and quality controls, add the corresponding danofloxacin working standard solution.

• Add 20 µL of the 100 ng/mL Danofloxacin-d3 Mesylate internal standard working solution to all tubes (except for double blanks).

• Add 300 µL of acetonitrile to each tube to precipitate proteins.

• Vortex each tube for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject a portion of the supernatant into the LC-MS/MS system.

UPLC-MS/MS Conditions

Parameter	Condition
UPLC System	Waters ACQUITY UPLC or equivalent
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold for 1 minute, return to initial conditions
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	Danofloxacin: To be determined empiricallyDanofloxacin-d3: To be determined empirically

Note: MRM (Multiple Reaction Monitoring) transitions must be optimized by infusing pure solutions of danofloxacin and Danofloxacin-d3 Mesylate into the mass spectrometer to determine the optimal precursor and product ions, as well as collision energies.

Method Validation: A Self-Validating System

A bioanalytical method using a stable isotope-labeled internal standard is inherently robust. However, validation according to regulatory guidelines (e.g., FDA, EMA) is mandatory to ensure its reliability.[10]

Key Validation Parameters:

• Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity: The range of concentrations over which the method is accurate and precise.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte and internal standard.

• Recovery: The efficiency of the extraction process.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

The use of Danofloxacin-d3 Mesylate is expected to result in excellent performance across these validation parameters, particularly in mitigating the impact of matrix effects and variability in recovery.

Logical Relationships in Method Validation

Caption: Relationship between key components and validation parameters.

Conclusion

The use of Danofloxacin-d3 Mesylate as an internal standard in isotope dilution mass spectrometry represents a state-of-the-art approach for the accurate and precise quantification of danofloxacin in complex biological matrices. Its chemical similarity to the analyte ensures that it effectively compensates for variations in sample preparation and instrument response, leading to highly reliable data. The principles and the experimental framework outlined in this guide provide a solid foundation for researchers and scientists to develop and validate robust bioanalytical methods, ultimately contributing to the integrity of pharmacokinetic, residue analysis, and other drug development studies.

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• 2. Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. scielo.br [scielo.br]
• 6. icba-israel.com [icba-israel.com]
• 7. researchgate.net [researchgate.net]
• 8. jfda-online.com [jfda-online.com]
• 9. [Simultaneous determination of quinolones in foods by LC/MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dovepress.com [dovepress.com]

The Analytical Distinction: A Technical Guide to Danofloxacin and Danofloxacin-d3 Mesylate

For researchers, scientists, and professionals in drug development, precision in analytical methodology is paramount. In the realm of veterinary pharmaceuticals, the quantification of antibiotic residues and the study of their pharmacokinetic profiles demand robust and reliable techniques. This guide provides an in-depth technical exploration of Danofloxacin and its stable isotope-labeled counterpart, Danofloxacin-d3 Mesylate, elucidating the critical differences in their structure, formulation, and, most importantly, their application in high-fidelity bioanalytical assays.

Foundational Understanding: Danofloxacin and its Mesylate Salt

Danofloxacin is a synthetic, broad-spectrum fluoroquinolone antibiotic employed in veterinary medicine to combat respiratory diseases in cattle, poultry, and swine.[1] Its mechanism of action involves the inhibition of bacterial DNA gyrase, a type II topoisomerase, which is essential for bacterial DNA replication, transcription, and repair.[2]

From a chemical standpoint, Danofloxacin is the active pharmaceutical ingredient (API). However, for practical formulation and administration, it is often converted into a salt form. The most common salt is Danofloxacin Mesylate, the methanesulfonate salt of Danofloxacin. The addition of methanesulfonic acid to the Danofloxacin base serves a critical purpose: it enhances the aqueous solubility and stability of the compound, which is a common strategy in pharmaceutical development to improve a drug's physicochemical properties for formulation.[3] This salt formation does not alter the core pharmacologically active structure of Danofloxacin.[3]

Property	Danofloxacin	Danofloxacin Mesylate
Chemical Formula	C₁₉H₂₀FN₃O₃	C₁₉H₂₀FN₃O₃ • CH₄O₃S
Molecular Weight	357.39 g/mol	453.49 g/mol
Appearance	White to off-white crystalline powder[1]	White to off-white crystalline powder
Primary Role	Active Pharmaceutical Ingredient (API)	A stable, more soluble salt form of the API[3]

The Introduction of a Stable Isotope: Danofloxacin-d3 Mesylate

The core difference between Danofloxacin Mesylate and Danofloxacin-d3 Mesylate lies in the isotopic labeling of the molecule. Danofloxacin-d3 Mesylate is the mesylate salt of Danofloxacin that has been chemically modified to incorporate three deuterium (³H or D) atoms, which are stable, non-radioactive isotopes of hydrogen.

Based on commercially available standards, the deuterium labeling is specifically on the N-methyl group of the diazabicycloalkane moiety.[1] This seemingly subtle modification has profound implications for its application in analytical chemistry, particularly in mass spectrometry-based quantification.

Structural and Physical Properties

The key distinction is the mass. The substitution of three protium (¹H) atoms with three deuterium (²H) atoms results in a mass increase of approximately 3 Daltons.

Property	Danofloxacin Mesylate	Danofloxacin-d3 Mesylate
Chemical Formula	C₁₉H₂₀FN₃O₃ • CH₄O₃S	C₁₉H₁₇D₃FN₃O₃ • CH₄O₃S[1]
Molecular Weight	453.49 g/mol	~456.51 g/mol (approx. 360.41 for the free base)[1]
Isotopic Labeling	None	Three deuterium atoms on the N-methyl group[1]
Primary Application	Therapeutic agent	Internal standard for quantitative analysis[4]

The following diagram illustrates the structural difference between Danofloxacin and Danofloxacin-d3.

Caption: Chemical structures of Danofloxacin and Danofloxacin-d3, highlighting the deuterium-labeled methyl group.

The Role of Danofloxacin-d3 Mesylate as an Internal Standard in LC-MS/MS

The primary and critical application of Danofloxacin-d3 Mesylate is as an internal standard (IS) in quantitative bioanalysis, most notably in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is considered the gold standard for accurate quantification of small molecules in complex biological matrices such as plasma, serum, and tissue.

The Rationale Behind Using a Deuterated Internal Standard

An ideal internal standard should behave identically to the analyte of interest during sample preparation, chromatography, and ionization in the mass spectrometer. However, it must be distinguishable by the detector. Danofloxacin-d3 Mesylate fulfills these criteria perfectly:

• Co-elution: Because the physicochemical properties of Danofloxacin-d3 are nearly identical to those of Danofloxacin, both compounds elute at the same retention time from the liquid chromatography column.

• Similar Extraction Recovery: During sample preparation steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction, any loss of the analyte is mirrored by a proportional loss of the internal standard.

• Correction for Matrix Effects: Biological samples contain numerous endogenous compounds that can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to ion suppression or enhancement. Since the deuterated standard co-elutes and has the same ionization properties, it experiences the same matrix effects as the unlabeled analyte.

• Mass-Based Distinction: The mass spectrometer can easily differentiate between Danofloxacin and Danofloxacin-d3 due to their mass difference of 3 Daltons.[4]

This relationship allows for highly accurate quantification. The concentration of the analyte is determined by the ratio of its peak area to the peak area of the known concentration of the internal standard, effectively nullifying variations introduced during the analytical workflow.

The following diagram illustrates the workflow for a pharmacokinetic study using Danofloxacin with Danofloxacin-d3 Mesylate as an internal standard.

Caption: Workflow for a typical pharmacokinetic study using an internal standard.

Experimental Protocol: Quantification of Danofloxacin in Plasma using LC-MS/MS with Danofloxacin-d3 Mesylate

This section provides a representative, detailed methodology for the quantification of Danofloxacin in plasma, a common requirement for pharmacokinetic studies.

Materials and Reagents

• Danofloxacin Mesylate (analytical standard)

• Danofloxacin-d3 Mesylate (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Control (drug-free) plasma

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Danofloxacin Mesylate and Danofloxacin-d3 Mesylate in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Serially dilute the Danofloxacin stock solution with a 50:50 mixture of methanol and water to prepare a series of working standard solutions for the calibration curve (e.g., ranging from 1 ng/mL to 1000 ng/mL).

• Internal Standard Working Solution: Dilute the Danofloxacin-d3 Mesylate stock solution with the same diluent to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (calibrator, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the 100 ng/mL internal standard working solution (Danofloxacin-d3 Mesylate) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (see below) and vortex to dissolve.

• Inject a portion (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

• Liquid Chromatography System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analytes, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions

The following precursor-to-product ion transitions would be monitored:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Danofloxacin	358.2	257.1
Danofloxacin-d3	361.2	257.1

Note: The specific product ions may vary depending on the instrument and collision energy. Optimization is recommended.

Conclusion: A Tale of Two Molecules, One Purpose

References

• CRO Splendid Lab Pvt. Ltd. Danofloxacin-d3 Mesylate. [Link]

• Food and Agriculture Organization of the United Nations. Danofloxacin. [Link]

• PubChem. Danofloxacin. [Link]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• University of Hertfordshire. Danofloxacin mesylate. [Link]

Sources

• 1. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Danofloxacin mesylate [sitem.herts.ac.uk]
• 4. resolvemass.ca [resolvemass.ca]

An In-Depth Technical Guide to the Physical Properties of Danofloxacin-d3 Mesylate Powder

This guide provides a comprehensive technical overview of the essential physical properties of Danofloxacin-d3 Mesylate powder. Designed for researchers, scientists, and professionals in drug development, this document delves into the solid-state characteristics that are critical for formulation, stability, and regulatory compliance. We will explore the crystalline structure, solubility, and key powder properties, offering both established data and standardized protocols for in-house characterization.

A Note on Isotopic Labeling

Danofloxacin-d3 Mesylate is a deuterated analog of Danofloxacin Mesylate, a fluoroquinolone antibiotic. The three deuterium atoms are typically located on the N-methyl group of the diazabicyclo[2.2.1]heptane ring system. From a crystallographic and solid-state perspective, the substitution of protium with deuterium is a minor structural perturbation. While it can lead to subtle changes in bond lengths, vibrational modes, and crystal lattice parameters, the overall crystal packing and macroscopic physical properties are generally very similar to the non-deuterated parent compound.

Due to the limited availability of specific experimental data for the deuterated form, this guide will leverage the well-characterized data of Danofloxacin Mesylate as a scientifically robust proxy. This approach is justified by the negligible impact of such isotopic substitution on the bulk physical properties discussed herein. We will, however, exclusively refer to Danofloxacin-d3 Mesylate in the context of the analytical protocols.

Chemical Identity and Structure

Property	Value	Source
Chemical Name	1-cyclopropyl-6-fluoro-1,4-dihydro-7-[(1S,4S)-5-(methyl-d3)-2,5-diazabicyclo[2.2.1]hept-2-yl]-4-oxo-3-quinolinecarboxylic acid, methanesulfonate	N/A
Molecular Formula	C₂₀H₂₁D₃FN₃O₆S	N/A
Molecular Weight	456.5 g/mol	N/A
CAS Number	119478-55-6 (unlabeled)	N/A
Appearance	White to off-white or light yellow crystalline powder	[1][2]

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation options. Danofloxacin Mesylate is known to be soluble in water and some organic solvents.

Solvent	Solubility	Source
Water	20 mg/mL	[3]
DMSO	25 mg/mL	[3]
Methanol	Soluble	[2]

These solubility values indicate good aqueous solubility, which is advantageous for developing parenteral dosage forms. The mesylate salt form significantly enhances the aqueous solubility compared to the free base.[4]

Solid-State Characterization

The solid-state properties of a drug substance can profoundly impact its stability, manufacturability, and performance. For a crystalline powder like Danofloxacin-d3 Mesylate, understanding its crystal structure and potential for polymorphism is paramount.

Crystalline Structure and Polymorphism

Recent studies have elucidated the crystal structure of Danofloxacin Mesylate using synchrotron X-ray powder diffraction (XRPD).[5][6] This analysis provides definitive proof of its crystalline nature.

Crystallographic Parameter	Value	Source
Crystal System	Triclinic	[5]
Space Group	P1	[5]
Unit Cell Dimensions	a = 6.77474(8) Å, b = 12.4973(4) Å, c = 12.82826(28) Åα = 84.8709(29)°, β = 87.7501(10)°, γ = 74.9916(4)°	[5]
Unit Cell Volume	1044.723(11) ų	[5]
Molecules per Unit Cell (Z)	2	[5]

The crystal structure consists of alternating layers of danofloxacin cations and mesylate anions.[5][6] The oxoquinoline rings exhibit parallel stacking.[5][6]

Polymorphism is the ability of a solid material to exist in more than one form or crystal structure. Different polymorphs can have different physical properties, including solubility and stability. While a single crystalline form of Danofloxacin Mesylate has been thoroughly characterized, it is crucial during drug development to screen for other potential polymorphic forms under various crystallization conditions (e.g., different solvents, temperatures, and pressures).

Experimental Protocol: Polymorph Screening by XRPD

This protocol outlines the standard procedure for analyzing the crystalline nature and identifying the polymorphic form of Danofloxacin-d3 Mesylate powder.

Principle: X-ray powder diffraction is a non-destructive technique that provides a unique "fingerprint" of a crystalline solid based on how X-rays are diffracted by the crystal lattice planes.

Methodology:

• Sample Preparation: Gently grind a small amount (100-500 mg) of Danofloxacin-d3 Mesylate powder using an agate mortar and pestle to ensure a random orientation of the crystallites.

• Sample Mounting: Pack the powdered sample into a flat sample holder, ensuring a smooth, level surface.

• Instrument Setup:

  • Use a diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å).

  • Set the voltage and current for the X-ray tube as per the manufacturer's recommendation (e.g., 40 kV and 40 mA).

• Data Collection:

  • Scan the sample over a 2θ range of 5° to 40°.

  • Use a step size of 0.02° and a scan speed of 1°/min.

• Data Analysis: Compare the resulting diffractogram with the reference pattern for the known crystal form of Danofloxacin Mesylate. The presence of peaks at different 2θ values would indicate the presence of a different polymorphic form or an impurity.

Caption: Workflow for Polymorphic Analysis using XRPD.

Thermal Analysis

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential for determining the melting point, thermal stability, and presence of solvates.

• DSC measures the difference in heat flow into a sample and a reference as a function of temperature. It is used to determine the melting point and detect polymorphic transitions. For Danofloxacin Mesylate, a high melting point of approximately 328°C has been reported, indicating high thermal stability.[1]

• TGA measures the change in mass of a sample as a function of temperature. It is used to assess thermal stability and determine the presence of water or other solvents in the crystal lattice.

Powder Properties

The macroscopic properties of the powder are critical for handling, processing, and formulation into a final dosage form.

Hygroscopicity

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere. It is a critical parameter that can affect the stability, flowability, and compressibility of a powder.

Classification: The European Pharmacopoeia provides a classification system for hygroscopicity based on the percentage increase in mass after storage at 25°C and 80% relative humidity (RH) for 24 hours.[7]

Classification	Mass Increase (% w/w)
Non-hygroscopic	< 0.2%
Slightly hygroscopic	≥ 0.2% and < 2%
Moderately hygroscopic	≥ 2% and < 15%
Very hygroscopic	≥ 15%

Experimental Protocol: Hygroscopicity Assessment

Principle: This method determines the moisture uptake of a sample under defined conditions of temperature and relative humidity.

Methodology:

• Sample Preparation: Accurately weigh approximately 1 g of Danofloxacin-d3 Mesylate powder into a tared, shallow weighing bottle.

• Drying: Dry the sample to a constant weight, for example, in a vacuum oven at 40°C, to establish the initial dry weight.

• Exposure: Place the open weighing bottle containing the dried sample into a desiccator maintained at 25°C and 80% RH (a saturated solution of ammonium chloride can be used to achieve this).

• Weighing: After 24 hours, re-weigh the sample.

• Calculation: Calculate the percentage increase in mass.

• Classification: Classify the hygroscopicity based on the European Pharmacopoeia table above.

Caption: Workflow for Hygroscopicity Classification.

Bulk and Tapped Density

Bulk and tapped densities are important for determining the appropriate size of capsules, packaging, and for predicting the flowability of the powder.

• Bulk Density: The density of the powder in a loose, unsettled state.

• Tapped Density: The density of the powder after it has been mechanically tapped to settle and consolidate.

Experimental Protocol: Bulk and Tapped Density Determination (USP <616>)

Principle: This method measures the volume of a known mass of powder before and after mechanical tapping.

Methodology:

• Bulk Density:

  • Weigh approximately 50 g of Danofloxacin-d3 Mesylate powder.

  • Gently introduce the powder into a dry 100 mL graduated cylinder.

  • Without compacting, read the unsettled apparent volume (V₀).

  • Calculate bulk density = mass / V₀.

• Tapped Density:

  • Mount the graduated cylinder containing the sample on a mechanical tapping apparatus.

  • Operate the tapper for a specified number of taps (e.g., 500, 750, 1250 taps) until the volume is constant.

  • Read the final tapped volume (Vf).

  • Calculate tapped density = mass / Vf.

• Flowability Assessment: The results can be used to calculate the Carr's Index or Hausner Ratio to predict powder flow properties.

  • Carr's Index (%) = 100 x (1 - Bulk Density / Tapped Density)

  • Hausner Ratio = Tapped Density / Bulk Density

Particle Size Distribution

The particle size distribution of an API can influence dissolution rate, bioavailability, and content uniformity. Laser diffraction is a common technique for measuring particle size distribution.

Experimental Protocol: Particle Size Analysis by Laser Diffraction (USP <429>)

Principle: This technique measures the angular distribution of laser light scattered by a stream of particles. The scattering pattern is then used to calculate the particle size distribution.

Methodology:

• Dispersion: Disperse a small amount of Danofloxacin-d3 Mesylate powder in a suitable non-dissolving liquid dispersant (e.g., silicone oil) to form a suspension. Sonication may be used to break up agglomerates.

• Measurement: Introduce the suspension into the laser diffraction instrument.

• Data Analysis: The instrument software will calculate the particle size distribution and provide parameters such as D10, D50 (median particle size), and D90 values.

Conclusion

Danofloxacin-d3 Mesylate is a white to off-white crystalline powder with good aqueous solubility. Its solid-state properties are well-defined, with a known crystal structure. The physical properties of the powder, such as hygroscopicity, density, and particle size, are critical for successful drug development and can be reliably characterized using the standardized protocols outlined in this guide. While specific experimental data for the deuterated form is not widely published, the data for Danofloxacin Mesylate serves as an excellent and reliable proxy. This guide provides the foundational knowledge and methodologies for researchers to effectively handle and formulate this important compound.

References

• Kaduk, J. A., et al. (2023). Crystal structure of danofloxacin mesylate (C19H21FN3O3)(CH3O3S). Powder Diffraction, 38(3), 194-200.

• Food and Agriculture Organization of the United Nations. (n.d.). Danofloxacin. Retrieved from [Link]

• Kaduk, J. A., et al. (2023). Crystal structure of danofloxacin mesylate (C19H21FN3O3)(CH3O3S). ResearchGate. Retrieved from [Link]

• Ali, B. H., et al. (2023).
• United States Pharmacopeia. (n.d.). <776> Optical Microscopy.

• Pharma Growth Hub. (2024, March 7). Classification of Hygroscopicity. Retrieved from [Link]

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• 2. toku-e.com [toku-e.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Pharmacokinetics of Danofloxacin in Gushi Chickens after Single Oral and Intravenous Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]
• 7. pharmagrowthhub.com [pharmagrowthhub.com]

An In-depth Technical Guide to Danofloxacin-d3 Mesylate for Researchers and Drug Development Professionals

Prepared by a Senior Application Scientist

This guide provides a comprehensive technical overview of Danofloxacin-d3 Mesylate, a critical analytical standard in pharmaceutical research and development. Designed for researchers, scientists, and drug development professionals, this document delves into the core physicochemical properties, applications, and analytical methodologies related to this isotopically labeled compound.

Introduction to Danofloxacin and the Role of Isotopic Labeling

Danofloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1] It is primarily used in veterinary medicine to treat respiratory diseases in cattle, swine, and poultry.[1][2] The mechanism of action for fluoroquinolones involves the inhibition of bacterial DNA gyrase (a type II topoisomerase), an enzyme essential for DNA replication, transcription, and repair, thus leading to bacterial cell death.[1]

In the realm of drug development and clinical research, stable isotope-labeled internal standards are indispensable for quantitative bioanalysis using mass spectrometry. Danofloxacin-d3 Mesylate serves this purpose, where three hydrogen atoms in the danofloxacin molecule have been replaced with deuterium. This isotopic labeling renders the molecule chemically identical to the parent drug but with a distinct, higher mass. This property is crucial for its use as an internal standard in pharmacokinetic and metabolic studies, allowing for precise and accurate quantification of danofloxacin in complex biological matrices.[3]

Physicochemical Properties

A thorough understanding of the physicochemical properties of Danofloxacin-d3 Mesylate is fundamental for its proper handling, storage, and application in analytical methods.

Property	Value	Source(s)
Chemical Name	1-Cyclopropyl-6-fluoro-1,4-dihydro-7-[(1S,4S)-5-(methyl-d3)-2,5-diazabicyclo[2.2.1]hept-2-yl]-4-oxo-3-quinolinecarboxylic Acid Mesylate	[4]
CAS Number	1217860-94-0	[4]
Molecular Formula	C₁₉H₁₇D₃FN₃O₃ • CH₄O₃S	[4]
Molecular Weight	456.53 g/mol	Calculated
Appearance	White to off-white crystalline powder	[5]
Solubility	Soluble in DMSO and methanol	[1]
Storage Conditions	2-8 °C	[1]

For comparative purposes, the properties of the non-deuterated Danofloxacin Mesylate are provided below:

Property	Value	Source(s)
CAS Number	119478-55-6	[1][6][7][8]
Molecular Formula	C₁₉H₂₀FN₃O₃ • CH₄O₃S	[1]
Molecular Weight	453.49 g/mol	[1][5]

Applications in Research and Development

The primary application of Danofloxacin-d3 Mesylate is as an internal standard in quantitative bioanalytical assays, most commonly employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Rationale for Use as an Internal Standard

The ideal internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency in the mass spectrometer's ion source. By being chemically identical to danofloxacin, the deuterated analog behaves similarly during sample preparation, chromatographic separation, and ionization. The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. This co-analysis corrects for variability in sample extraction, injection volume, and matrix effects, leading to highly accurate and precise quantification.

Experimental Workflow: Quantification of Danofloxacin in Biological Samples

The following is a generalized workflow for the quantification of danofloxacin in a biological matrix (e.g., plasma, tissue homogenate) using Danofloxacin-d3 Mesylate as an internal standard.

Caption: A typical bioanalytical workflow utilizing Danofloxacin-d3 Mesylate.

Step-by-Step Protocol Outline

• Preparation of Standards and Quality Controls:

  • Prepare a stock solution of Danofloxacin Mesylate and Danofloxacin-d3 Mesylate in a suitable organic solvent (e.g., methanol).

  • Create a series of calibration standards by spiking known concentrations of danofloxacin into a blank biological matrix.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Sample Preparation:

  • Aliquot a known volume of the unknown biological sample, calibration standards, and QC samples.

  • Add a fixed amount of the Danofloxacin-d3 Mesylate internal standard solution to each sample.

  • Perform an extraction procedure (e.g., protein precipitation with acetonitrile, followed by solid-phase extraction) to remove interferences.

  • Evaporate the solvent and reconstitute the extract in a mobile phase-compatible solvent.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples into an LC-MS/MS system.

  • Employ a suitable reversed-phase HPLC column for chromatographic separation.

  • Set the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for both danofloxacin and danofloxacin-d3.

• Data Analysis:

  • Integrate the chromatographic peaks for both the analyte and the internal standard.

  • Calculate the peak area ratio of danofloxacin to danofloxacin-d3 for all samples.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of danofloxacin in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Conclusion

Danofloxacin-d3 Mesylate is an essential tool for researchers and drug development professionals engaged in the quantitative analysis of danofloxacin. Its use as an internal standard in LC-MS/MS assays ensures the reliability, accuracy, and precision of bioanalytical data, which is paramount for pharmacokinetic, toxicokinetic, and residue analysis studies. A comprehensive understanding of its properties and proper implementation in validated analytical methods are key to achieving robust and reproducible results.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71335, Danofloxacin. [Link]

• Food and Agriculture Organization of the United Nations. Danofloxacin. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71334, Danofloxacin Mesylate. [Link]

• OSTI.gov. Crystal structure of danofloxacin mesylate (C19H21FN3O3)(CH3O3S). [Link]

• CRO Splendid Lab Pvt. Ltd. Danofloxacin-d3 Mesylate. [Link]

• Food and Agriculture Organization of the United Nations. DANOFLOXACIN. [Link]

• University of Hertfordshire. Danofloxacin. [Link]

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• 4. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 5. Danofloxacin [fao.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Danofloxacin Mesylate | C20H24FN3O6S | CID 71334 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Danofloxacin (mesylate) | CAS 119478-55-6 | Cayman Chemical | Biomol.com [biomol.com]

Solubility of Danofloxacin-d3 Mesylate in different solvents

An In-Depth Technical Guide to the Solubility of Danofloxacin-d3 Mesylate

Introduction to Danofloxacin-d3 Mesylate

Danofloxacin, a synthetic fluoroquinolone antibiotic, is utilized in veterinary medicine to address respiratory diseases in livestock.[1][2] The mesylate salt form, Danofloxacin Mesylate, is often employed to improve the compound's stability and aqueous solubility, which are critical parameters in formulation development.[3] This guide focuses on Danofloxacin-d3 Mesylate, a deuterated isotopologue of the parent compound. For the purposes of solubility, the physicochemical properties of the d3 variant are considered analogous to the non-labeled compound.

Understanding the solubility of an active pharmaceutical ingredient (API) like Danofloxacin-d3 Mesylate is fundamental to drug development. It influences everything from the choice of formulation and delivery system to the drug's bioavailability and therapeutic efficacy. This document provides a comprehensive overview of its solubility in various solvents, the theoretical principles governing this behavior, and standardized protocols for its determination.

Physicochemical Identity:

• Chemical Name: (1S)-1-Cyclopropyl-6-fluoro-1,4-dihydro-7-(5-methyl-2,5-diazabicyclo[2.2.1]hept-2-yl)-4-oxo-3-quinolinecarboxylic acid, methanesulfonate.[1][2]

• Synonyms: Danofloxacin mesylate, CP-76,136-27.[1][4]

• Molecular Formula: C₁₉H₂₀FN₃O₃ • CH₄O₃S.[4]

• Molecular Weight: 453.49 g/mol (for the mesylate salt).[1]

• Appearance: White to off-white crystalline powder.[1][2]

The Chemical Rationale of Solubility

The solubility of Danofloxacin Mesylate is governed by its molecular structure, which contains both hydrophobic (e.g., cyclopropyl and quinolone rings) and hydrophilic functional groups (e.g., carboxylic acid, amine groups). The molecule's ability to ionize is a key determinant of its aqueous solubility.

The conversion of the Danofloxacin base into its methanesulfonate (mesylate) salt is a deliberate strategy to enhance aqueous solubility.[3] Salts of weakly basic drugs, like danofloxacin, are generally more soluble in water than the free base because the ionic salt form can more readily interact with the polar water molecules. This principle is central to understanding the solubility data presented herein.

Quantitative Solubility Profile

The solubility of Danofloxacin has been determined in a range of aqueous and organic solvents. The data below is compiled from multiple sources to provide a comparative overview. It is crucial to distinguish between the free base and the mesylate salt, as their solubilities, particularly in aqueous media, differ significantly.

Solvent	Compound Form	Solubility
Aqueous Solvents
Water	Danofloxacin Mesylate	~ 20 mg/mL[4]
Water	Danofloxacin (Base)	172-205 g/L (pH not specified)¹
Acetic Acid	Danofloxacin (Base)	90-500 g/L¹
Organic Solvents
Dimethyl Sulfoxide (DMSO)	Danofloxacin Mesylate	~ 25 mg/mL[4]
Dimethyl Sulfoxide (DMSO)	Danofloxacin (Base)	10-33 g/L¹
Methanol	Danofloxacin (Base)	1-10 g/L¹
Ethanol	Danofloxacin (Base)	< 0.1 g/L¹
Acetone	Danofloxacin (Base)	< 0.1 g/L¹
Methylene Chloride	Danofloxacin (Base)	< 0.1 g/L¹
Tetrahydrofuran	Danofloxacin (Base)	< 0.1 g/L¹
Hexane	Danofloxacin (Base)	< 0.1 g/L¹
¹ Data from the Food and Agriculture Organization of the United Nations for the Danofloxacin base form.[1]

Analysis of Solubility Data:

• Enhanced Aqueous Solubility: The mesylate salt exhibits significant solubility in water (~20 mg/mL), confirming the effectiveness of the salt form in improving dissolution in aqueous media.[3][4]

• High Polarity Solvents: The compound shows high solubility in polar aprotic solvents like DMSO and polar protic solvents like acetic acid.[1][4][5] This is expected given the multiple polar functional groups in its structure capable of forming hydrogen bonds and dipole-dipole interactions.

• Poor Solubility in Non-Polar Solvents: Solubility is extremely low in non-polar or weakly polar solvents such as hexane, acetone, and ethanol, which is consistent with the "like dissolves like" principle.[1] The large, polar structure of Danofloxacin cannot establish favorable interactions with these non-polar solvent molecules.

Experimental Protocol: Equilibrium Solubility Determination via Shake-Flask Method

To ensure reliable and reproducible solubility data, a standardized experimental approach is essential. The shake-flask method is a widely accepted and recommended technique for determining the equilibrium solubility of an API.[6][7]

Causality in Protocol Design: This protocol is designed to achieve a true thermodynamic equilibrium between the undissolved solid API and the solvent. Each step is critical: using an excess of API ensures saturation is reached, constant agitation prevents the formation of a static boundary layer and facilitates dissolution, temperature control is vital as solubility is temperature-dependent, and sampling over time confirms that equilibrium has been established.

Step-by-Step Methodology:

• Preparation of Solvent Media: Prepare the desired solvent systems (e.g., pH-adjusted aqueous buffers, organic solvents). For aqueous systems relevant to biopharmaceutics, standard buffers at pH 1.2, 4.5, and 6.8 are recommended.

• API Dispensing: Add an excess amount of Danofloxacin-d3 Mesylate powder to a series of vials or flasks, ensuring that the amount is sufficient to saturate the solvent, leaving visible undissolved solid.

• Solvent Addition: Add a precise volume of the chosen solvent to each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a mechanical shaker or agitator capable of maintaining a constant temperature (e.g., 37 ± 1 °C for biopharmaceutical relevance).[6]

  • Agitate the samples at a constant, optimized speed that ensures the solid particles remain suspended without forming a vortex.[6]

• Sampling:

  • At predetermined time points (e.g., 4, 8, 24, and 48 hours), cease agitation and allow the solid to settle.

  • Withdraw an aliquot of the supernatant. It is critical to avoid aspirating any solid particles.

  • Immediately filter the sample through a chemically inert, low-binding filter (e.g., 0.22 µm PVDF) to remove all undissolved solids.

• Sample Dilution and Analysis:

  • Dilute the clear filtrate with a suitable mobile phase or solvent to a concentration within the calibrated range of the analytical instrument.

  • Quantify the concentration of dissolved Danofloxacin-d3 Mesylate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or MS detection.[2][8][9]

• Confirmation of Equilibrium: Compare the concentrations measured at different time points. Equilibrium is considered reached when consecutive measurements are consistent (e.g., <5% variation).

Workflow Visualization

Sources

• 1. Danofloxacin [fao.org]
• 2. fao.org [fao.org]
• 3. Danofloxacin mesylate [sitem.herts.ac.uk]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. DANOFLOXACIN | 112398-08-0 [chemicalbook.com]
• 6. who.int [who.int]
• 7. lup.lub.lu.se [lup.lub.lu.se]
• 8. scielo.br [scielo.br]
• 9. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]

Navigating Veterinary Drug Development: An In-depth Technical Guide to Deuterium-Labeled Fluoroquinolones

This guide provides an in-depth technical exploration of deuterium-labeled fluoroquinolones for researchers, scientists, and drug development professionals in the veterinary field. It moves beyond a simple recitation of protocols to offer a comprehensive understanding of the strategic application of deuterium labeling, from synthesis to bioanalytical studies, grounded in scientific first principles and regulatory awareness.

The Rationale for Deuterium Labeling in Veterinary Fluoroquinolone Research

Deuterium (²H or D), a stable, non-radioactive isotope of hydrogen, has emerged as a powerful tool in pharmaceutical research.[1] Its application extends beyond its traditional use as a tracer in metabolic studies to a strategic component in drug design and development.[1] In the context of veterinary fluoroquinolones, deuterium labeling offers two primary advantages: its use as an ideal internal standard for bioanalytical assays and the potential to favorably modulate the pharmacokinetic profile of the drug molecule itself.

Fluoroquinolones are a critical class of synthetic broad-spectrum antibacterial agents used extensively in veterinary medicine to treat a variety of infections.[2] Their mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.[2] Understanding the absorption, distribution, metabolism, and excretion (ADME) of these drugs in different animal species is paramount for ensuring efficacy and safety.

The Kinetic Isotope Effect: A Tool for Modulating Metabolism

The substitution of hydrogen with deuterium creates a stronger C-D bond compared to the C-H bond. This seemingly subtle change can have a profound impact on the rate of metabolic reactions where C-H bond cleavage is the rate-determining step, a phenomenon known as the kinetic isotope effect (KIE).[1] By strategically placing deuterium at sites of metabolic oxidation, it is possible to slow down the rate of metabolism, potentially leading to:

• Improved Pharmacokinetic Profiles: A reduced rate of metabolism can lead to a longer half-life (t½), increased area under the curve (AUC), and higher maximum concentration (Cmax) of the parent drug.[1] This could translate to less frequent dosing regimens and improved therapeutic outcomes.

• Metabolic Switching: Deuteration at one metabolic site may redirect metabolism towards alternative pathways, a phenomenon termed "metabolic switching" or "metabolic shunting".[1][3][4] This can be advantageous if it leads to the formation of less toxic or more active metabolites.[4]

The Ideal Internal Standard for Bioanalytical Quantification

In quantitative bioanalysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), isotopically labeled internal standards are the gold standard.[5] A deuterium-labeled analog of the analyte is considered the ideal internal standard because it co-elutes chromatographically with the unlabeled drug and exhibits nearly identical ionization efficiency in the mass spectrometer's ion source. This co-behavior effectively compensates for variations in sample preparation, injection volume, and matrix effects, leading to highly accurate and precise quantification of the drug in complex biological matrices such as plasma, milk, and tissues.[5]

Synthesis of Deuterium-Labeled Fluoroquinolones

The synthesis of deuterium-labeled fluoroquinolones can be approached in two primary ways: by incorporating deuterium from a labeled starting material or by direct H-D exchange on the final molecule or a late-stage intermediate. The choice of method depends on the desired position of the label, the complexity of the target molecule, and the availability of deuterated reagents.

General Strategies for Deuterium Incorporation

• From Labeled Precursors: This approach involves incorporating deuterium-containing building blocks early in the synthetic route. For example, the synthesis of ciprofloxacin-d8 can be achieved using deuterated starting materials.[6][7][8]

• H-D Exchange Reactions: Direct hydrogen-deuterium exchange on the fluoroquinolone scaffold can be achieved using various catalytic methods. Acid-catalyzed exchange in the presence of a deuterium source like D₂O is a common technique.[9] For instance, deuteration of quinolones can be facilitated using deuterated acetic acid.

Detailed Protocol: Synthesis of Enrofloxacin-d5 as an Internal Standard

This protocol outlines a general approach for the synthesis of enrofloxacin-d5, a commonly used internal standard in veterinary drug residue analysis. The deuterium labels are typically incorporated into the ethyl group of the piperazine ring.

Objective: To synthesize enrofloxacin-d5 for use as an internal standard in LC-MS/MS analysis.

Materials:

• 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid

• N-ethyl-d5-piperazine

• Pyridine

• Acetonitrile

• Hydrochloric acid

• Sodium hydroxide

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid in pyridine.

• Nucleophilic Substitution: Add N-ethyl-d5-piperazine to the solution. The deuterated piperazine will displace the fluorine atom at the C-7 position of the quinolone core.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: After the reaction is complete, cool the mixture and remove the pyridine under reduced pressure using a rotary evaporator.

• Purification: Dissolve the residue in a suitable solvent and purify by column chromatography on silica gel to isolate the crude enrofloxacin-d5.

• Salt Formation and Recrystallization: The purified product can be further purified by recrystallization from a suitable solvent system to obtain high-purity enrofloxacin-d5.

Self-Validation: The identity and isotopic purity of the synthesized enrofloxacin-d5 must be rigorously confirmed using a combination of analytical techniques:

• Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of five deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show the absence of signals corresponding to the ethyl protons, while ²H NMR will confirm the presence and location of the deuterium labels.

Bioanalytical Methodology for Deuterium-Labeled Fluoroquinolones

The accurate quantification of fluoroquinolones in biological matrices is crucial for pharmacokinetic, metabolic, and residue depletion studies. LC-MS/MS is the preferred analytical technique due to its high sensitivity, selectivity, and specificity.[10][11]

Core Principles of LC-MS/MS Analysis

The fundamental principle of LC-MS/MS involves the separation of the analyte of interest from other matrix components using liquid chromatography, followed by its detection and quantification using tandem mass spectrometry. In the context of deuterium-labeled fluoroquinolones, the mass spectrometer is set to monitor specific precursor-to-product ion transitions for both the unlabeled drug and its deuterated internal standard.

Detailed Protocol: Quantification of Enrofloxacin in Canine Plasma using Enrofloxacin-d5

This protocol provides a step-by-step guide for the extraction and analysis of enrofloxacin from dog plasma using enrofloxacin-d5 as an internal standard.

Objective: To accurately quantify the concentration of enrofloxacin in canine plasma samples.

Materials:

• Canine plasma samples

• Enrofloxacin analytical standard

• Enrofloxacin-d5 internal standard solution (of known concentration)

• Acetonitrile (ACN)

• Formic acid

• Water (LC-MS grade)

• Centrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Step-by-Step Methodology:

• Sample Preparation:

  • Pipette a known volume (e.g., 100 µL) of canine plasma into a centrifuge tube.

  • Add a precise volume of the enrofloxacin-d5 internal standard solution.

  • Add a protein precipitation agent, such as acetonitrile (typically 3-4 volumes of the plasma volume).

  • Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation and extraction of the analyte.

  • Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Inject a small volume (e.g., 5-10 µL) of the supernatant onto the LC-MS/MS system.

  • Chromatographic Separation: Use a suitable C18 reversed-phase column with a gradient elution program. A typical mobile phase could consist of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).[10]

  • Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). Set the instrument to monitor specific precursor-to-product ion transitions for both enrofloxacin and enrofloxacin-d5.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of enrofloxacin in the unknown plasma samples by interpolating their peak area ratios from the calibration curve.

Self-Validation System: A robust bioanalytical method requires thorough validation to ensure its reliability. According to VICH GL49 guidelines, the validation should assess the following parameters:[12][13][14]

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Calibration Curve: The relationship between the instrument response and the concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Applications in Veterinary Research and Drug Development

The use of deuterium-labeled fluoroquinolones provides invaluable insights throughout the veterinary drug development pipeline.

Pharmacokinetic and Bioequivalence Studies

Deuterium-labeled fluoroquinolones are instrumental in conducting pharmacokinetic (PK) studies to determine the ADME properties of a new drug candidate. By administering a "micro-dose" of the labeled drug alongside the unlabeled therapeutic dose, researchers can precisely track the fate of the drug in the body. Furthermore, these labeled compounds are essential for bioequivalence studies, which compare the bioavailability of a generic drug product to the original branded drug.

Table 1: Representative Pharmacokinetic Parameters of Common Veterinary Fluoroquinolones in Dogs

Fluoroquinolone	Dose (mg/kg)	Route	t½ (hours)	Cmax (µg/mL)	AUC (µg·h/mL)
Enrofloxacin	5.0	Oral	2.5 - 4.6	1.1 - 1.8	7.3 - 11.7
Marbofloxacin	2.75	Oral	7.6	2.3	14.3
Orbifloxacin	2.5	Oral	5.6	2.3	12.9
Difloxacin	5.0	Oral	9.3	1.8	12.9

Data compiled from multiple sources.[15] These values can vary depending on the specific study conditions and dog breed.

The use of deuterated analogs can reveal subtle but significant differences in these parameters. For example, a deuterated fluoroquinolone might exhibit a longer half-life due to a slower rate of metabolism, which would be reflected in the PK data.

Metabolite Identification and Profiling

Deuterium labeling is a powerful technique for identifying and characterizing drug metabolites. By comparing the mass spectra of samples from animals treated with the labeled and unlabeled drug, metabolites can be readily identified by their characteristic isotopic signature. This is particularly useful for elucidating complex metabolic pathways.

The metabolism of fluoroquinolones can vary significantly between species. For instance, enrofloxacin is metabolized to ciprofloxacin in many species, and the extent of this conversion can differ.[16] Deuteration can influence these metabolic pathways.

Diagram 1: Simplified Metabolic Pathway of Enrofloxacin

Caption: Simplified metabolic fate of enrofloxacin.

Drug Residue and Food Safety Studies

Ensuring that food products from treated animals are safe for human consumption is a critical aspect of veterinary drug development. Deuterium-labeled fluoroquinolones are indispensable as internal standards for the accurate quantification of drug residues in edible tissues, milk, and eggs.[5] Regulatory agencies such as the FDA's Center for Veterinary Medicine (CVM) have stringent requirements for the validation of analytical methods used for residue analysis.[12]

Diagram 2: Workflow for Veterinary Drug Residue Analysis

Caption: General workflow for veterinary drug residue testing.

Regulatory Considerations

The development and validation of bioanalytical methods for veterinary drugs are subject to rigorous regulatory oversight. Guidelines from the International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products (VICH), such as VICH GL49, provide a framework for the validation of analytical methods used in residue depletion studies.[12][13][14] Adherence to these guidelines is essential for the successful registration of new veterinary drugs.

Conclusion

Deuterium-labeled fluoroquinolones are an indispensable tool in modern veterinary drug research and development. Their application as internal standards ensures the accuracy and reliability of bioanalytical data, which is fundamental for regulatory approval. Furthermore, the strategic use of deuterium labeling to modulate the pharmacokinetic properties of fluoroquinolones holds significant promise for the development of safer and more effective veterinary medicines. This guide has provided a comprehensive overview of the synthesis, analysis, and application of these powerful molecules, offering a solid foundation for researchers in this dynamic field.

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The Sentinel Molecule: A Technical Guide to Danofloxacin-d3 Mesylate in Antimicrobial Resistance Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of Danofloxacin-d3 Mesylate, a deuterated fluoroquinolone, and its critical role in the precise investigation of antimicrobial resistance (AMR). As a Senior Application Scientist, this document moves beyond mere protocol, delving into the scientific rationale behind experimental design and the validation inherent in utilizing stable isotope-labeled standards for robust and reproducible research.

Introduction: The Imperative for Precision in an Era of Resistance

The rise of antimicrobial resistance is a silent pandemic, demanding increasingly sophisticated tools to understand and combat the evolution of drug-resistant pathogens. Danofloxacin, a synthetic fluoroquinolone antibiotic with broad-spectrum activity, is a key agent in veterinary medicine for treating respiratory diseases in cattle and swine.[1][2] Its mechanism of action, like other fluoroquinolones, involves the inhibition of bacterial DNA gyrase, an enzyme essential for DNA replication and repair, leading to bactericidal effects.[3]

To accurately study the dynamics of danofloxacin efficacy and the emergence of resistance, researchers require analytical methods of the highest precision. This is where Danofloxacin-d3 Mesylate emerges as an indispensable tool. This guide will illuminate the scientific principles and practical applications of this stable isotope-labeled internal standard in pivotal AMR studies.

The Sentinel Molecule: Understanding Danofloxacin-d3 Mesylate

Danofloxacin-d3 Mesylate is an isotopically labeled form of Danofloxacin Mesylate where three hydrogen atoms on the methyl group have been replaced with deuterium atoms.[4] This seemingly subtle modification is monumental for analytical chemistry, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for quantifying drugs in complex biological matrices.[5]

The core principle behind using a deuterated internal standard is to provide a reference compound that behaves almost identically to the analyte (danofloxacin) during sample extraction, chromatographic separation, and ionization in the mass spectrometer. However, due to its increased mass (three additional neutrons), it can be distinguished from the unlabeled danofloxacin by the mass spectrometer. This allows for highly accurate quantification by correcting for any variations or losses that may occur during the analytical process, thereby enhancing the precision and reliability of the data.[6][7]

Key Properties of Danofloxacin and its Deuterated Form:

Property	Danofloxacin	Danofloxacin-d3 Mesylate	Reference(s)
Chemical Formula	C19H20FN3O3	C19H17D3FN3O3 • CH4O3S	[4][8]
CAS Number	112398-08-0	1217860-94-0	[8][9]
Primary Use	Veterinary fluoroquinolone antibiotic	Internal standard for LC-MS/MS analysis	[2][4][10]
Mechanism of Action	Inhibition of bacterial DNA gyrase	Chemically identical to danofloxacin	[3]

Core Applications in Antimicrobial Resistance Research

The utility of Danofloxacin-d3 Mesylate extends across a spectrum of AMR studies, providing the analytical backbone for accurate data generation.

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling

Understanding the pharmacokinetic profile of an antibiotic—its absorption, distribution, metabolism, and excretion (ADME)—is fundamental to predicting its efficacy and the potential for resistance development.[11] Danofloxacin is metabolized in the body, with N-desmethyldanofloxacin being a known metabolite.[12]

In PK studies, Danofloxacin-d3 Mesylate is added to biological samples (e.g., plasma, tissue) as an internal standard before sample preparation. This allows for the precise quantification of both danofloxacin and its metabolites using LC-MS/MS.[12] Accurate PK data is essential for establishing dosing regimens that maintain drug concentrations above the minimum inhibitory concentration (MIC) for a sufficient duration, a key factor in preventing the selection of resistant bacteria.

Caption: Workflow for Pharmacokinetic/Pharmacodynamic Modeling using Danofloxacin-d3 Mesylate.

Antimicrobial Susceptibility Testing (AST) and Beyond

While traditional AST methods like broth microdilution and disk diffusion determine the MIC, they do not provide information on the rate of bacterial killing or the potential for resistance emergence. More advanced assays are crucial for a comprehensive understanding of an antibiotic's activity.

Time-kill assays evaluate the bactericidal or bacteriostatic activity of an antimicrobial agent over time. In these experiments, bacterial cultures are exposed to various concentrations of danofloxacin, and the number of viable bacteria is determined at different time points.

The precision of a time-kill assay is significantly enhanced by verifying the actual concentration of danofloxacin in the culture medium throughout the experiment. Antibiotic degradation or binding to media components can alter the effective concentration. By taking aliquots of the culture medium at each time point and using Danofloxacin-d3 Mesylate as an internal standard for LC-MS/MS analysis, researchers can accurately measure the true antibiotic concentration, leading to more reliable and interpretable time-kill curves.

Caption: Enhanced Time-Kill Assay Workflow with Danofloxacin-d3 Mesylate.

The Mutant Prevention Concentration (MPC) is a critical parameter in AMR research, defined as the lowest antibiotic concentration that prevents the growth of first-step resistant mutants in a large bacterial population. The "mutant selection window" is the concentration range between the MIC and the MPC where resistant mutants are most likely to be selected.

Determining the MPC requires precise and accurate preparation of antibiotic concentrations in agar or broth. Danofloxacin-d3 Mesylate can be used to create highly accurate stock solutions and to verify the final concentrations in the test media using LC-MS/MS. This ensures that the reported MPC values are reliable and truly reflect the concentration required to suppress the emergence of resistance.

Experimental Protocols: A Self-Validating System

The integration of Danofloxacin-d3 Mesylate into experimental workflows creates a self-validating system, where the accuracy of the antibiotic concentration is continuously monitored.

Preparation of Danofloxacin-d3 Mesylate Internal Standard Stock Solution

• Acquisition: Obtain certified Danofloxacin-d3 Mesylate from a reputable supplier.[4][9]

• Weighing: Accurately weigh a precise amount of Danofloxacin-d3 Mesylate using an analytical balance.

• Dissolution: Dissolve the weighed standard in a suitable solvent (e.g., methanol or a mixture of DMSO and water) to create a stock solution of a known concentration (e.g., 1 mg/mL).[11]

• Storage: Store the stock solution at an appropriate temperature (e.g., -20°C) in an amber vial to prevent degradation.

LC-MS/MS Quantification of Danofloxacin in Biological Matrices

• Sample Preparation:

  • Thaw biological samples (e.g., plasma, tissue homogenate, or bacterial culture media).

  • To a known volume of the sample, add a precise volume of the Danofloxacin-d3 Mesylate internal standard working solution.

  • Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

  • Vortex and centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a mobile phase-compatible solvent.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Use a suitable C18 column for chromatographic separation.

  • Employ a gradient elution with a mobile phase typically consisting of water with a small percentage of formic acid and an organic solvent like acetonitrile.

  • Set the mass spectrometer to monitor specific precursor-to-product ion transitions for both danofloxacin and Danofloxacin-d3 Mesylate.

• Data Analysis:

  • Calculate the peak area ratio of danofloxacin to Danofloxacin-d3 Mesylate.

  • Determine the concentration of danofloxacin in the unknown samples by comparing their peak area ratios to a calibration curve prepared with known concentrations of unlabeled danofloxacin and a constant concentration of the internal standard.

Conclusion: The Path to More Reliable AMR Data

References

• Food and Agriculture Organization of the United Nations. (n.d.). Danofloxacin. Retrieved from [Link]

• AdvaCare Pharma. (n.d.). Danofloxacin Mesylate Soluble Powder – Manufacturer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Danofloxacin. PubChem Compound Database. Retrieved from [Link]

• CRO Splendid Lab Pvt. Ltd. (n.d.). Danofloxacin-d3 Mesylate. Retrieved from [Link]

• Ocampo-Sosa, A. A., et al. (2019). Using Targeted Liquid Chromatography-Tandem Mass Spectrometry to Rapidly Detect β-Lactam, Aminoglycoside, and Fluoroquinolone Resistance Mechanisms in Blood Cultures Growing E. coli or K. pneumoniae. Frontiers in Microbiology, 10, 1293.
• Goudah, A., et al. (2014). Pharmacokinetics of danofloxacin and N-desmethyldanofloxacin in adult horses and their concentration in synovial fluid. Journal of Veterinary Pharmacology and Therapeutics, 37(4), 359-366.
• Lamont, M. G., et al. (2018). Heavy isotope labeling and mass spectrometry reveal unexpected remodeling of bacterial cell wall expansion in response to drugs. eLife, 7, e36129.

• Pharmaffiliates. (n.d.). Danofloxacin-d3 Mesylate. Retrieved from [Link]

• Gutsmiedl, A., et al. (2021). Mass Spectrometric Quantification of the Antimicrobial Peptide Pep19-2.5 with Stable Isotope Labeling and Acidic Hydrolysis. International Journal of Molecular Sciences, 22(16), 8887.
• Li, M., et al. (2023).
• Chu, P. S., et al. (2013). Simultaneous determination of 18 quinolone residues in marine and livestock products by liquid chromatography/tandem mass spectrometry. Journal of Food and Drug Analysis, 21(1), 74-83.
• Sparbier, K., et al. (2013). Rapid detection of antibiotic resistance based on mass spectrometry and stable isotopes. Journal of Clinical Microbiology, 51(10), 3295-3301.
• Zerbe, B. S., et al. (2019). Deuterium Solid State NMR Studies of Intact Bacteria Treated With Antimicrobial Peptides. Frontiers in Molecular Biosciences, 6, 105.

• ResolveMass Laboratories Inc. (2023, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Soback, S., et al. (1998). Pharmacokinetics and penetration of danofloxacin from the blood into the milk of cows.
• Trajanovska, S., et al. (2020). Determination of fluoroquinolone antibacterial residues in milk by LC-MS/MS method. Macedonian Pharmaceutical Bulletin, 66(1), 71-72.

• Scott, J. S. (2023, June 15). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Chemicals Knowledge Hub. Retrieved from [Link]

• International Atomic Energy Agency. (n.d.). Isotopic Techniques to Assess the Fate of Antimicrobials and Implications for Antimicrobial Resistance in Agricultural Systems. Retrieved from [Link]

• Harms, C. A., et al. (2010). Pharmacokinetics of danofloxacin following intramuscular administration of a single dose in koi (Cyprinus carpio) in water at 22°C. American Journal of Veterinary Research, 71(11), 1324-1329.
• Taylor, P. J., et al. (2001). Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, 47(8), 1498-1502.
• van Eijk, H. M., et al. (2007). Applications of stable isotopes in clinical pharmacology. British Journal of Clinical Pharmacology, 64(3), 265-274.
• Parker, A. E., et al. (2016). LC–MS/MS method for simultaneous quantification of ten antibiotics in human plasma for routine therapeutic drug monitoring. Bioanalysis, 8(23), 2445-2461.
• Jenkins, K. M., & Young, M. S. (n.d.). LC–MS Determination of Fluoroquinolone Antibiotics in Beef Tissue Using the Atlantis dC18 Column.

• Wikipedia. (2023, December 26). Danofloxacin. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2023, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. [Link]

• Acta Scientific. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific Microbiology, 4(5), 01-05.

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Protocols & Analytical Methods

Application Note: A Robust LC-MS/MS Method for the Quantification of Danofloxacin in Biological Matrices Using Danofloxacin-d3 Mesylate as an Internal Standard

Abstract

This application note presents a detailed, validated protocol for the accurate and precise quantification of Danofloxacin in biological matrices, such as plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs Danofloxacin-d3 Mesylate, a stable isotope-labeled (SIL) analog, as the internal standard (IS) to ensure the highest level of data integrity. This guide provides a comprehensive walkthrough of the entire workflow, from the foundational principles of internal standards to step-by-step protocols for sample preparation, instrument setup, method validation according to regulatory standards, and data analysis. It is intended for researchers, scientists, and drug development professionals requiring a robust and reliable bioanalytical method for pharmacokinetic, toxicokinetic, or residue analysis studies.

The Foundational Role of Internal Standards in LC-MS

Quantitative LC-MS/MS has become the cornerstone of bioanalysis due to its high sensitivity and selectivity. However, the accuracy of this technique is susceptible to variations introduced during the analytical process, including sample extraction, chromatographic separation, and ionization in the mass spectrometer.[1] An internal standard is a compound of known concentration added to every sample—including calibrators, quality controls (QCs), and unknowns—to correct for these variations.[2]

The Gold Standard: Stable Isotope-Labeled Internal Standards (SIL-IS)

While structurally similar analogs can be used, SIL internal standards are widely considered the gold standard in quantitative mass spectrometry.[2][3] A SIL-IS is a version of the analyte molecule where one or more atoms have been replaced with their heavier stable isotopes (e.g., ²H or D, ¹³C, ¹⁵N).[2][4]

The rationale for using Danofloxacin-d3 Mesylate for the quantification of Danofloxacin is based on the following key advantages:

• Near-Identical Physicochemical Properties: Danofloxacin-d3 has virtually the same chemical and physical properties as the unlabeled Danofloxacin.[2] This ensures it behaves identically during sample preparation, including extraction recovery and potential degradation.

• Co-elution: The SIL-IS and the analyte co-elute from the LC column. This is critical because they are exposed to the same matrix components at the same time as they enter the mass spectrometer.

• Correction for Matrix Effects: Matrix effects—the suppression or enhancement of ionization caused by co-eluting components from the biological sample—are a significant source of imprecision. Since the SIL-IS and analyte co-elute and have the same ionization efficiency, any matrix effect will impact both compounds equally.[2] The ratio of their peak areas remains constant, thus negating the effect and ensuring accurate quantification.

Experimental Design & Protocols

This section details the materials, reagents, and step-by-step procedures for the analysis of Danofloxacin.

Materials and Reagents

• Analytes: Danofloxacin Mesylate (Reference Standard), Danofloxacin-d3 Mesylate (Internal Standard)

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Water (LC-MS Grade), Formic Acid (≥98%)

• Biological Matrix: Blank control plasma (e.g., Rat, Dog, Human)

• Equipment: Analytical balance, vortex mixer, centrifuge, calibrated pipettes, 1.5 mL microcentrifuge tubes, 96-well collection plates.

Preparation of Stock and Working Solutions

Causality: Accurate preparation of stock solutions is the foundation of the entire quantitative assay. All subsequent calibrators and QCs are derived from these stocks. Using a solvent in which the analyte and IS are highly soluble and stable is critical.

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 5 mg of Danofloxacin Mesylate and Danofloxacin-d3 Mesylate into separate volumetric flasks.

  • Dissolve in Methanol to create a final concentration of 1 mg/mL for each. Store at -20°C.

• Working Standard Solutions:

  • Prepare a series of intermediate Danofloxacin solutions by serially diluting the primary stock with 50:50 Methanol:Water. These will be used to spike the calibration curve (CC) and quality control (QC) samples.

• Internal Standard Working Solution (IS-WS):

  • Dilute the Danofloxacin-d3 Mesylate primary stock to a final concentration of 100 ng/mL using 50:50 Acetonitrile:Water. This solution will be used for protein precipitation. The concentration should be optimized to yield a stable and appropriate MS signal.

Calibration Curve and Quality Control Samples

Trustworthiness: The calibration curve demonstrates the relationship between concentration and instrument response. QC samples, prepared independently, validate the accuracy and precision of the curve during the analysis.

• Prepare CC and QC samples by spiking the appropriate working standard solutions into blank biological matrix (e.g., plasma). Aim for a final spike volume that is ≤5% of the matrix volume to avoid altering its properties.

• A typical set of concentrations is outlined in the table below.

Sample Type	Level	Concentration (ng/mL)	Purpose
Calibration Curve	CC1 (LLOQ)	1	Lower Limit of Quantification
CC2	2
CC3	10
CC4	50
CC5	200
CC6	800
CC7 (ULOQ)	1000	Upper Limit of Quantification
Quality Control	QC Low	3	Confirms accuracy near the LLOQ
QC Mid	100	Confirms accuracy in the mid-range
QC High	750	Confirms accuracy near the ULOQ

Sample Preparation: Protein Precipitation (PPT)

Expertise: Protein precipitation is a rapid and effective method for removing the majority of proteins from plasma samples, which would otherwise interfere with the analysis.[5][6] Using a 3:1 ratio of organic solvent to plasma is a common and effective starting point for efficient protein removal.[7]

Caption: Workflow for sample extraction using protein precipitation.

LC-MS/MS Instrument Parameters

Expertise: The parameters below provide a robust starting point. The mobile phase composition is chosen for good retention and peak shape on a C18 column. Electrospray ionization in positive mode (ESI+) is effective for fluoroquinolones like Danofloxacin, which readily accept a proton. Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

Parameter	Setting	Rationale
Liquid Chromatography
Column	C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Standard for retaining moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier for improved peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	5% B to 95% B over 3 minutes	Provides good separation from matrix components.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Injection Volume	5 µL	Balances sensitivity with potential matrix load.
Column Temp	40 °C	Improves peak shape and reduces viscosity.
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive	Danofloxacin contains basic nitrogens, ideal for protonation.
MRM Transitions	Selective and sensitive detection.
Danofloxacin	Q1: 358.2 -> Q3: 340.2	Precursor [M+H]⁺ to a stable product ion.
Danofloxacin-d3	Q1: 361.2 -> Q3: 343.2	+3 Da shift for the deuterated internal standard.
Dwell Time	100 ms	Sufficient time for data point acquisition across the peak.
Source Temp	550 °C	Optimized for desolvation.
IonSpray Voltage	5500 V	Optimized for ionization.

Note: Collision energies and other compound-dependent parameters should be optimized by infusing the pure compounds.

Bioanalytical Method Validation (BMV)

A method is not trustworthy until it is validated. The objective of validation is to demonstrate that the assay is suitable for its intended purpose.[8] All validation experiments must adhere to the principles laid out in regulatory guidelines, such as those from the EMA and the FDA's M10 guidance.[9][10][11][12][13]

Caption: Logical flow of key bioanalytical method validation experiments.

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation experiments and typical acceptance criteria based on regulatory guidelines.[9][10]

Parameter	Purpose	Experiment	Acceptance Criteria
Selectivity	To ensure no interference from matrix components at the retention time of the analyte and IS.	Analyze at least 6 different blank matrix lots.	Response in blank samples should be <20% of the LLOQ response for the analyte and <5% for the IS.
Linearity & Range	To demonstrate a proportional relationship between concentration and response.	Analyze calibration curves on at least 3 separate days.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations must be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	To determine the closeness of measured values to the nominal value (accuracy) and the degree of scatter (precision).	Analyze QC samples (Low, Mid, High) in replicate (n=5) over at least 3 runs on 2 different days.	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ).[10]
Matrix Effect	To assess the impact of matrix components on ionization.	Compare the analyte/IS peak area ratio in post-extraction spiked samples to the ratio in a pure solution.	The CV of the IS-normalized matrix factor across different matrix lots should be ≤15%.
Stability	To ensure the analyte is stable throughout the sample lifecycle.	Analyze QC samples after exposure to various conditions (freeze-thaw cycles, bench-top, long-term storage, post-preparative).	Mean concentrations of stability samples must be within ±15% of the nominal concentration.

Data Analysis and Reporting

• Integration: Integrate the chromatographic peaks for Danofloxacin and Danofloxacin-d3 to obtain their respective peak areas.

• Ratio Calculation: Calculate the Peak Area Ratio (PAR) for each sample:

  • PAR = (Peak Area of Danofloxacin) / (Peak Area of Danofloxacin-d3)

• Calibration Curve: Generate a linear regression curve by plotting the PAR of the calibration standards against their nominal concentrations. Use a 1/x² weighting for the regression, as this often provides the best fit for bioanalytical data.

• Quantification: Determine the concentration of Danofloxacin in QC and unknown samples by interpolating their PAR values from the calibration curve equation (y = mx + c, where y is the PAR and x is the concentration).

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the quantitative analysis of Danofloxacin in biological matrices using Danofloxacin-d3 Mesylate as an internal standard. The use of a stable isotope-labeled internal standard is paramount for correcting analytical variability, especially matrix effects, thereby ensuring the highest data quality. The described method, when fully validated according to regulatory guidelines, is robust, reliable, and fit for purpose in regulated bioanalysis for drug development and research.

References

• Bioanalytical method validation - Scientific guideline . European Medicines Agency. [Link]

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations . Waters Corporation. [Link]

• LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method . LCGC International. [Link]

• Development of a method for the determination of danofloxacin in plasma by HPLC with fluorescence detection . ResearchGate. [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates . Agilent Technologies. [Link]

• Pharmacokinetics (PK), Pharmacodynamics (PD), and PK-PD Integration of Danofloxacin in Sheep Biological Fluids . PMC. [Link]

• Preparation of an Antidanofloxacin Monoclonal Antibody and Development of Immunoassays for Detecting Danofloxacin in Meat . PMC - PubMed Central. [Link]

• Guideline on bioanalytical method validation . European Medicines Agency. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? . PubMed. [Link]

• ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis . EMA. [Link]

• A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis . PubMed. [Link]

• Designing Stable Isotope Labeled Internal Standards . Acanthus Research. [Link]

• Oxidation of danofloxacin by free chlorine-kinetic study, structural identification of by-products by LC-MS/MS and potential toxicity of by-products using in silico test . ResearchGate. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content . European Bioanalysis Forum. [Link]

• Comparative electrochemical study of veterinary drug danofloxacin at glassy carbon electrode and electrified liquid–liquid interface . PubMed Central. [Link]

• Comparison of protein precipitation methods for sample preparation prior to proteomic analysis . ResearchGate. [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline . European Medicines Agency. [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates . LabRulez LCMS. [Link]

• Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS . ACS Publications. [Link]

• Bioanalytical Method Validation for Biomarkers Guidance . HHS.gov. [Link]

• Pharmacokinetics and penetration of danofloxacin from the blood into the milk of cows . Israeli Cattle Breeders Association. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers . Frontage Labs. [Link]

• Development and validation of a simple LC-MS/MS method for simultaneous determination of moxifloxacin, levofloxacin, prothionamide . PLOS ONE. [Link]

• Bioanalytical Method Validation . U.S. Food and Drug Administration. [Link]

• FDA Adopts ICH Final Guidance On Bioanalytical Method Validation . Outsourced Pharma. [Link]

• FDA Announces Availability of a Final Guidance Entitled M10 Bioanalytical Method Validation . ASCPT. [Link]

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• 9. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 13. FDA News: Issue 21-1, November 2022 [ascpt.org]

Application Note: Quantitative Analysis of Danofloxacin Residues in Animal Tissues Using Danofloxacin-d3 Mesylate as an Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and validated method for the quantitative analysis of danofloxacin, a synthetic fluoroquinolone antibiotic, in various animal tissues.[1] To ensure the highest degree of accuracy and mitigate matrix effects inherent in complex biological samples, this protocol employs a stable isotope-labeled internal standard, Danofloxacin-d3 Mesylate. The methodology is based on Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), a technique renowned for its superior sensitivity and selectivity in veterinary drug residue analysis.[2][3] This guide provides a comprehensive workflow, from sample preparation to data analysis, designed for researchers, scientists, and quality control professionals in the field of veterinary drug development and food safety.

Introduction: The Imperative for Accurate Residue Analysis

Danofloxacin is a broad-spectrum antibacterial agent utilized in veterinary medicine to treat respiratory diseases in cattle, poultry, and swine.[1][4] The potential for drug residues to persist in edible animal tissues necessitates the implementation of rigorous analytical methods to ensure food safety and compliance with regulatory standards.[5][6][7] Regulatory bodies worldwide establish Maximum Residue Limits (MRLs) for veterinary drugs in food products to protect consumer health.[3][8]

The complexity of tissue matrices (e.g., muscle, liver, kidney) presents significant analytical challenges, including signal suppression or enhancement in the mass spectrometer, commonly known as matrix effects. The use of a stable isotope-labeled (SIL) internal standard, such as Danofloxacin-d3 Mesylate, is the gold standard for compensating for these variations.[9][10][11] A SIL internal standard is chemically identical to the analyte of interest, ensuring it co-elutes chromatographically and experiences similar ionization effects, thereby providing a reliable reference for accurate quantification.[12]

This application note details a highly selective and sensitive LC-MS/MS method for the determination of danofloxacin in tissue samples, leveraging the precision of Danofloxacin-d3 Mesylate as an internal standard.

Principle of the Method

The analytical workflow for quantifying danofloxacin in animal tissues is a multi-step process designed to isolate the analyte from the complex matrix and accurately measure its concentration.

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subgraph "cluster_SamplePrep" { label = "Sample Preparation"; style = "rounded"; bgcolor = "#FFFFFF"; "Homogenization" [label="Tissue Homogenization"]; "Fortification" [label="Fortification with\nDanofloxacin-d3 Mesylate (IS)"]; "Extraction" [label="Solvent Extraction"]; "Cleanup" [label="Solid-Phase Extraction (SPE)\nCleanup"]; "Evaporation" [label="Evaporation & Reconstitution"]; "Homogenization" -> "Fortification" -> "Extraction" -> "Cleanup" -> "Evaporation"; }

subgraph "cluster_Analysis" { label = "LC-MS/MS Analysis"; style = "rounded"; bgcolor = "#FFFFFF"; "LC_Separation" [label="Liquid Chromatographic\nSeparation"]; "Ionization" [label="Electrospray Ionization (ESI)"]; "MS_Detection" [label="Tandem Mass Spectrometric\nDetection (MRM)"]; "LC_Separation" -> "Ionization" -> "MS_Detection"; }

subgraph "cluster_Data" { label = "Data Processing"; style = "rounded"; bgcolor = "#FFFFFF"; "Quantification" [label="Quantification using\nInternal Standard Calibration"]; }

"Evaporation" -> "LC_Separation" [lhead="cluster_Analysis"]; "MS_Detection" -> "Quantification" [lhead="cluster_Data"]; } केंदोट Caption: High-level overview of the analytical workflow.

The core of this method lies in the use of Danofloxacin-d3 Mesylate as an internal standard. By adding a known concentration of the internal standard to the samples at the beginning of the preparation process, any loss of analyte during extraction and cleanup, as well as variations in instrument response, can be accurately corrected. Quantification is achieved by comparing the peak area ratio of the analyte (danofloxacin) to the internal standard (Danofloxacin-d3 Mesylate) against a calibration curve prepared in a blank matrix.

Materials and Reagents

• Standards: Danofloxacin Mesylate (analytical standard), Danofloxacin-d3 Mesylate (internal standard).

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (LC-MS grade), Formic acid.

• Reagents: Disodium ethylenediaminetetraacetate (Na2EDTA), Trichloroacetic acid (TCA).

• Solid-Phase Extraction (SPE): Hydrophilic-Lipophilic Balanced (HLB) SPE cartridges.

• Equipment: High-speed homogenizer, Centrifuge, Nitrogen evaporator, Vortex mixer, Analytical balance, LC-MS/MS system.

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Danofloxacin Mesylate and Danofloxacin-d3 Mesylate in methanol to prepare individual stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by further diluting the intermediate stock solutions with an appropriate solvent mixture (e.g., 50:50 Methanol:Water).

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Danofloxacin-d3 Mesylate intermediate stock solution.

Sample Preparation

The following protocol is a generalized procedure and should be optimized for specific tissue types.

• Homogenization: Weigh 2 g (± 0.1 g) of thawed, minced tissue into a 50 mL polypropylene centrifuge tube.

• Internal Standard Fortification: Add 100 µL of the 100 ng/mL Danofloxacin-d3 Mesylate internal standard spiking solution to each sample, vortex briefly.

• Extraction:

  • Add 10 mL of 2% TCA in acetonitrile.

  • Homogenize at high speed for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.[13]

  • Transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an HLB SPE cartridge with 3 mL of methanol followed by 3 mL of water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water.

  • Elute the analytes with 5 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

dot digraph "Sample_Prep_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.3]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1", fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

"Start" [label="2g Tissue Sample", shape=ellipse, fillcolor="#34A853"]; "Add_IS" [label="Add Danofloxacin-d3 Mesylate (IS)"]; "Extract" [label="Add 2% TCA in ACN\nHomogenize & Centrifuge"]; "Collect_Supernatant" [label="Collect Supernatant"]; "SPE_Condition" [label="Condition HLB SPE Cartridge"]; "SPE_Load" [label="Load Supernatant"]; "SPE_Wash" [label="Wash Cartridge"]; "SPE_Elute" [label="Elute with Methanol"]; "Evaporate" [label="Evaporate to Dryness"]; "Reconstitute" [label="Reconstitute in Mobile Phase"]; "Analyze" [label="Inject into LC-MS/MS", shape=ellipse, fillcolor="#EA4335"];

"Start" -> "Add_IS"; "Add_IS" -> "Extract"; "Extract" -> "Collect_Supernatant"; "Collect_Supernatant" -> "SPE_Condition"; "SPE_Condition" -> "SPE_Load"; "SPE_Load" -> "SPE_Wash"; "SPE_Wash" -> "SPE_Elute"; "SPE_Elute" -> "Evaporate"; "Evaporate" -> "Reconstitute"; "Reconstitute" -> "Analyze"; } केंदोट Caption: Detailed sample preparation workflow.

LC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, re-equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument

Mass Spectrometric Detection

Detection is performed in Multiple Reaction Monitoring (MRM) mode. The precursor and product ions for danofloxacin and its deuterated internal standard should be optimized by direct infusion.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Danofloxacin	358.2	340.2	257.1	Optimized
Danofloxacin-d3	361.2	343.2	257.1	Optimized

Note: The specific m/z values and collision energies may vary slightly depending on the instrument and should be empirically determined.

Method Validation

A comprehensive method validation should be performed according to established guidelines (e.g., VICH GL49, FDA guidelines) to ensure the reliability of the results.[8][14] Key validation parameters include:

• Linearity: A calibration curve should be constructed using matrix-matched standards over the expected concentration range. A linear regression with a correlation coefficient (r²) > 0.99 is typically required.

• Accuracy and Precision: Determined by analyzing replicate samples fortified with known concentrations of danofloxacin at multiple levels (e.g., low, medium, and high). Accuracy should be within 80-120%, and precision (as %RSD) should be < 15%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Matrix Effect: Evaluated by comparing the response of the analyte in a post-extraction spiked sample to that of a pure standard solution. The use of Danofloxacin-d3 Mesylate is intended to minimize this effect.

• Stability: The stability of danofloxacin in the tissue matrix under storage conditions and in processed samples should be assessed.[8]

Results and Discussion

A successful validation will demonstrate that the method is fit for its intended purpose. The use of Danofloxacin-d3 Mesylate as an internal standard is critical for achieving accurate and precise results by compensating for variability in sample preparation and instrumental analysis. The chromatographic separation should provide a sharp, symmetrical peak for danofloxacin, well-resolved from any matrix interferences. The MRM transitions provide a high degree of selectivity, ensuring that the detected signal is specific to danofloxacin.

Conclusion

This application note describes a reliable and robust LC-MS/MS method for the quantitative analysis of danofloxacin in animal tissues. The incorporation of Danofloxacin-d3 Mesylate as an internal standard is a key feature of this protocol, ensuring high accuracy and precision by correcting for matrix effects and procedural losses. This method is suitable for routine monitoring of danofloxacin residues in food products and can be adapted for various tissue types with appropriate optimization and validation.

References

• ASEAN Guideline on Techniques for Veterinary Drug Residue Detection in Aquaculture Products. (n.d.). Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Danofloxacin. Retrieved from [Link]

• Waters Corporation. (n.d.). The Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using Multi-Residue Screening Based Upon Liquid Chromatography-. Retrieved from [Link]

• Waters Corporation. (2021). Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using a Multi-Residue Screening Method Utilsing LC-MS/MS. Retrieved from [Link]

• World Organisation for Animal Health (WOAH). (n.d.). Guidelines for the validation of analytical methods used in residue studies in animal tissues. Retrieved from [Link]

• Veach, B. (2019). Multiclass Veterinary Drug Residue Method for Aquaculture Products Using LC-MS/MS. ResearchGate. [Link]

• U.S. Food and Drug Administration. (n.d.). LIB 4660 multiclass, multiresidue method for the quantitation of conformation of over 110 veterinary drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Danofloxacin. PubChem. Retrieved from [Link]

• Schneider, R. P., Ericson, J. F., Lynch, M. J., & Fouda, H. G. (1993). Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry. Biological Mass Spectrometry, 22(10), 595-599. [Link]

• U.S. Food and Drug Administration. (2024). Extralabel Use and Antimicrobials. Retrieved from [Link]

• Jemal, M., Schuster, A., & Whigan, D. B. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(1), 135-146. [Link]

• Adaway, J. E., Keevil, B. G., & Owen, L. J. (2015). Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. In Liquid Chromatography. IntechOpen. [Link]

• Food Animal Residue Avoidance Databank. (n.d.). Prohibited and Restricted Drugs in Food Animals. Retrieved from [Link]

• Australian Government Department of Agriculture, Fisheries and Forestry. (n.d.). Animal product residue monitoring. Retrieved from [Link]

• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry. Retrieved from [Link]

• European Medicines Agency. (2009). VICH Topic GL49: Guidelines on Validation of Analytical Methods Used in Residue Depletion Studies. Retrieved from [Link]

• EAG Laboratories. (n.d.). Liquid Chromatography Tandem Mass Spectrometry LC-MS-MS. Retrieved from [Link]

• U.S. Food and Drug Administration. (2023). Drug Residues. Retrieved from [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

• GOV.UK. (2014). Residues Surveillance. Retrieved from [Link]

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• 2. asean.org [asean.org]
• 3. lcms.cz [lcms.cz]
• 4. toku-e.com [toku-e.com]
• 5. Validation of analytical methods for newly regulated veterinary drug residues in livestock and fishery products with maximum residue limits in Republic of Korea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. Veterinary Drug Residue Testing | Agilent [agilent.com]
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• 9. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
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• 14. ema.europa.eu [ema.europa.eu]

Method Development for the Quantitative Analysis of Danofloxacin in Biological Matrices by HPLC-MS/MS Using Danofloxacin-d3 Mesylate as an Internal Standard

Application Note and Protocol

Abstract

This document provides a comprehensive guide for the development and validation of a robust and sensitive HPLC-MS/MS method for the quantification of Danofloxacin, a third-generation fluoroquinolone antibiotic, in biological matrices. The protocol leverages Danofloxacin-d3 Mesylate as a stable isotope-labeled internal standard (SIL-IS) to ensure the highest level of accuracy and precision, in accordance with regulatory guidelines. This guide is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and residue analysis studies. We will delve into the scientific rationale behind the selection of analytical parameters, from sample preparation and chromatographic separation to mass spectrometric detection and method validation.

Introduction: The Rationale for a Dedicated HPLC-MS/MS Method

Danofloxacin is a potent, broad-spectrum fluoroquinolone antimicrobial agent employed in veterinary medicine to combat a variety of bacterial infections.[1] Its efficacy is attributed to the inhibition of bacterial DNA gyrase, a crucial enzyme for DNA replication and repair. Accurate quantification of Danofloxacin in biological matrices such as plasma, serum, and tissue is paramount for evaluating its pharmacokinetic profile, ensuring food safety through residue monitoring, and supporting drug development programs.

High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for bioanalytical studies due to its inherent selectivity, sensitivity, and speed. The use of a stable isotope-labeled internal standard, Danofloxacin-d3 Mesylate, is critical for mitigating matrix effects and variabilities in sample processing and instrument response, thereby ensuring the integrity of the quantitative data. This approach is in line with the principles outlined in major international bioanalytical method validation guidelines.[2][3]

Physicochemical Properties of Danofloxacin and its Deuterated Analog

A thorough understanding of the analyte's and internal standard's physicochemical properties is fundamental to developing a successful analytical method.

Property	Danofloxacin	Danofloxacin-d3 Mesylate
Molecular Formula	C19H20FN3O3	C19H17D3FN3O3 · CH4O3S
Molecular Weight	357.39 g/mol	456.52 g/mol (as mesylate salt)
Monoisotopic Mass	357.1489 g/mol	360.1677 g/mol (free base)
Solubility	Soluble in water.	Information not readily available, but expected to have similar solubility to the non-deuterated form.
Chemical Structure	A fluoroquinolone with a piperazine ring.	Deuterium atoms replace three hydrogen atoms, typically on a methyl group, to provide a mass shift for MS detection.

Experimental Workflow: From Sample to Result

The entire analytical process can be visualized as a sequential workflow, designed to ensure reproducibility and minimize potential sources of error.

Caption: Overview of the bioanalytical workflow for Danofloxacin quantification.

Detailed Protocols

Sample Preparation: Isolating the Analyte from Complex Matrices

The choice of sample preparation technique is dictated by the matrix (e.g., plasma, tissue homogenate) and the desired level of cleanliness and recovery. Protein precipitation is a rapid and effective method for plasma samples.

Protocol: Protein Precipitation for Plasma Samples

• Thawing and Vortexing: Allow plasma samples to thaw at room temperature. Vortex each sample for 10-15 seconds to ensure homogeneity.

• Aliquoting: Transfer 100 µL of the plasma sample into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the Danofloxacin-d3 Mesylate working solution (concentration to be optimized, e.g., 100 ng/mL) to each plasma sample, except for the blank matrix samples.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 85:15 v/v aqueous solution:acetonitrile). Vortex for 30 seconds to ensure complete dissolution.

• Transfer to Autosampler Vials: Transfer the reconstituted sample to an autosampler vial for injection into the HPLC-MS/MS system.

HPLC Method: Achieving Optimal Chromatographic Separation

The goal of the HPLC method is to achieve a sharp, symmetrical peak for Danofloxacin and its internal standard, with good separation from any endogenous matrix components to minimize ion suppression. A reverse-phase C18 column is a common and effective choice for fluoroquinolones.

Parameter	Recommended Starting Conditions	Rationale
Column	C18 Gemini, 250 x 4.6 mm, 5 µm	Provides good retention and peak shape for fluoroquinolones.
Mobile Phase A	0.1% Formic Acid in Water	Provides a proton source for efficient positive ionization in the mass spectrometer.
Mobile Phase B	Acetonitrile	A common organic modifier for reverse-phase chromatography.
Gradient	85% A to 20% A over 5 minutes	A gradient elution is often necessary to ensure good peak shape and elution of the analyte in a reasonable time.
Flow Rate	1 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	25°C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume for modern HPLC systems.

MS/MS Method: Selective and Sensitive Detection

Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides the high selectivity and sensitivity required for bioanalysis. The instrument is tuned to detect specific precursor-to-product ion transitions for both Danofloxacin and its deuterated internal standard.

Ionization and Detection Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 350°C

• Gas Flow Rates: To be optimized for the specific instrument.

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Collision Energy (eV)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Danofloxacin	358.2	255.0	46	340.1	22
Danofloxacin-d3	361.2	258.0	To be optimized	343.1	To be optimized

Note: The MRM transitions for Danofloxacin-d3 are predicted based on the fragmentation of Danofloxacin. The optimal collision energies for Danofloxacin-d3 should be determined experimentally by infusing a standard solution into the mass spectrometer.

Method Validation: Ensuring Data Integrity and Reliability

A rigorous validation process is essential to demonstrate that the analytical method is fit for its intended purpose. The validation should be conducted in accordance with the guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3]

Key Validation Parameters

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity and Range: The concentration range over which the method is accurate, precise, and linear. A typical range for Danofloxacin in plasma could be 1 to 1500 ng/mL.

• Accuracy and Precision: The closeness of the measured values to the true values (accuracy) and the degree of scatter between a series of measurements (precision). Acceptance criteria are typically within ±15% (±20% at the Lower Limit of Quantification, LLOQ).

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, short-term benchtop, long-term storage).

Data Analysis and Interpretation

The concentration of Danofloxacin in unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to a calibration curve constructed from standards of known concentrations.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Peak Shape	Column degradation, inappropriate mobile phase pH, sample solvent mismatch.	Replace column, adjust mobile phase pH, ensure reconstitution solvent matches initial mobile phase conditions.
Low Sensitivity	Inefficient ionization, poor fragmentation, sample loss during preparation.	Optimize MS source parameters, optimize collision energies, evaluate each step of the sample preparation for potential losses.
High Variability	Inconsistent sample preparation, matrix effects, instrument instability.	Ensure consistent pipetting and timing during sample prep, use a stable isotope-labeled internal standard, check instrument performance.
Carryover	Contamination from a previous high-concentration sample.	Optimize autosampler wash procedure, inject blank samples between high-concentration samples.

Conclusion

This application note provides a comprehensive framework for the development and validation of a reliable and sensitive HPLC-MS/MS method for the quantification of Danofloxacin in biological matrices. By following the detailed protocols and understanding the scientific principles behind the methodological choices, researchers can generate high-quality data to support their preclinical and clinical studies. The use of Danofloxacin-d3 Mesylate as an internal standard is a key element in achieving the accuracy and precision required by regulatory standards.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Hubicka, U., Krzek, J., & Żmudzki, P. (2014). Determination of danofloxacin and its photodegradation products by HPLC-DAD. Kinetic evaluation of the degradation process and identification of photoproducts by mass spectrometry. Analytical Methods, 6(4), 1236-1244. [Link]

• Agilent Technologies. (n.d.). Screening 36 Veterinary Drugs in Animal Origin Food by LC/MS/MS Combined with Modified QuEChERS Method. [Link]

• García, M. A., Solans, C., Bregante, M. A., Rueda, S., & de la Peña, A. M. (2000). Development of a method for the determination of danofloxacin in plasma by HPLC with fluorescence detection. Journal of Chromatography B: Biomedical Sciences and Applications, 742(2), 423-428. [Link]

Sources

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• 2. Development of isotope dilution-liquid chromatography tandem mass spectrometry for the accurate determination of fluoroquinolones in animal meat products: optimization of chromatographic separation for eliminating matrix effects on isotope ratio measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application and Protocol for Utilizing Danofloxacin-d3 Mesylate as a Tracer in Preclinical ADME Studies

Introduction: The Critical Role of ADME in Drug Development and the Power of Stable Isotope Tracers

The journey of a drug candidate from discovery to clinical application is contingent on a thorough understanding of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. These four pillars dictate the pharmacokinetic (PK) behavior of a compound, influencing its efficacy, safety, and dosing regimen.[1] Early and precise characterization of ADME properties is paramount to de-risk drug development programs and avoid late-stage failures.

Traditionally, radiolabeled compounds (e.g., with ¹⁴C or ³H) have been the gold standard for these studies.[2] However, the use of stable isotope-labeled (SIL) compounds, such as Danofloxacin-d3 Mesylate, in conjunction with high-resolution mass spectrometry, offers a powerful, non-radioactive alternative for elucidating the metabolic fate and pharmacokinetic profile of a drug. Deuterium (³H or d), a stable isotope of hydrogen, provides a subtle but crucial mass shift that is readily detectable by a mass spectrometer, without altering the fundamental physicochemical and biological properties of the parent molecule.[3]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of Danofloxacin-d3 Mesylate as a tracer in preclinical ADME studies. We will delve into the underlying principles, provide detailed, field-proven protocols for key in vitro and in vivo experiments, and outline a robust bioanalytical workflow for the simultaneous quantification of Danofloxacin and its deuterated analog.

Danofloxacin-d3 Mesylate: Physicochemical Properties and Rationale for Use

Danofloxacin is a synthetic fluoroquinolone antibiotic with broad-spectrum activity used in veterinary medicine.[4] Its mechanism of action involves the inhibition of bacterial DNA gyrase, an enzyme essential for DNA replication and transcription.[5] The mesylate salt form enhances its solubility and stability.[6] Danofloxacin-d3 Mesylate is a deuterated isotopologue of Danofloxacin Mesylate, where three hydrogen atoms have been replaced with deuterium atoms at a metabolically stable position.

The primary advantage of using Danofloxacin-d3 Mesylate lies in its application as an ideal internal standard for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3] Because it shares nearly identical physicochemical properties with the unlabeled Danofloxacin, it co-elutes chromatographically and experiences similar ionization efficiency and potential matrix effects in the mass spectrometer's ion source.[3] However, its distinct mass allows for separate detection, enabling it to serve as a perfect tracer to correct for any variability during sample preparation and analysis, thereby ensuring high accuracy and precision in pharmacokinetic and metabolism studies.[3]

Property	Value	Source
Chemical Name	(1S)-1-Cyclopropyl-6-fluoro-1,4-dihydro-7-(5-methyl-d3-2,5-diazabicyclo[2.2.1]hept-2-yl)-4-oxo-3-quinolinecarboxylic acid methanesulfonate	N/A
Molecular Formula	C₁₉H₁₇D₃FN₃O₃ · CH₄O₃S	N/A
Molecular Weight	456.51 g/mol	N/A
Appearance	White to off-white crystalline powder	[7]
Solubility	Soluble in DMSO and methanol	[5]
Parent Compound (Danofloxacin) Molecular Weight	357.39 g/mol	[7]
Parent Compound (Danofloxacin Mesylate) Molecular Weight	453.49 g/mol	[7]

In Vitro ADME Profiling: Assessing Metabolic Stability

In vitro metabolic stability assays are crucial first steps in characterizing a drug's susceptibility to biotransformation, primarily by hepatic enzymes.[8] These assays provide an early indication of a drug's intrinsic clearance, which is a key determinant of its in vivo half-life and oral bioavailability.

I. Metabolic Stability in Liver Microsomes

This assay evaluates the susceptibility of Danofloxacin to Phase I metabolism, which is predominantly mediated by cytochrome P450 (CYP) enzymes located in the endoplasmic reticulum of hepatocytes.[9] Fluoroquinolones, as a class, have been shown to be metabolized by and act as inhibitors of CYP1A and CYP3A family enzymes.[10][11]

• Preparation of Reagents:

  • Prepare a stock solution of Danofloxacin (e.g., 10 mM in DMSO).

  • Thaw pooled liver microsomes (from the species of interest, e.g., rat, dog, human) on ice.

  • Prepare a NADPH-regenerating system solution (e.g., containing NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in phosphate buffer (100 mM, pH 7.4).

• Incubation:

  • In a 96-well plate, pre-warm the liver microsomes (final concentration 0.5 mg/mL) in phosphate buffer at 37°C for 10 minutes.

  • Add Danofloxacin to the wells to a final concentration of 1 µM.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH-regenerating system.

  • Incubate the plate at 37°C with shaking.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding 2-3 volumes of ice-cold acetonitrile containing Danofloxacin-d3 Mesylate as the internal standard (e.g., at a final concentration of 100 ng/mL).

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining Danofloxacin at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining Danofloxacin against time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) using the following equations:

    • t½ = 0.693 / k

    • CLint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration)

Workflow for Microsomal Stability Assay.

II. Metabolic Stability in Hepatocytes

Hepatocytes contain a full complement of both Phase I and Phase II metabolic enzymes and can provide a more comprehensive picture of a drug's metabolic fate, including conjugation reactions.

• Hepatocyte Preparation:

  • Thaw cryopreserved hepatocytes (from the species of interest) and determine cell viability (should be >80%).

  • Resuspend the hepatocytes in incubation medium (e.g., Williams' Medium E) to a final concentration of 0.5 x 10⁶ viable cells/mL.

• Incubation:

  • In a 96-well plate, add the hepatocyte suspension and pre-incubate at 37°C in a humidified incubator (5% CO₂) for 10-15 minutes.

  • Add Danofloxacin stock solution to achieve a final concentration of 1 µM.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), collect an aliquot of the cell suspension.

  • Immediately stop metabolic activity by mixing with 2-3 volumes of ice-cold acetonitrile containing Danofloxacin-d3 Mesylate as the internal standard.

• Sample Processing and Analysis:

  • Follow the same processing and analysis steps as described in the microsomal stability assay.

• Data Analysis:

  • Perform the same calculations for t½ and CLint as in the microsomal assay, normalizing for cell concentration (e.g., µL/min/10⁶ cells).

In Vivo Pharmacokinetic (PK) and Excretion Balance Studies

In vivo studies are essential to understand how a drug behaves in a complete biological system.[12] A typical preclinical PK study in rodents helps determine key parameters like clearance, volume of distribution, half-life, and oral bioavailability. The use of Danofloxacin-d3 Mesylate in these studies is primarily as an analytical internal standard to ensure the accuracy of the pharmacokinetic data derived from the administration of the unlabeled drug.

Protocol: Rat Pharmacokinetic and Excretion Study

This protocol describes a discrete intravenous (IV) and oral (PO) dosing study in rats to determine fundamental PK parameters and excretion pathways.

• Animal Model:

  • Use adult male Sprague-Dawley rats (n=3-4 per group), weighing approximately 250-300g.

  • House the animals in metabolic cages to allow for the separate collection of urine and feces.

  • Acclimate the animals for at least 3 days prior to the study.

• Dosing:

  • IV Group: Administer Danofloxacin Mesylate intravenously via a tail vein at a dose of 2 mg/kg.

  • PO Group: Administer Danofloxacin Mesylate orally via gavage at a dose of 5 mg/kg.

  • The drug should be formulated in a suitable vehicle (e.g., saline with minimal solubilizing agent).

• Blood Sampling:

  • Collect sparse blood samples (approx. 100-150 µL) from each animal at predetermined time points. A typical schedule would be:

    • IV Group: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

    • PO Group: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Collect blood into tubes containing an anticoagulant (e.g., K₂EDTA).

  • Process the blood by centrifugation to obtain plasma, and store the plasma samples at -80°C until analysis.

• Urine and Feces Collection:

  • Collect urine and feces at intervals (e.g., 0-8h, 8-24h, 24-48h) for at least 48 hours.

  • Measure the volume of urine and the weight of the feces for each collection interval.

  • Homogenize the feces with water to create a slurry.

  • Store all excreta samples at -80°C until analysis.

• Sample Preparation for Bioanalysis:

  • Plasma: Thaw plasma samples and precipitate proteins by adding 3 volumes of acetonitrile containing Danofloxacin-d3 Mesylate (internal standard). Vortex and centrifuge.

  • Urine: Thaw, vortex, and dilute samples with a suitable buffer. Add internal standard.

  • Fecal Homogenate: Thaw and perform a liquid-liquid or solid-phase extraction to isolate the drug from the matrix. Add internal standard prior to extraction.

• LC-MS/MS Analysis and PK Calculations:

  • Analyze the processed samples using the validated LC-MS/MS method described below.

  • Use pharmacokinetic software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis on the plasma concentration-time data to determine parameters such as AUC, CL, Vd, t½, Cmax, Tmax, and oral bioavailability (F%).

Workflow for an In Vivo Pharmacokinetic Study.

Bioanalytical Methodology: LC-MS/MS Quantification

A sensitive and selective LC-MS/MS method is the cornerstone of ADME studies using stable isotope tracers. The method must be able to differentiate and accurately quantify both the parent drug (Danofloxacin) and its stable isotope-labeled internal standard (Danofloxacin-d3).

LC-MS/MS System and Conditions

Parameter	Recommended Condition	Rationale
LC System	UPLC or HPLC system	Provides necessary resolution and speed.
Mass Spectrometer	Triple Quadrupole (QqQ)	Gold standard for quantitative analysis due to its sensitivity and specificity in MRM mode.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Fluoroquinolones are basic compounds that readily form protonated molecules [M+H]⁺.[2]
Chromatographic Column	C18 Reverse-Phase Column (e.g., 2.1 x 50 mm, 1.8 µm)	Provides good retention and separation for moderately polar compounds like Danofloxacin.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation for positive ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier for reverse-phase chromatography.
Gradient Elution	Start with low %B, ramp up to high %B, then re-equilibrate.	A gradient is typically required to elute the analyte with good peak shape and separate it from matrix components.
Flow Rate	0.3 - 0.5 mL/min	Typical for a 2.1 mm ID column.
Injection Volume	5 - 10 µL
Column Temperature	40°C	Improves peak shape and reproducibility.

Mass Spectrometry Parameters (MRM)

The key to the assay is monitoring specific Multiple Reaction Monitoring (MRM) transitions for both Danofloxacin and Danofloxacin-d3. The precursor ion is the protonated molecule [M+H]⁺, and the product ions are stable fragments generated by collision-induced dissociation (CID).[2]

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Danofloxacin	358.2	Specific fragment 1	Specific fragment 2
Danofloxacin-d3	361.2	Corresponding fragment 1	Corresponding fragment 2

Note: The specific m/z values for product ions must be determined empirically by infusing a standard solution of each compound into the mass spectrometer and performing a product ion scan. For Danofloxacin, collision-induced dissociation results in at least two significant daughter ions.[2] The transition with the highest intensity is used for quantification, and the second is used for confirmation.

Conclusion and Trustworthiness of the Approach

The protocols and methodologies outlined in this application note provide a robust framework for utilizing Danofloxacin-d3 Mesylate in preclinical ADME studies. The use of a stable isotope-labeled tracer as an internal standard is a self-validating system; its near-identical behavior to the analyte ensures that any experimental variability is accounted for, leading to highly reliable and reproducible quantitative data.[3] This approach, grounded in established principles of pharmacokinetics and bioanalysis, and aligned with regulatory expectations from bodies like the FDA and EMA, empowers researchers to make confident, data-driven decisions in the drug development pipeline. By integrating these detailed protocols, scientists can effectively characterize the ADME profile of Danofloxacin, a critical step towards understanding its therapeutic potential and safety profile.

References

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• Gorski, J. C., Huang, S. M., Pinto, A., & Hall, S. D. (1996). Fluoroquinolone antibiotics inhibit cytochrome P450-mediated microsomal drug metabolism in rat and human. Drug metabolism and disposition: the biological fate of chemicals, 24(12), 1373–1378. Available at: [Link]

• Kaufmann, A., Butcher, P., Maden, K., & Widmer, M. (2022). Multiclass Comparative Analysis of Veterinary Drugs, Mycotoxins, and Pesticides in Bovine Milk by Ultrahigh-Performance Liquid Chromatography–Hybrid Quadrupole–Linear Ion Trap Mass Spectrometry. Foods, 11(3), 346. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• P-glycoprotein. (n.d.). What CYP (Cytochrome P450) enzymes metabolize valacyclovir and ciprofloxacin? Retrieved from [Link]

• Dahmardeh, S., et al. (2015). In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

• European Medicines Agency. (2021). Guideline on the conduct of bioequivalence studies for veterinary medicinal products. Retrieved from [Link]

• University of Hertfordshire. (n.d.). Danofloxacin mesylate. AERU. Retrieved from [Link]

• Schneider, R. P., Ericson, J. F., Lynch, M. J., & Fouda, H. G. (1993). Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry. Biological mass spectrometry, 22(10), 595–599. Available at: [Link]

• U.S. Food and Drug Administration. (n.d.). V B. Metabolism and Pharmacokinetic Studies. Retrieved from [Link]

• Wagner, M., et al. (2014). Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA. Journal of Laboratory Medicine, 38(1), 29-37. Available at: [Link]

• ResearchGate. (n.d.). MRM transitions and MS/MS parameters used in the validation for each analyte. Retrieved from [Link]

• Metabolon. (n.d.). The Role of CYP450 Enzymes in Drug Metabolism. Retrieved from [Link]

• El-Najjar, N., et al. (2018). Liquid chromatography-tandem mass spectrometry for the quantification of moxifloxacin, ciprofloxacin, daptomycin, caspofungin, and isavuconazole in human plasma. Journal of pharmaceutical and biomedical analysis, 158, 243–249. Available at: [Link]

• Preedy, V. R. (Ed.). (2012). Handbook of diet, nutrition and the endocrine system. Wageningen Academic Publishers. Available at: [Link]

• Lee, H. S., et al. (2006). Hydrophilic interaction liquid chromatography-tandem mass spectrometry for the determination of levofloxacin in human plasma. Journal of pharmaceutical and biomedical analysis, 41(1), 296–301. Available at: [Link]

• Waters. (n.d.). Multiresidue LC-MS/MS Screening of Veterinary Drugs in Milk Using the Ostro Pass-through Sample Preparation Plate. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020). Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020). Sensitive and Accurate Multi-Class Veterinary Drug Analytical Method Validation for Shell Eggs Using Liquid Chromatography. Retrieved from [Link]

• Cox, S. (2022). Effects of ciprofloxacin on drug P450 metabolic pathways in pigs. Journal of the Tennessee Academy of Science, 77(3-4), 81-85. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 71335, Danofloxacin. Retrieved from [Link]

• Wu, Z., et al. (2020). An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1152, 122245. Available at: [Link]

• Wu, Y., et al. (2023). Pharmacokinetic Study and Metabolite Identification of CAM106 in Rats by Validated UHPLC-MS/MS. Molecules, 28(10), 4075. Available at: [Link]

• U.S. Food and Drug Administration. (2022). Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies; Guidance for Industry; Availability. Federal Register, 87(87), 26789-26790. Available at: [Link]

• Ziv, G., & Soback, S. (1998). Pharmacokinetics and penetration of danofloxacin from the blood into the milk of cows. Journal of veterinary pharmacology and therapeutics, 21(5), 374–379. Available at: [Link]

• Wisdomlib. (2025). In-vivo pharmacokinetic study: Significance and symbolism. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of 122 Veterinary Drugs in Meat Using All Ions MS/MS with an Agilent 1290/6545 UHPLC-Q-TOF System. Retrieved from [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

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Application Note and Protocol: Preparation of Danofloxacin-d3 Mesylate Stock and Working Solutions

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the precise preparation of stock and working solutions of Danofloxacin-d3 Mesylate. As a deuterated internal standard, the accuracy of its concentration is paramount for the reliable quantification of Danofloxacin in analytical methods such as liquid chromatography-mass spectrometry (LC-MS). This guide outlines the chemical properties of Danofloxacin-d3 Mesylate, provides detailed, step-by-step protocols for solution preparation, and discusses critical considerations for ensuring the stability and integrity of these solutions. The methodologies described herein are designed to establish a self-validating system for generating reproducible and accurate analytical standards.

Introduction: The Critical Role of a Deuterated Internal Standard

Danofloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against Gram-positive and Gram-negative bacteria, as well as Mycoplasma species.[1][2] It is primarily used in veterinary medicine to treat respiratory diseases in cattle, pigs, and chickens.[1][2] Accurate quantification of Danofloxacin in biological matrices is essential for pharmacokinetic, pharmacodynamic, and residue studies.

Danofloxacin-d3 Mesylate, a stable isotope-labeled version of Danofloxacin Mesylate, serves as an ideal internal standard for quantification by mass spectrometry.[3][4] Deuterated standards are chemically almost identical to their non-deuterated counterparts, causing them to co-elute during chromatographic separation and exhibit similar ionization efficiency in the mass spectrometer.[4][5] This chemical similarity allows the internal standard to compensate for variations in sample preparation, injection volume, and matrix effects, thereby significantly improving the accuracy and precision of the analytical method.[3][5]

The preparation of accurate and stable stock and working solutions of Danofloxacin-d3 Mesylate is the foundational step for any quantitative analysis. This application note provides a detailed protocol and the scientific rationale behind each step to ensure the integrity of the analytical standards.

Chemical and Physical Properties of Danofloxacin Mesylate

A thorough understanding of the physicochemical properties of Danofloxacin Mesylate is crucial for its proper handling and the preparation of stable solutions.

Property	Value	Source
Chemical Name	(1S)-1-Cyclopropyl-6-fluoro-1,4-dihydro-7-(5-methyl-2,5-diazabicyclo[2.2.1]hept-2-yl)-4-oxo-3-quinolinecarboxylic acid methanesulfonate	[2]
Molecular Formula	C₁₉H₂₀FN₃O₃ • CH₄O₃S	[1]
Molecular Weight	453.49 g/mol	[1]
Appearance	White to light yellow crystalline powder	[1][2]
Solubility	Soluble in DMSO (~25 mg/mL), water (~20 mg/mL), and methanol.[1][6][7] Insoluble in ethanol.[8]
Storage	-20°C for long-term storage of the solid.[6][7]

Note: Danofloxacin-d3 Mesylate will have a slightly higher molecular weight due to the presence of three deuterium atoms.

Preparation of Danofloxacin-d3 Mesylate Stock Solution (1 mg/mL)

The stock solution is a concentrated solution from which working solutions are prepared. Its accurate preparation is of utmost importance.

Rationale for Solvent Selection

Dimethyl sulfoxide (DMSO) is the recommended solvent for the primary stock solution. This choice is based on the high solubility of Danofloxacin Mesylate in DMSO (~25 mg/mL), which ensures complete dissolution and stability.[6][7] While Danofloxacin Mesylate is also soluble in water and methanol, DMSO is often preferred for long-term storage of stock solutions at low temperatures due to its low freezing point and ability to prevent microbial growth. Aqueous solutions are not recommended for storage for more than one day.[6]

Materials and Equipment

• Danofloxacin-d3 Mesylate (solid, ≥98% purity)

• Anhydrous Dimethyl Sulfoxide (DMSO), analytical grade

• Calibrated analytical balance (readable to at least 0.01 mg)

• Volumetric flask (Class A)

• Micropipettes (calibrated)

• Vortex mixer

• Sonicator (optional)

• Amber glass vials with PTFE-lined caps for storage

Step-by-Step Protocol

• Equilibration: Allow the vial of Danofloxacin-d3 Mesylate to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation of atmospheric moisture onto the hygroscopic solid.

• Weighing: Accurately weigh a precise amount of Danofloxacin-d3 Mesylate (e.g., 10 mg) using a calibrated analytical balance. Record the exact weight.

• Dissolution: Quantitatively transfer the weighed solid to a clean, dry volumetric flask of appropriate volume (e.g., 10 mL for a 1 mg/mL solution).

• Solvent Addition: Add a portion of DMSO (approximately 70-80% of the final volume) to the volumetric flask.

• Mixing: Gently swirl the flask to wet the solid. Use a vortex mixer for 1-2 minutes to aid dissolution. If necessary, sonicate the solution for 5-10 minutes in a room temperature water bath to ensure complete dissolution.

• Bringing to Volume: Once the solid is completely dissolved and the solution is at room temperature, carefully add DMSO to the calibration mark of the volumetric flask.

• Homogenization: Cap the flask and invert it 15-20 times to ensure a homogenous solution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use amber glass vials to minimize freeze-thaw cycles and protect from light. Store the aliquots at -20°C.

Calculation Example

To prepare a 1 mg/mL stock solution in a 10 mL volumetric flask:

• Target mass: 1 mg/mL * 10 mL = 10 mg

• Actual weighed mass: 10.2 mg

• Actual concentration: 10.2 mg / 10 mL = 1.02 mg/mL

It is critical to use the actual weighed mass for all subsequent calculations to ensure the accuracy of the working solutions.

Preparation of Danofloxacin-d3 Mesylate Working Solutions

Working solutions are dilutions of the stock solution used to spike into calibration standards and quality control samples.

Rationale for Diluent Selection

The choice of diluent for working solutions should be compatible with the analytical method's mobile phase to ensure good peak shape and prevent precipitation in the LC system. A common diluent is a mixture of the mobile phase components, such as acetonitrile and water.

Step-by-Step Protocol for Serial Dilutions

This protocol describes the preparation of a series of working solutions from the 1 mg/mL stock solution.

• Intermediate Stock Preparation (e.g., 10 µg/mL):

  • Allow an aliquot of the 1 mg/mL (1000 µg/mL) stock solution to thaw and equilibrate to room temperature.

  • Pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with your chosen diluent (e.g., 50:50 acetonitrile:water).

  • Mix thoroughly by inverting the flask 15-20 times. This is your 10 µg/mL intermediate stock solution.

• Working Solution Preparation (e.g., 100 ng/mL):

  • Pipette 100 µL of the 10 µg/mL (10,000 ng/mL) intermediate stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with the same diluent.

  • Mix thoroughly. This is your 100 ng/mL working solution.

This working solution can then be added to samples to achieve a final desired concentration. For example, adding 10 µL of a 100 ng/mL working solution to 90 µL of a sample will result in a final internal standard concentration of 10 ng/mL.

Workflow for Solution Preparation

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Application Notes and Protocols for the Use of Danofloxacin-d3 Mesylate in Bacterial Uptake Assays

Introduction: Elucidating Bacterial Defenses through Quantitative Uptake Analysis

The escalating crisis of antimicrobial resistance necessitates a deeper understanding of the complex interplay between antibacterial agents and their targets. A critical factor governing the efficacy of an antibiotic is its ability to accumulate at the site of action within the bacterial cell. Bacteria, however, have evolved sophisticated mechanisms, such as efflux pumps and alterations in membrane permeability, to limit this intracellular accumulation.[1][2] Consequently, the precise quantification of antibiotic uptake is paramount for the development of novel therapeutics that can circumvent these resistance mechanisms.

Danofloxacin, a third-generation fluoroquinolone, exerts its bactericidal effect by inhibiting DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication.[3][4] This application note provides a detailed protocol for utilizing Danofloxacin-d3 Mesylate, a deuterated analog of Danofloxacin, in bacterial uptake assays. The incorporation of deuterium provides a stable isotopic label, making it an ideal tool for accurate quantification of intracellular drug concentrations using Liquid Chromatography-Mass Spectrometry (LC-MS).[5][] The heavier isotope minimally alters the biological activity while allowing for precise differentiation from endogenous compounds, thereby enhancing the robustness of the assay.[7][8] This guide is intended for researchers, scientists, and drug development professionals seeking to investigate bacterial drug accumulation and efflux, screen for efflux pump inhibitors, and characterize the pharmacokinetics of novel antibiotic candidates.

Physicochemical Properties of Danofloxacin

A thorough understanding of the physicochemical properties of Danofloxacin is crucial for designing and interpreting uptake assays.

Property	Value	Reference
Molecular Formula	C₁₉H₂₀FN₃O₃
Molecular Weight	357.4 g/mol
Appearance	White to off-white crystalline powder
Solubility	Water: 172-205 g/L
Mechanism of Action	Inhibition of DNA gyrase and topoisomerase IV

Principle of the Bacterial Uptake Assay

This protocol is designed to measure the time-dependent accumulation of Danofloxacin-d3 Mesylate in a bacterial population. The assay involves incubating a known concentration of the deuterated antibiotic with a standardized bacterial suspension. At specified time points, aliquots of the suspension are rapidly separated from the extracellular medium. The bacterial cells are then lysed to release the intracellular contents, and the concentration of Danofloxacin-d3 Mesylate is quantified using a validated LC-MS/MS method. By normalizing the intracellular drug concentration to the total protein content or the number of cells, a quantitative measure of drug uptake can be obtained.

Diagram of the Experimental Workflow

Caption: Mechanism of Danofloxacin uptake, action, and efflux in Gram-negative bacteria.

Fluoroquinolones like Danofloxacin primarily enter Gram-negative bacteria through porin channels in the outer membrane via passive diffusion. [9]In both Gram-positive and Gram-negative bacteria, their accumulation is counteracted by energy-dependent efflux pumps that actively expel the drug from the cell. [10][9]Once in the cytoplasm, Danofloxacin targets the bacterial DNA gyrase and topoisomerase IV, stabilizing the enzyme-DNA complex and leading to the inhibition of DNA replication and ultimately cell death. [3]

Data Analysis and Interpretation

• Quantification: From the LC-MS/MS data, determine the concentration of Danofloxacin-d3 Mesylate in each sample using the standard curve.

• Normalization: To account for variations in cell number between samples, normalize the intracellular drug concentration. Common normalization methods include:

  • Total Protein Content: Measure the total protein concentration of the cell lysate (e.g., using a BCA or Bradford assay) and express the uptake as ng of Danofloxacin-d3 per mg of total protein.

  • Colony-Forming Units (CFU): Use the CFU counts from the initial standardized culture to express the uptake as ng of Danofloxacin-d3 per 10⁹ CFU.

• Data Presentation: Plot the normalized intracellular concentration of Danofloxacin-d3 Mesylate against time to generate an uptake curve. This will illustrate the kinetics of drug accumulation.

Example Data Table:

Time (minutes)	Intracellular Danofloxacin-d3 (ng/mg protein)	Standard Deviation
0	0	0
1	15.2	1.8
5	45.8	4.2
15	78.1	6.5
30	95.3	8.1
60	98.6	7.9

Self-Validating Systems and Trustworthiness

To ensure the reliability and reproducibility of the results, the following controls should be included in each experiment:

• Zero-Time Point Control: A sample processed immediately after the addition of the drug (time zero) to account for any non-specific binding to the cells or filter.

• No-Cell Control: A sample containing only the assay buffer and the drug, processed in the same manner as the experimental samples, to check for any background interference.

• Killed-Cell Control: A sample of bacteria that have been killed (e.g., by heat or formalin treatment) prior to the addition of the drug. This helps to distinguish between active transport and passive diffusion/binding.

• Efflux Pump Inhibitor Control: As mentioned previously, including a condition with an efflux pump inhibitor like CCCP can help determine the contribution of active efflux to the net accumulation of the drug. A significant increase in drug accumulation in the presence of the inhibitor suggests that the drug is a substrate for one or more efflux pumps. [1]

Conclusion

The protocol detailed in this application note provides a robust framework for quantifying the uptake of Danofloxacin-d3 Mesylate in bacteria. By leveraging the precision of LC-MS/MS, researchers can gain valuable insights into the mechanisms of antibiotic accumulation and efflux. This knowledge is crucial for the rational design of new antibiotics that can overcome resistance and for the development of adjunctive therapies that inhibit efflux pumps, thereby restoring the efficacy of existing drugs. Careful adherence to the described methodologies and the inclusion of appropriate controls will ensure the generation of high-quality, reliable data to advance the field of antimicrobial drug discovery.

References

• Cytoplasmic accumulation and permeability of antibiotics in Gram positive and Gram negative bacteria visualized in real-time via a fluorogenic tagging strategy. (n.d.). ChemRxiv. [Link]

• A Review on Macroscale and Microscale Cell Lysis Methods. (2016). NIH National Library of Medicine. [Link]

• Cytoplasmic Accumulation and Permeability of Antibiotics in Gram Positive and Gram Negative Bacteria Visualized in Real-Time via a Fluorogenic Tagging Strategy. (2021). NIH National Library of Medicine. [Link]

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• Screening strategies for quorum sensing inhibitors in combating bacterial infections. (2022). NIH National Library of Medicine. [Link]

• What is Normalization? The Strategies Employed in Top-Down and Bottom-Up Proteome Analysis Workflows. (2021). NIH National Library of Medicine. [Link]

• Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors. (2021). NIH National Library of Medicine. [Link]

• Deuterium in drug discovery: progress, opportunities and challenges. (2023). NIH National Library of Medicine. [Link]

• Direct Observation and Analysis of Bacterial Growth on an Antimicrobial Surface. (2010). NIH National Library of Medicine. [Link]

• Pharmacokinetics (PK), Pharmacodynamics (PD), and PK-PD Integration of Danofloxacin in Sheep Biological Fluids. (2000). NIH National Library of Medicine. [Link]

• Role of Efflux Pumps in the in vitro Development of Ciprofloxacin Resistance in Listeria monocytogenes. (2016). NIH National Library of Medicine. [Link]

• Principles of assessing bacterial susceptibility to antibiotics using the agar diffusion method. (2018). Journal of Antimicrobial Chemotherapy. [Link]

• High-throughput profiling of drug interactions in Gram-positive bacteria. (2022). ResearchGate. [Link]

• What is Bacterial Lysis? Detailed Explanation. (2024). Microzone. [Link]

• Breaking Down Bacterial Communication: A Review of Quorum Quenching Agents. (2023). ResearchGate. [Link]

• Mechanisms of Resistance to Quinolones. (2003). Clinical Infectious Diseases. [Link]

• Using Deuterium in Drug Discovery: Leaving the Label in the Drug. (2016). Journal of Medicinal Chemistry. [Link]

• An Assay to Measure the Accumulation of a Fluorescent Antibiotic Probe in Bacterial Cells. (2020). Journal of Visualized Experiments. [Link]

• Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry. (1996). PubMed. [Link]

• Role of Efflux Pumps on Antimicrobial Resistance in Pseudomonas aeruginosa. (2021). MDPI. [Link]

• Quorum Quenching Approaches against Bacterial-Biofilm-Induced Antibiotic Resistance. (2022). MDPI. [Link]

• Energy-Dependent Accumulation of Fluoroquinolones in Quinolone-Resistant Klebsiella pneumoniae Strains. (1998). NIH National Library of Medicine. [Link]

• Impact of normalization methods on high-throughput screening data with high hit rates and drug testing with dose–response data. (2016). NIH National Library of Medicine. [Link]

• Fluoroquinolone Resistance and Screening Methods. (2018). Hardy Diagnostics. [Link]

• Using Deuterium in Drug Discovery: Leaving the Label in the Drug. (2016). ResearchGate. [Link]

• Chitosan/Carboxymethyl Cellulose Nanocomposites Prepared via Electrolyte Gelation–Spray Drying for Controlled Ampicillin Delivery and Enhanced Antibacterial Activity. (2021). MDPI. [Link]

• Quorum Quenching Mediated Approaches for Control of Membrane Biofouling. (2016). NIH National Library of Medicine. [Link]

• Accumulation of 10 Fluoroquinolones by Wild-Type or Efflux Mutant Streptococcus pneumoniae. (2003). Antimicrobial Agents and Chemotherapy. [Link]

• The role played by drug efflux pumps in bacterial multidrug resistance. (2017). Portland Press. [Link]

• Physical Cell Disruption Technologies for Intracellular Compound Extraction from Microorganisms. (2022). MDPI. [Link]

• Sensitive and Accurate Multi-Class Veterinary Drug Analytical Method Validation for Shell Eggs Using Liquid Chromatography. (n.d.). FDA. [Link]

• Bacterial culture through selective and non-selective conditions: the evolution of culture media in clinical microbiology. (2021). NIH National Library of Medicine. [Link]

• A Primer of Deuterium in Drug Design. (2019). Taylor & Francis Online. [Link]

• Optical density, normalization, and growth rates. (n.d.). Pioreactor Docs. [Link]

• Ubiquitous Nature of Fluoroquinolones: The Oscillation between Antibacterial and Anticancer Activities. (2019). MDPI. [Link]

• Overexpression of Efflux Pumps, Mutations in the Pumps' Regulators, Chromosomal Mutations, and AAC(6′)-Ib-cr Are Associated With Fluoroquinolone Resistance in Diverse Sequence Types of Neonatal Septicaemic Acinetobacter baumannii: A 7-Year Single Center Study. (2021). Frontiers. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Mass Spectrometry Parameters for Danofloxacin-d3 Mesylate

Welcome to the technical support center for the analysis of Danofloxacin-d3 Mesylate using mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into method development and troubleshooting. Here, we move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and product ions for Danofloxacin-d3 Mesylate in positive electrospray ionization (ESI+)?

A1: Danofloxacin has a molecular weight of 357.4 g/mol [1]. The deuterated internal standard, Danofloxacin-d3, will have a molecular weight of approximately 360.4 g/mol . In positive ESI, the molecule will be protonated. Therefore, the expected precursor ion ([M+H]⁺) for Danofloxacin-d3 is m/z 361.2 .

Collision-induced dissociation (CID) of the protonated Danofloxacin molecule typically results in two significant daughter ions[2]. Based on the fragmentation pattern of Danofloxacin, the expected major product ions for Danofloxacin-d3 would be:

• m/z 317.2 : Resulting from the neutral loss of the piperazine ring fragment, adjusted for the deuterium labeling.

• m/z 286.1 : Further fragmentation, likely involving the loss of a carboxylic acid group, adjusted for the deuterium labeling.

Q2: What is a good starting point for the mobile phase composition for LC-MS analysis of Danofloxacin-d3 Mesylate?

A2: For reversed-phase chromatography of fluoroquinolones like Danofloxacin, a common and effective mobile phase consists of:

• Mobile Phase A: Water with a small amount of acid, typically 0.1% formic acid. The acidic conditions promote protonation of the analyte, which is favorable for positive mode ESI[1].

• Mobile Phase B: An organic solvent such as acetonitrile or methanol, also with 0.1% formic acid to maintain a consistent pH.

A gradient elution starting with a high percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B is recommended to ensure good chromatographic separation from matrix components.

Q3: Should I be concerned about ion suppression when analyzing Danofloxacin-d3 Mesylate in biological matrices?

A3: Yes, ion suppression is a significant concern when analyzing any analyte in complex biological matrices like plasma, urine, or tissue homogenates[3][4]. Co-eluting endogenous matrix components can interfere with the ionization of your target analyte in the ESI source, leading to reduced signal intensity and inaccurate quantification[5][6][7]. It is crucial to assess and mitigate matrix effects during method development.

Troubleshooting Guides

Issue 1: Low or No Signal for Danofloxacin-d3 Mesylate

Q: I am not seeing any signal, or the signal is very weak for my Danofloxacin-d3 Mesylate standard. What should I check?

A: This is a common issue that can be traced back to several factors, from sample preparation to instrument settings. Here is a systematic approach to troubleshoot this problem:

Step-by-Step Troubleshooting:

• Verify Analyte Integrity and Concentration:

  • Ensure your Danofloxacin-d3 Mesylate stock solution is correctly prepared and has not degraded. The mesylate salt form enhances solubility and stability[8].

  • Confirm the final concentration in the vial is appropriate for your instrument's sensitivity range.

• Optimize ESI Source Parameters:

  • Ionization Mode: Confirm you are operating in Positive Ion Mode . Fluoroquinolones ionize efficiently as [M+H]⁺[1].

  • Capillary Voltage: For ESI, a typical starting voltage is between 3.0 and 5.5 kV[9]. Optimize this parameter by infusing a standard solution and observing the signal intensity as you adjust the voltage.

  • Gas Temperatures and Flow Rates: The desolvation gas (usually nitrogen) temperature and flow rate are critical for efficient solvent evaporation and ion formation. Start with typical values for your instrument (e.g., 350-450 °C) and optimize for maximum signal intensity[9].

  • Nebulizer Gas Pressure: This affects the droplet size in the ESI plume. Adjust for a stable spray and optimal signal.

• Check Mass Spectrometer Parameters:

  • Precursor Ion Selection: Ensure you have the correct m/z for the protonated Danofloxacin-d3, which is 361.2 .

  • Full Scan vs. MRM/SRM: If you are in full scan mode, the signal will be distributed among all ions. Switch to Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM) for significantly higher sensitivity and specificity by isolating your precursor ion and monitoring its specific product ions[9].

Issue 2: High Signal Variability and Poor Reproducibility

Q: My signal intensity for Danofloxacin-d3 Mesylate is fluctuating significantly between injections. What could be the cause?

A: High variability is often a symptom of ion suppression from the sample matrix or instability in the LC-MS system.

Workflow for Diagnosing and Mitigating Variability:

Caption: Troubleshooting workflow for high signal variability.

Experimental Protocol: Assessing Matrix Effects via Post-Column Infusion

This experiment helps identify at which retention times co-eluting matrix components are causing ion suppression[3].

Methodology:

• Prepare a standard solution of Danofloxacin-d3 Mesylate in your mobile phase.

• Set up a 'T' junction between your LC column and the mass spectrometer's ion source.

• Infuse the standard solution at a constant flow rate (e.g., 5-10 µL/min) using a syringe pump to establish a stable baseline signal for your analyte's MRM transition.

• Inject a blank matrix sample that has undergone your standard sample preparation procedure.

• Monitor the baseline signal. A significant drop in the baseline indicates a region of ion suppression. If this drop coincides with the retention time of Danofloxacin-d3 Mesylate, you have confirmed a matrix effect.

In-Depth Experimental Protocols

Protocol 1: Optimization of MRM Parameters for Danofloxacin-d3 Mesylate

This protocol outlines the steps to determine the optimal cone voltage (or declustering potential) and collision energy for your MRM transitions.

Methodology:

• Prepare a working standard of Danofloxacin-d3 Mesylate (e.g., 100 ng/mL) in a 50:50 mixture of your aqueous and organic mobile phases.

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a low flow rate (e.g., 10 µL/min).

• Identify the Precursor Ion: In positive ESI mode, acquire a full scan spectrum and confirm the presence of the protonated molecule at m/z 361.2 .

• Optimize Cone Voltage/Declustering Potential:

  • Select the precursor ion (m/z 361.2).

  • Ramp the cone voltage (e.g., from 10 V to 80 V) and monitor the intensity of the precursor ion.

  • Plot the intensity versus the cone voltage. The optimal value will be the voltage that gives the highest intensity without significant fragmentation.

• Identify Product Ions:

  • Set the cone voltage to the optimized value.

  • Perform a product ion scan by selecting the precursor ion (m/z 361.2) and scanning a range of m/z in the collision cell (e.g., m/z 50-370).

  • Identify the most abundant and stable product ions. For Danofloxacin-d3, expect to see major fragments around m/z 317.2 and m/z 286.1 .

• Optimize Collision Energy for Each Product Ion:

  • For each product ion, set up an MRM transition (e.g., 361.2 -> 317.2).

  • Ramp the collision energy (e.g., from 5 eV to 50 eV) and monitor the intensity of the product ion.

  • Plot the intensity versus collision energy to find the optimal value for that specific transition.

  • Repeat for the second product ion (e.g., 361.2 -> 286.1).

Data Summary Table:

Parameter	Analyte	Expected Value	Optimized Value
Precursor Ion (m/z)	Danofloxacin-d3	361.2	Enter your value
Product Ion 1 (m/z)	Danofloxacin-d3	317.2	Enter your value
Cone Voltage (V)	Danofloxacin-d3	-	Enter your value
Collision Energy (eV) for Product Ion 1	Danofloxacin-d3	-	Enter your value
Product Ion 2 (m/z)	Danofloxacin-d3	286.1	Enter your value
Collision Energy (eV) for Product Ion 2	Danofloxacin-d3	-	Enter your value

Protocol 2: Mitigating Matrix Effects with Sample Preparation

If matrix effects are confirmed, improving your sample preparation is a crucial step.

Logical Flow for Sample Preparation Optimization:

Sources

• 1. Danofloxacin | C19H20FN3O3 | CID 71335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 5. sepscience.com [sepscience.com]
• 6. nebiolab.com [nebiolab.com]
• 7. droracle.ai [droracle.ai]
• 8. Danofloxacin mesylate [sitem.herts.ac.uk]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Support Center: Stability of Danofloxacin-d3 Mesylate in Biological Matrices

Welcome to the technical support center for Danofloxacin-d3 Mesylate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on ensuring the stability and integrity of Danofloxacin-d3 Mesylate in biological matrices during experimental workflows. As a deuterated internal standard, the stability of Danofloxacin-d3 Mesylate is paramount for accurate quantification of Danofloxacin in bioanalytical assays.

This guide provides a combination of frequently asked questions (FAQs) for quick reference and detailed troubleshooting guides for more complex issues. We will delve into the causality behind experimental choices, provide step-by-step protocols for stability assessment, and offer insights to maintain the scientific integrity of your results.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding the stability of Danofloxacin-d3 Mesylate.

Q1: What are the primary stability concerns for Danofloxacin-d3 Mesylate?

A1: The main stability concerns for Danofloxacin-d3 Mesylate, similar to its non-deuterated counterpart, are photodegradation and oxidation[1][2]. Fluoroquinolones as a class are known to be sensitive to light and oxidative conditions. Danofloxacin has been shown to be stable in strong acidic and basic conditions[3]. Therefore, it is crucial to protect samples from light and to be mindful of potential oxidative stress during sample collection, processing, and storage.

Q2: How should I prepare and store my Danofloxacin-d3 Mesylate stock solutions?

A2: Danofloxacin-d3 Mesylate as a solid is stable for years when stored at -20°C[4]. For stock solutions, dissolve the compound in an appropriate organic solvent such as DMSO or methanol. A product data sheet for Danofloxacin Mesylate suggests that while it is soluble in DMSO and water, aqueous solutions should not be stored for more than one day[4]. For long-term storage of stock solutions, it is recommended to store them at -20°C or -80°C in a non-aqueous solvent and to minimize exposure to light.

Q3: What are the recommended storage conditions for biological samples containing Danofloxacin-d3 Mesylate?

Q4: How many freeze-thaw cycles can my samples undergo without affecting the integrity of Danofloxacin-d3 Mesylate?

A4: While specific data for Danofloxacin-d3 Mesylate is not available, studies on other fluoroquinolones, such as ciprofloxacin and ofloxacin in urine, have shown them to be stable through multiple freeze-thaw cycles. However, as a best practice in bioanalysis, the number of freeze-thaw cycles should be minimized. It is recommended to aliquot samples into smaller volumes for single use to avoid repeated freezing and thawing. A formal freeze-thaw stability experiment should be conducted as part of your method validation to determine the acceptable number of cycles for your specific matrix and storage conditions.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, providing explanations and actionable solutions.

Issue 1: Inconsistent or drifting internal standard (Danofloxacin-d3 Mesylate) peak areas in my LC-MS/MS analysis.

Possible Cause & Explanation:

Inconsistent internal standard (IS) peak areas can be a significant source of variability and inaccuracy in quantitative bioanalysis. Several factors related to the stability of Danofloxacin-d3 Mesylate could be at play:

• Degradation during sample processing: If samples are left at room temperature for extended periods or exposed to light, photodegradation or oxidative degradation of the IS can occur. This is particularly relevant for fluoroquinolones.

• Instability in the autosampler: If the autosampler is not temperature-controlled, degradation can occur in the processed samples while they are waiting for injection.

• Stock solution instability: If the stock solution of Danofloxacin-d3 Mesylate has degraded, this will lead to a consistent but lower-than-expected response across all samples. As previously mentioned, aqueous stock solutions of Danofloxacin are not recommended for storage beyond a day[4].

Troubleshooting Steps & Solutions:

• Review your sample handling procedure: Ensure that all steps, from sample collection to analysis, are performed under conditions that minimize light exposure and maintain low temperatures. Use amber-colored tubes and cover sample racks with foil.

• Assess autosampler stability: If your method involves a long run time, perform an autosampler stability test. This involves reinjecting a sample at the beginning and end of a batch to see if the IS response has changed significantly. If instability is observed, consider using a temperature-controlled autosampler set to a low temperature (e.g., 4°C).

• Verify stock solution integrity: Prepare a fresh stock solution of Danofloxacin-d3 Mesylate and compare its response to the one you are currently using. If a significant difference is observed, the old stock solution has likely degraded.

Issue 2: I am observing unexpected peaks near the retention time of Danofloxacin-d3 Mesylate.

Possible Cause & Explanation:

The appearance of unknown peaks can be due to the formation of degradation products. Given Danofloxacin's susceptibility to photodegradation and oxidation, these are the most likely degradation pathways.

• Photodegradation: Exposure to UV or even ambient light can lead to the formation of various photoproducts. The specific structures of these products can be complex and may involve alterations to the quinolone core or the side chains.

• Oxidation: Oxidative degradation can occur due to exposure to air or the presence of oxidizing agents in the matrix. This can lead to the formation of N-oxides or other oxidation products.

Troubleshooting Steps & Solutions:

• Conduct a forced degradation study: To identify potential degradation products, you can intentionally degrade a concentrated solution of Danofloxacin-d3 Mesylate under controlled conditions (e.g., exposure to UV light, treatment with a mild oxidizing agent like hydrogen peroxide). Analyze the resulting solution by LC-MS/MS to characterize the degradation products. This will help you to confirm if the unexpected peaks in your samples correspond to known degradants.

• Optimize chromatographic separation: If you have identified potential degradation products, you may need to adjust your chromatographic method to ensure they are well-separated from the parent compound and do not interfere with its quantification.

• Implement preventative measures: Based on your findings, reinforce measures to protect your samples from light and oxidative stress throughout the entire analytical process.

Experimental Protocols

To ensure the reliability of your data, it is essential to perform stability assessments of Danofloxacin-d3 Mesylate in the biological matrices you are working with. Below are detailed protocols for key stability experiments.

Protocol 1: Freeze-Thaw Stability Assessment

Objective: To determine the stability of Danofloxacin-d3 Mesylate in a biological matrix after repeated freeze-thaw cycles.

Methodology:

• Sample Preparation: Spike a pool of the desired biological matrix (e.g., human plasma) with Danofloxacin-d3 Mesylate at a known concentration. Aliquot the spiked matrix into at least three sets of vials.

• Freeze-Thaw Cycles:

  • Cycle 1: Freeze one set of aliquots at -80°C for at least 12 hours, then thaw them completely at room temperature.

  • Cycle 2: Refreeze the same set of aliquots at -80°C for at least 12 hours and thaw again.

  • Cycle 3: Repeat the freeze-thaw process for a third time.

• Analysis: After the final thaw, process and analyze the samples from all three freeze-thaw cycles, along with a freshly prepared (not frozen) control sample, using your validated LC-MS/MS method.

• Data Evaluation: Calculate the mean concentration and standard deviation for each freeze-thaw cycle. The analyte is considered stable if the mean concentration at each cycle is within ±15% of the nominal concentration of the fresh sample.

Protocol 2: Short-Term (Bench-Top) Stability Assessment

Objective: To evaluate the stability of Danofloxacin-d3 Mesylate in a biological matrix at room temperature for a duration representative of the sample processing time.

Methodology:

• Sample Preparation: Spike a pool of the biological matrix with Danofloxacin-d3 Mesylate at a known concentration.

• Incubation: Leave the spiked samples on the bench at room temperature for a predetermined period (e.g., 4, 8, or 24 hours). This duration should be equal to or longer than your typical sample preparation time.

• Analysis: At the end of the incubation period, process and analyze the samples, along with a freshly prepared control sample that was not incubated at room temperature.

• Data Evaluation: The analyte is considered stable if the mean concentration of the incubated samples is within ±15% of the nominal concentration of the fresh sample.

Data Presentation

Table 1: Hypothetical Stability Data for Danofloxacin-d3 Mesylate in Human Plasma

Stability Condition	Concentration (ng/mL)	% of Nominal Concentration	Pass/Fail
Fresh (Nominal)	100	100%	-
Freeze-Thaw Cycle 1	98.5	98.5%	Pass
Freeze-Thaw Cycle 2	95.2	95.2%	Pass
Freeze-Thaw Cycle 3	92.8	92.8%	Pass
Bench-Top (4 hours)	99.1	99.1%	Pass
Bench-Top (8 hours)	96.5	96.5%	Pass

Note: This table presents hypothetical data for illustrative purposes. Researchers should generate their own data based on their specific experimental conditions.

Visualizations

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing freeze-thaw and bench-top stability.

Potential Degradation Pathways of Danofloxacin

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Danofloxacin [fao.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Troubleshooting poor chromatographic peak shape for Danofloxacin-d3 Mesylate

Welcome to the technical support resource for the chromatographic analysis of Danofloxacin-d3 Mesylate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape during HPLC analysis. As Senior Application Scientists, we provide not just solutions, but the underlying principles to empower your method development and routine analyses.

Understanding Your Analyte: Danofloxacin-d3 Mesylate

Effective troubleshooting begins with a solid understanding of your molecule's physicochemical properties. Danofloxacin is a fluoroquinolone antibiotic, and its mesylate salt form is often used to improve solubility.[1] The deuterated form (d3) is typically used as an internal standard in mass spectrometry-based assays.

Property	Value	Significance for Chromatography
Molecular Formula	C₂₀H₂₁D₃FN₃O₆S	The presence of deuterium does not significantly alter chromatographic behavior compared to the non-deuterated form.
Molecular Weight	456.5 g/mol (approx.)	Standard molecular weight for a small molecule.
pKa Values	pKa₁ ≈ 6.22 (Carboxylic Acid) pKa₂ ≈ 9.43 (Piperazine moiety)	Danofloxacin is an amphoteric compound with two ionizable groups.[1] Mobile phase pH will critically affect its ionization state and, therefore, its retention and peak shape.
Solubility	Moderately soluble in water.[1] Soluble in DMSO.[2]	Poor solubility in the sample diluent or mobile phase can lead to peak fronting.
UV Maximum	~282 nm (acidic), ~278 nm (basic)	Optimal wavelengths for UV detection.[3]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific peak shape problems you may encounter with Danofloxacin-d3 Mesylate. We will explore the causes and provide actionable solutions.

General Troubleshooting Workflow

Before diving into specific issues, a systematic approach can save considerable time and resources. The following workflow outlines a logical progression for diagnosing any peak shape problem.

Caption: General workflow for troubleshooting poor peak shape in HPLC.

Issue 1: Peak Tailing

Question: Why is my Danofloxacin-d3 Mesylate peak exhibiting significant tailing?

Peak tailing is the most common peak shape issue and often points to unwanted secondary interactions between the analyte and the stationary phase.

Cause 1: Secondary Interactions with Residual Silanols

• Expertise & Experience: Most reversed-phase columns (like C18 or C8) are based on silica particles.[4] The manufacturing process can leave some unreacted, acidic silanol groups (Si-OH) on the surface, even after end-capping.[4] Danofloxacin has a basic piperazine moiety (pKa₂ ≈ 9.43) that can become protonated (positively charged). This positive charge can lead to strong ionic interactions with the negatively charged, deprotonated silanol groups, causing a secondary retention mechanism that results in peak tailing.[5]

Caption: Secondary ionic interactions causing peak tailing.

• Trustworthiness & Solution: To mitigate this, you must control the ionization state of either the analyte or the silanol groups.

  • Protocol 1: Mobile Phase pH Adjustment: The most effective solution is to lower the mobile phase pH.

    • Prepare a mobile phase with a pH between 2.5 and 3.5 using an appropriate buffer (e.g., phosphate or formate).

    • At this low pH, the residual silanol groups will be protonated (neutral), preventing the strong ionic interaction with the positively charged danofloxacin.

    • An application note for similar fluoroquinolones uses a mobile phase of 0.1% formic acid in water/acetonitrile, which achieves this low pH.

  • Protocol 2: Use of a Competitive Base:

    • Add a small amount (e.g., 0.1%) of a competitive base like triethylamine (TEA) to the mobile phase.

    • TEA will preferentially interact with the active silanol sites, "masking" them from the danofloxacin.

    • A published method for danofloxacin uses a triethylamine solution at pH 3.5, combining both pH control and a competitive base.[6]

Cause 2: Column Overload

• Expertise & Experience: Injecting too much sample mass onto the column can saturate the stationary phase, leading to a non-linear relationship between the concentration in the mobile and stationary phases, which often results in tailing.[7]

• Trustworthiness & Solution:

  • Protocol 3: Dilution Series Experiment:

    • Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10, 1:100).

    • Inject each dilution and observe the peak shape.

    • If the tailing factor improves significantly with dilution, you are likely overloading the column. Determine the highest concentration that still provides a symmetrical peak.

Issue 2: Peak Fronting

Question: My Danofloxacin-d3 Mesylate peak is fronting. What is the cause?

Peak fronting is less common than tailing but typically points to issues with sample solubility or column saturation.

Cause 1: Poor Sample Solubility

• Expertise & Experience: If the sample solvent (diluent) is significantly "stronger" (more eluting power) than the mobile phase, the sample may not partition correctly onto the column head, leading to fronting.[8] Similarly, if the analyte has poor solubility in the mobile phase, it can cause this distortion.[8]

• Trustworthiness & Solution:

  • Protocol 4: Sample Diluent Optimization:

    • Ideally, dissolve your Danofloxacin-d3 Mesylate standard in the initial mobile phase.

    • If using a different solvent for extraction or stock solutions (e.g., DMSO, methanol), ensure the final injection volume contains a low percentage of this strong solvent.

    • If solubility in the mobile phase is an issue, you may need to slightly increase the percentage of the organic modifier (e.g., acetonitrile) in your starting conditions, but be mindful of its effect on retention time.

Cause 2: Column Overload (High Concentration)

• Expertise & Experience: While often associated with tailing, severe mass overload can also manifest as fronting.[9][10]

• Trustworthiness & Solution: Perform the dilution series experiment as described in Protocol 3 . If the fronting diminishes upon dilution, this is the likely cause.

Issue 3: Split or Doubled Peaks

Question: Why am I seeing a split or shouldered peak for Danofloxacin-d3 Mesylate?

Split peaks can be caused by hardware issues or by chemical effects related to the mobile phase.

Cause 1: Blocked Frit or Column Void

• Expertise & Experience: If all peaks in the chromatogram are split, the problem is likely a physical obstruction at the head of the column.[8][11] A partially blocked inlet frit or a void (a settled area of packing material) can create two different flow paths for the sample, resulting in a split peak.

• Trustworthiness & Solution:

  • Protocol 5: Column Maintenance and Replacement:

    • Check System Suitability: First, inject a well-behaved standard to confirm if the problem is universal.

    • Reverse and Flush: Disconnect the column, reverse its direction, and flush with a strong solvent (ensure your column type allows for reverse flushing). This can sometimes dislodge particulate matter from the inlet frit.

    • Replace the Frit: If the problem persists, the inlet frit may need to be replaced (follow the manufacturer's instructions).

    • Replace the Column: If a void has formed, the column is likely compromised and should be replaced.[12]

Cause 2: Mobile Phase pH is Too Close to Analyte pKa

• Expertise & Experience: If the mobile phase pH is very close to one of the analyte's pKa values (≈ 6.22 or 9.43), both the ionized and neutral forms of the molecule can exist in equilibrium.[13][14] If the interconversion between these forms is slow relative to the chromatographic timescale, two distinct species can be partially separated, leading to a broadened or shouldered peak.[15]

• Trustworthiness & Solution:

  • Protocol 6: Robust Mobile Phase pH Selection:

    • Consult the pKa values of Danofloxacin-d3 Mesylate (6.22 and 9.43).

    • Select a mobile phase pH that is at least 1.5-2 pH units away from these values to ensure the analyte is in a single, stable ionic state.

    • For Danofloxacin, a pH of 2.5-4.0 is a robust choice, as it keeps the carboxylic acid neutral and the piperazine moiety protonated. A pH above 10.5 would also work, but this is often detrimental to silica-based columns.

Summary of Recommended Starting Conditions

For a robust method with good peak shape for Danofloxacin-d3 Mesylate, consider the following parameters as a starting point, based on published methods and chemical principles.[6][16][17]

Parameter	Recommended Setting	Rationale
Column	C18 or C8, 2.7-5 µm	Provides good hydrophobic retention for this molecule.
Mobile Phase A	Water with 0.1% Formic Acid or 20mM Phosphate Buffer	Buffers the mobile phase to a low pH (~2.7-3.5) to suppress silanol interactions.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common and effective organic modifier for fluoroquinolones.
pH	2.5 - 3.5	Ensures Danofloxacin is in a stable protonated state and minimizes silanol interactions, preventing peak tailing.
Detection	UV at ~280 nm or Fluorescence (Ex: ~280 nm, Em: ~450 nm)	Provides good sensitivity. Fluorescence detection is often more sensitive and selective for fluoroquinolones.[18]
Column Temp.	30-40 °C	Improves efficiency and reduces viscosity.

By systematically evaluating these potential causes and implementing the proposed solutions, you can effectively troubleshoot and resolve poor peak shape for Danofloxacin-d3 Mesylate, leading to more accurate and reproducible chromatographic results.

References

• Danofloxacin - Food and Agriculture Organization of the United Nations. [Link]

• Danofloxacin mesylate - AERU - University of Hertfordshire. [Link]

• Danofloxacin | C19H20FN3O3 | CID 71335 - PubChem. [Link]

• DANOFLOXACIN - Food and Agriculture Organization of the United Nations. [Link]

• Simultaneous Determination of Danofloxacin and Difloxacin Residues in Poultry Meat using High Pressure Liquid Chromatography wit. [Link]

• Secondary Interactions in Reversed-Phase Cation-Exclusion Mixed-Mode and Reversed-Phase Chromatography. [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations. [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography - ACD/Labs. [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. [Link]

• Determination of danofloxacin and its photodegradation products by HPLC-DAD. Kinetic evaluation of the degradation process and identification of photoproducts by mass spectrometry - ResearchGate. [Link]

• Development of a method for the determination of danofloxacin in plasma by HPLC with fluorescence detection - PubMed. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems | LCGC International. [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. [Link]

• Lesson 3: Separation Modes and their Mechanisms 1 - Shodex HPLC Columns. [Link]

• Tailing and Fronting of Chromatographic Peaks. [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news. [Link]

• What Is Fronting And Tailing In Chromatography? - Chemistry For Everyone - YouTube. [Link]

• Peak Tailing in HPLC - Element Lab Solutions. [Link]

Sources

• 1. Danofloxacin mesylate [sitem.herts.ac.uk]
• 2. Danofloxacin mesylate | 119478-55-6 [chemicalbook.com]
• 3. Danofloxacin [fao.org]
• 4. shodexhplc.com [shodexhplc.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. pharmahealthsciences.net [pharmahealthsciences.net]
• 7. asdlib.org [asdlib.org]
• 8. acdlabs.com [acdlabs.com]
• 9. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 10. youtube.com [youtube.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. waters.com [waters.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. acdlabs.com [acdlabs.com]
• 15. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 16. fao.org [fao.org]
• 17. researchgate.net [researchgate.net]
• 18. Development of a method for the determination of danofloxacin in plasma by HPLC with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Matrix Effects with Danofloxacin-d3 Mesylate

Welcome to the technical support guide for effectively utilizing Danofloxacin-d3 Mesylate as an internal standard to combat matrix effects in complex sample analysis. This resource is designed for researchers, scientists, and drug development professionals who are leveraging LC-MS/MS for quantitative bioanalysis. Here, we move beyond simple protocols to explain the underlying principles, empowering you to troubleshoot and optimize your analytical methods with confidence.

Introduction: The Challenge of the Matrix

In quantitative mass spectrometry, the "matrix" refers to all the components in a sample other than the analyte of interest. In biological samples such as plasma, urine, tissue homogenates, or milk, this includes a vast array of endogenous and exogenous substances like salts, lipids, proteins, and metabolites. These co-eluting, unobserved components can significantly interfere with the ionization of the target analyte, a phenomenon known as the matrix effect . This can lead to ion suppression or enhancement, compromising the accuracy, precision, and sensitivity of your results.[1][2]

A stable isotope-labeled (SIL) internal standard, such as Danofloxacin-d3 Mesylate, is the gold standard for mitigating these effects.[3][4] Because it is chemically identical to the analyte (Danofloxacin), it co-elutes and experiences the same ionization suppression or enhancement. By calculating the ratio of the analyte response to the internal standard response, these variations can be effectively normalized.[4] However, even with a SIL-IS, poor sample preparation can lead to problems. This guide provides the insights and procedures to prevent and resolve these issues.

Frequently Asked Questions (FAQs)

Here we address common questions and concerns that arise during the use of Danofloxacin-d3 Mesylate for quantitative analysis.

Q1: I'm seeing significant ion suppression even when using Danofloxacin-d3 Mesylate. Isn't the internal standard supposed to correct for this?

A1: While Danofloxacin-d3 Mesylate is excellent at compensating for matrix effects, severe ion suppression can still be problematic.[3][4] The internal standard corrects for the variability in suppression from sample to sample, but if the overall signal for both the analyte and the IS is suppressed close to the limit of detection, you will lose sensitivity and precision. This often points to insufficient sample cleanup. The goal of sample preparation is not just to extract the analyte, but to remove as many interfering matrix components as possible before injection. If you are simply performing a protein precipitation ("crash"), you are leaving behind a significant amount of matrix components like phospholipids.

Actionable Advice: Re-evaluate your sample preparation method. Consider implementing a more rigorous technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to achieve a cleaner extract.[5][6]

Q2: My recovery for Danofloxacin is consistent, but my Danofloxacin-d3 Mesylate recovery is erratic. Why would they behave differently?

A2: This is an important observation that can point to a few issues. While SIL internal standards have nearly identical chemical properties to the analyte, issues can arise.[3] One possibility is a problem with the internal standard spiking step. Ensure that the IS is added to the sample before any extraction steps. This ensures that the IS experiences the same extraction losses as the analyte. Inconsistent volumes or concentrations of the IS solution will also lead to this issue. Another, less common, possibility is isotopic exchange, although this is less likely with deuterium labeling on a stable part of the molecule.

Actionable Advice:

• Verify your IS spiking procedure: Ensure the IS is added accurately and consistently at the very beginning of the sample preparation workflow.

• Check the stability of your IS solution: Ensure the IS is stable in the solvent used for your stock and working solutions.

• Evaluate IS purity: Confirm the purity and concentration of your Danofloxacin-d3 Mesylate standard.

Q3: Can I just dilute my sample to reduce matrix effects?

A3: Dilution is indeed a valid strategy for minimizing matrix effects, often referred to as the "dilute-and-shoot" approach. By reducing the concentration of all components in the sample, you lessen the competition for ionization. However, this comes at the cost of reducing your analyte concentration, which may cause it to fall below the lower limit of quantitation (LLOQ) of your assay.

Actionable Advice: This method is most suitable for analytes present at high concentrations. If you are working with low-level residues, a concentration step like SPE will be necessary. Always validate that your dilution factor is sufficient to overcome the matrix effect while maintaining adequate sensitivity.

Q4: How do I quantitatively assess the matrix effect in my method?

A4: Regulatory bodies like the FDA provide clear guidance on this.[7][8][9] The matrix effect should be evaluated during method validation. The most common approach is to compare the response of an analyte in a post-extraction spiked matrix sample to the response of the analyte in a neat solution.

Matrix Factor (MF) is calculated as: MF = (Peak Response in Presence of Matrix) / (Peak Response in Neat Solution)

IS-Normalized MF is calculated as: (MF of Analyte) / (MF of Internal Standard)

An IS-Normalized MF value between 0.85 and 1.15 is generally considered acceptable.

Troubleshooting Guide: From Problem to Protocol

This section provides a more in-depth, protocol-driven approach to resolving persistent matrix effect issues.

Problem: Inconsistent Results and Poor Peak Shapes in Plasma Samples

This is a classic sign of insufficient removal of proteins and phospholipids. A simple protein precipitation is often inadequate for complex matrices like plasma.

Solution Workflow: Implementing Solid-Phase Extraction (SPE)

SPE is a highly effective technique for cleaning up complex samples by partitioning the analyte and interfering components between a solid sorbent and a liquid mobile phase.[6][10][11]

Caption: Step-by-step workflow for sample cleanup using Solid-Phase Extraction (SPE).

• Sample Pre-treatment:

  • To 1 mL of plasma, add 10 µL of Danofloxacin-d3 Mesylate internal standard solution.

  • Vortex for 10 seconds.

  • Add 1 mL of 2% formic acid in water. Vortex again. This step helps to disrupt protein binding.

• SPE Cartridge Conditioning:

  • Pass 3 mL of methanol through the SPE cartridge.

  • Pass 3 mL of ultrapure water through the cartridge. Do not let the sorbent go dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Pass 3 mL of 5% methanol in water through the cartridge to wash away polar interferences.

  • Dry the cartridge under vacuum or positive pressure for 5 minutes to remove residual water.

• Elution:

  • Elute the analyte and internal standard with 2 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the initial mobile phase. Vortex to ensure complete dissolution.

  • The sample is now ready for injection.

Problem: Analyte is Highly Lipophilic, Poor Recovery from SPE

For certain analytes or matrices with high lipid content (e.g., fatty tissues, milk), Liquid-Liquid Extraction (LLE) can be a more effective alternative.[12][13]

Solution Workflow: Implementing Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their relative solubilities in two different immiscible liquids.

Caption: Decision tree for choosing between LLE and further SPE optimization.

• Sample Preparation:

  • To 2 mL of milk, add 10 µL of Danofloxacin-d3 Mesylate internal standard solution.

  • Vortex for 10 seconds.

• Extraction:

  • Add 5 mL of acetonitrile. Vortex vigorously for 1 minute to precipitate proteins and extract the analyte.

  • Centrifuge at 4000 rpm for 10 minutes.

• Liquid-Liquid Partitioning:

  • Transfer the acetonitrile supernatant to a new tube.

  • Add 3 mL of hexane and vortex for 30 seconds. This step removes lipids.

  • Allow the layers to separate (or centrifuge briefly). Discard the upper hexane layer.

  • Repeat the hexane wash.

• Dry-down and Reconstitution:

  • Evaporate the acetonitrile layer to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the initial mobile phase. Vortex.

  • The sample is now ready for injection.

Data Summary: Comparing Cleanup Techniques

The effectiveness of different sample preparation techniques can be quantitatively compared. The following table illustrates typical results for the analysis of Danofloxacin in chicken muscle tissue.

Parameter	Protein Precipitation	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Acceptance Criteria[7]
Recovery (%)	95 ± 8%	88 ± 6%	92 ± 4%	Consistent, precise, and reproducible
Matrix Factor (IS-Normalized)	0.75 ± 0.18	0.91 ± 0.08	0.98 ± 0.05	0.85 - 1.15
Process Efficiency (%)	71%	80%	90%	As high as possible and consistent

Data is illustrative and will vary by matrix and specific protocol.

As the table shows, while protein precipitation gives high recovery, it suffers from a significant and variable matrix effect. Both LLE and SPE provide much cleaner extracts, with SPE demonstrating the tightest precision and least matrix effect, making it the most robust method for this application.

Conclusion

Minimizing matrix effects is critical for accurate and reliable quantitative bioanalysis. Danofloxacin-d3 Mesylate is a powerful tool in this effort, but its effectiveness is maximized only when coupled with a well-designed and validated sample preparation strategy. By understanding the principles behind matrix effects and employing appropriate cleanup techniques like SPE or LLE, researchers can overcome the challenges posed by complex biological samples and generate high-quality, defensible data.

References

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Andrés, A. I., et al. (2016). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. Molecules, 21(12), 1633. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 71334, Danofloxacin Mesylate. [Link]

• Wang, J., et al. (2020). Multiresidue Determination of 26 Quinolones in Poultry Feathers Using UPLC-MS/MS and Their Application in Residue Monitoring. Molecules, 25(3), 659. [Link]

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

• Andrade, J., et al. (2021). Dispersive Solid Phase Extraction for the Analysis of Veterinary Drugs Applied to Food Samples: A Review. Foods, 10(7), 1475. [Link]

• Kwon, H., et al. (2022). Automated dual-cartridge solid-phase extraction method for multi-residue determination of veterinary drugs in bovine muscle, liver, fat, and milk. Analytical Methods, 14(1), 58-69. [Link]

• Wickramasekara, S., et al. (2021). Evaluation of Matrix Influence in Extractables Analysis of Medical Device Extracts. U.S. Food and Drug Administration. [Link]

• Russo, M. V., et al. (2022). Green and Efficient Determination of Fluoroquinolone Residues in Edible Green Fruits and Leafy Vegetables by Ultrasound-Assisted Extraction Followed by HPLC-MS/MS. Foods, 11(19), 3121. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• ResearchGate. (n.d.). LC-MS/MS chromatograms after (A) LLE or (B) SPE for muscle samples.... [Link]

• de Castro, P. A., et al. (2023). Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. Metabolites, 13(11), 1123. [Link]

• Waters Corporation. (n.d.). A Simple Cleanup Protocol Using a Novel SPE Device for UPLC-MS/MS. [Link]

• Hernandis, V., et al. (2021). A novel liquid chromatography-fluorescence method for the determination of delafloxacin in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 206, 114374. [Link]

• Chen, J., et al. (2023). Confirmation of enrofloxacin, ofloxacin, sarafloxacin and danofloxacin residues in poultry meat and pork via LLE-SPE-GC–MS/MS coupled with derivatization treatment. Food Chemistry, 404, 134589. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 71335, Danofloxacin. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Pharmaffiliates. (n.d.). Danofloxacin-d3 Mesylate. [Link]

• Organomation. (n.d.). What is Solid Phase Extraction (SPE)?. [Link]

• Trufelli, H., et al. (2011). Matrix Effects and Application of Matrix Effect Factor. Mass Spectrometry Reviews, 30(4), 649-665. [Link]

• Liew, S. Y., & Tajarudin, H. A. (2023). Fluoroquinolone Residues in Food: Occurrence and Analytical Methods - A Mini Review from 2000 to 2022. Malaysian Journal of Chemistry, 25(2), 1-13. [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. Dispersive Solid Phase Extraction for the Analysis of Veterinary Drugs Applied to Food Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Automated dual-cartridge solid-phase extraction method for multi-residue determination of veterinary drugs in bovine muscle, liver, fat, and milk - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. fda.gov [fda.gov]
• 8. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. waters.com [waters.com]
• 11. organomation.com [organomation.com]
• 12. d-nb.info [d-nb.info]
• 13. Confirmation of enrofloxacin, ofloxacin, sarafloxacin and danofloxacin residues in poultry meat and pork via LLE-SPE-GC–MS/MS coupled with derivatization treatment - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Isotopic Stability: A Technical Guide to Danofloxacin-d3 Mesylate

Welcome to the technical support center for Danofloxacin-d3 Mesylate. This guide is designed for researchers, scientists, and drug development professionals who utilize this deuterated standard in their analytical and pharmacokinetic studies. We understand that maintaining the isotopic integrity of your standards is paramount for data accuracy. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the potential for isotopic exchange in Danofloxacin-d3 Mesylate.

Introduction: The Kinetic Isotope Effect and the Stability of Deuterated Compounds

Danofloxacin-d3 Mesylate is a valuable tool in pharmacokinetic studies, often used as an internal standard in mass spectrometry-based bioanalysis. The three deuterium atoms are strategically placed on the N-methyl group of the piperazine ring. This isotopic labeling provides a distinct mass shift from the unlabeled Danofloxacin, allowing for precise quantification.

The stability of the C-D bond is generally greater than that of a C-H bond due to the kinetic isotope effect . This phenomenon arises from the higher mass of deuterium, which leads to a lower vibrational frequency and a stronger covalent bond. Consequently, more energy is required to break a C-D bond compared to a C-H bond. While this inherent stability is advantageous, it is not absolute. Under certain experimental conditions, the potential for hydrogen-deuterium (H-D) exchange exists, which can compromise the isotopic purity of the standard and the accuracy of your results.

This guide will walk you through the potential risks of isotopic exchange and provide you with the knowledge to mitigate them effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a peak at the mass of unlabeled Danofloxacin in my analysis of a pure Danofloxacin-d3 Mesylate standard. What could be the cause?

This is a common concern and can point to several possibilities:

• Inherent Isotopic Purity: No deuterated standard is 100% isotopically pure. Commercially available Danofloxacin-d3 Mesylate will have a specified isotopic purity (e.g., >98%). The small percentage of unlabeled material is a result of the synthetic process. Always refer to the Certificate of Analysis (CoA) for the specified isotopic purity of your standard.

• In-source Back-Exchange: Depending on the ion source conditions of your mass spectrometer, particularly with electrospray ionization (ESI), back-exchange with residual protons in the source can sometimes occur. This is typically a minor contributor but can be influenced by source temperature and solvent composition.

• True Isotopic Exchange: The most critical possibility to investigate is that the deuterium atoms on your standard are exchanging with protons from your sample matrix or solvents during sample preparation, storage, or analysis.

Q2: Under what conditions is isotopic exchange most likely to occur with Danofloxacin-d3 Mesylate?

The deuterium atoms on the N-methyl group of the piperazine ring in Danofloxacin are generally stable. However, certain conditions can promote H-D exchange. The primary mechanism of exchange for C-H (or C-D) bonds alpha to a heteroatom (like nitrogen) often involves the formation of an iminium ion intermediate, which can be facilitated by both acidic and basic conditions.

• Strongly Acidic or Basic Conditions: Exposure to solutions with extreme pH values should be avoided. While Danofloxacin is stable in a range of pH, prolonged exposure to strong acids or bases can increase the likelihood of isotopic exchange.

• Elevated Temperatures: High temperatures can provide the necessary activation energy for the H-D exchange reaction to occur. Therefore, it is crucial to avoid excessive heating of samples containing Danofloxacin-d3 Mesylate.

• Protic Solvents: While dissolution in protic solvents (e.g., water, methanol, ethanol) is often necessary, prolonged storage in these solvents, especially at non-neutral pH and elevated temperatures, can increase the risk of exchange.

Q3: How can I minimize the risk of isotopic exchange during my experiments?

Proactive measures during sample handling and analysis are key to preserving the isotopic integrity of your standard.

• Solvent and Buffer Selection: Whenever possible, use aprotic solvents for storing stock solutions (e.g., acetonitrile, DMSO). If aqueous buffers are required, maintain a pH as close to neutral as possible (pH 6-8).

• Temperature Control: Store stock solutions and prepared samples at low temperatures (-20°C or -80°C) to minimize thermal contributions to exchange. During sample preparation, keep samples on ice as much as possible.

• Minimize Exposure Time: Reduce the time your standard is in solution before analysis. Prepare samples as close to the time of injection as is practical.

• Method Validation: During your analytical method development, it is prudent to perform a stability study of Danofloxacin-d3 Mesylate in your chosen sample matrix and solvent conditions to confirm its isotopic stability.

Troubleshooting Guide: Investigating Isotopic Instability

If you suspect that isotopic exchange is occurring, the following table summarizes the potential contributing factors and recommended actions.

Potential Cause	Underlying Principle	Troubleshooting Steps & Preventative Measures
Extreme pH of Sample/Solvent	Acid or base catalysis can facilitate the formation of reactive intermediates that lead to H-D exchange.	- Measure the pH of your solutions. - Adjust the pH to a neutral range (6-8) if possible. - Minimize the time the standard is exposed to non-neutral pH.
High Temperature Exposure	Increased thermal energy can overcome the activation energy barrier for C-D bond cleavage.	- Avoid heating samples containing the deuterated standard. - Perform sample preparation steps on ice. - Ensure autosampler temperature is controlled (e.g., 4°C).
Prolonged Storage in Protic Solvents	Protic solvents provide a source of protons for exchange. The longer the exposure, the greater the opportunity for exchange.	- Prepare fresh working solutions from a stock in an aprotic solvent. - If storage in a protic solvent is unavoidable, store at low temperatures (-80°C) and for the shortest possible duration.
Matrix Effects	Certain components in your biological matrix could potentially catalyze the exchange reaction.	- Perform a stability experiment of the standard in the matrix under your experimental conditions. - Consider alternative sample extraction or cleanup methods to remove interfering substances.

Experimental Protocol: Deuterium Stability Assessment

This protocol provides a framework for assessing the isotopic stability of Danofloxacin-d3 Mesylate in your specific experimental conditions.

Objective: To determine if significant H-D exchange occurs under your analytical conditions.

Materials:

• Danofloxacin-d3 Mesylate

• Unlabeled Danofloxacin Mesylate

• Your intended solvents, buffers, and sample matrix

• LC-MS system

Procedure:

• Prepare a stock solution of Danofloxacin-d3 Mesylate in an aprotic solvent (e.g., acetonitrile or DMSO).

• Prepare a "Time Zero" sample: Dilute the stock solution to your working concentration in your final solvent/matrix and immediately inject it into the LC-MS system.

• Incubate samples: Prepare replicate samples at your working concentration in your final solvent/matrix. Incubate these samples under your typical experimental conditions (e.g., room temperature for 4 hours, 4°C for 24 hours).

• Analyze incubated samples: After the incubation period, inject the samples into the LC-MS system.

• Data Analysis:

  • Monitor the ion chromatograms for the mass-to-charge ratio (m/z) of both Danofloxacin-d3 and unlabeled Danofloxacin.

  • Compare the peak area ratio of unlabeled Danofloxacin to Danofloxacin-d3 in the "Time Zero" sample versus the incubated samples.

  • A significant increase in this ratio in the incubated samples is indicative of isotopic exchange.

Visualizing Potential Isotopic Exchange

The following diagram illustrates the key factors that can influence the stability of the deuterated methyl group on Danofloxacin.

Caption: Factors influencing the isotopic stability of Danofloxacin-d3 Mesylate.

Concluding Remarks

While Danofloxacin-d3 Mesylate is a robust and reliable internal standard, an awareness of the fundamental principles of hydrogen-deuterium exchange is crucial for ensuring the highest quality of analytical data. By controlling experimental parameters such as pH, temperature, and solvent exposure, researchers can confidently maintain the isotopic integrity of this important tool. Should you have further questions or require additional support, please do not hesitate to contact our technical services team.

References

• Danofloxacin-d3 Mesylate Product Information. (This would typically be a link to the specific product page from the supplier, e.g., Toronto Research Chemicals, Santa Cruz Biotechnology, etc.)
• The Kinetic Isotope Effect. (A general reference to a physical organic chemistry textbook or a reputable online chemistry resource explaining this principle).
• Hydrogen-Deuterium Exchange Mass Spectrometry. (A link to a review article or educational resource on HDX-MS, which, while focused on proteins, explains the underlying principles of H-D exchange).
• Stability of Fluoroquinolones. (A link to a relevant publication on the chemical stability of the fluoroquinolone class of antibiotics).

• Mass Spectrometry of Danofloxacin.

Technical Support Center: Danofloxacin-d3 Mesylate Degradation Products and Pathways

Welcome to the technical support center for Danofloxacin-d3 Mesylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of Danofloxacin-d3 Mesylate stability and degradation. Here, we address common questions and provide troubleshooting strategies for challenges you may encounter during your experimental work. Our aim is to provide not just solutions, but also the scientific reasoning behind them, ensuring the integrity and success of your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Understanding Danofloxacin-d3 Mesylate Stability

Question 1: I'm observing unexpected peaks in my chromatogram when analyzing Danofloxacin-d3 Mesylate. What could be the cause?

Observing unexpected peaks in your chromatogram is a common indication of sample degradation. Danofloxacin, like other fluoroquinolones, is susceptible to degradation under certain conditions. The presence of these extra peaks suggests that your Danofloxacin-d3 Mesylate is breaking down into one or more degradation products. The specific degradation pathway is often dependent on the environmental stressors the compound is exposed to, such as light, heat, pH, and oxidizing agents.

It is also important to consider the purity of your starting material and the potential for impurities to be present. However, if the peaks appear or increase in intensity over time or after specific sample handling procedures, degradation is the most likely cause.

Question 2: How does the stability of Danofloxacin-d3 Mesylate compare to non-deuterated Danofloxacin?

The primary degradation pathways of Danofloxacin-d3 Mesylate are expected to be identical to those of non-deuterated Danofloxacin. The core chemical structure, which is the primary determinant of reactivity, remains the same.

The key difference lies in the deuteration at the N-methyl group of the piperazine ring. Deuterium forms a stronger covalent bond with carbon compared to hydrogen. This is known as the kinetic isotope effect. As a result, reactions that involve the cleavage of this C-D bond may proceed at a slightly slower rate compared to the C-H bond in non-deuterated Danofloxacin. This could be relevant in metabolic studies or in specific degradation pathways that target the N-methyl group, such as N-demethylation. However, for many degradation pathways, particularly those involving the quinolone core or other parts of the piperazine ring, the difference in stability is likely to be negligible.

The mesylate salt form is generally used to improve the solubility and stability of the drug substance in its solid state and in solution compared to the free base.

Question 3: My Danofloxacin-d3 Mesylate solution seems to be degrading rapidly, even when stored in the dark. What could be the issue?

If you are observing rapid degradation in the absence of light, other factors such as pH, temperature, and the presence of oxidizing agents should be investigated.

• pH: While Danofloxacin is reported to be stable in 1.0M HCl and 1.0M NaOH at 50°C for four weeks, extreme pH conditions, especially when combined with elevated temperatures, can accelerate hydrolysis.[1][2] The pH of your solution, including any buffers used, should be carefully controlled and monitored.

• Temperature: Elevated temperatures can provide the activation energy needed for degradation reactions to occur. It is crucial to store your solutions at the recommended temperature, typically refrigerated or frozen, to minimize thermal degradation.

• Oxidizing Agents: The presence of even trace amounts of oxidizing agents in your solvents or reagents can lead to significant degradation. The piperazine ring of fluoroquinolones is particularly susceptible to oxidation.[3] Ensure you are using high-purity solvents and consider de-gassing your solutions to remove dissolved oxygen.

Section 2: Major Degradation Pathways and Products

Question 4: What are the primary degradation pathways for Danofloxacin-d3 Mesylate?

Based on studies of Danofloxacin and other fluoroquinolones, the primary degradation pathways for Danofloxacin-d3 Mesylate can be categorized as photodegradation, oxidative degradation, and hydrolysis.[3][4][5]

• Photodegradation: This is a significant degradation pathway for fluoroquinolones.[5] Key reactions include:

  • Decarboxylation: Loss of the carboxylic acid group.

  • Hydroxylated Defluorination: Replacement of the fluorine atom with a hydroxyl group.

  • N-dealkylation/oxidation of the piperazine ring: This can involve the removal of the methyl group (or in this case, the trideuteromethyl group) or other modifications to the piperazine ring.

• Oxidative Degradation: The piperazine ring is a primary site for oxidative attack. This can lead to the formation of N-oxides and cleavage of the ring.[3]

• Hydrolysis: While generally stable under moderate pH conditions, forced hydrolysis at extreme pH and high temperatures can lead to the cleavage of amide and ether linkages in the molecule.[1][2]

Table 1: Summary of Potential Degradation Pathways and Major Products of Danofloxacin

Degradation Pathway	Stress Condition	Major Degradation Products	Potential Site of Modification
Photodegradation	UV or simulated sunlight exposure	Decarboxylated Danofloxacin, Hydroxy-Danofloxacin, N-desmethyl-Danofloxacin, Piperazine ring-opened products	Quinolone core (carboxylic acid, fluorine), Piperazine ring (N-methyl group)
Oxidative Degradation	Hydrogen peroxide, Fenton's reagent	Danofloxacin N-oxide, Piperazine ring cleavage products	Piperazine ring (nitrogen atoms)
Hydrolytic Degradation	Acidic (e.g., 1M HCl, heat), Basic (e.g., 1M NaOH, heat)	Generally stable, but forced conditions can lead to cleavage of the quinolone core.	Quinolone core

Below is a diagram illustrating the potential degradation pathways of Danofloxacin.

Caption: Potential degradation pathways of Danofloxacin-d3 Mesylate.

Section 3: Experimental Protocols and Troubleshooting

Question 5: How can I perform a forced degradation study for Danofloxacin-d3 Mesylate to identify potential degradation products?

A forced degradation study, also known as stress testing, is essential for identifying potential degradation products and understanding the stability of a drug substance. Here is a general protocol that you can adapt to your specific needs.

Experimental Protocol: Forced Degradation of Danofloxacin-d3 Mesylate

1. Preparation of Stock Solution:

• Prepare a stock solution of Danofloxacin-d3 Mesylate in a suitable solvent (e.g., methanol, water) at a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 1M HCl and incubate at 60°C for 24-48 hours.

• Base Hydrolysis: Mix the stock solution with 1M NaOH and incubate at 60°C for 24-48 hours.

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and keep at room temperature for 24-48 hours.

• Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) or simulated sunlight in a photostability chamber for a defined period. A control sample should be wrapped in aluminum foil to protect it from light.

• Thermal Degradation: Keep the stock solution in a solid or solution state at an elevated temperature (e.g., 60-80°C) for a defined period.

3. Sample Analysis:

• At specified time points, withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples before analysis.

• Analyze the samples by a stability-indicating analytical method, typically HPLC with UV or Mass Spectrometric detection.

4. Data Interpretation:

• Compare the chromatograms of the stressed samples with that of an unstressed control sample.

• Identify and quantify the degradation products.

• Characterize the structure of the major degradation products using techniques like LC-MS/MS.

Caption: Workflow for a forced degradation study.

Question 6: I am having trouble separating Danofloxacin-d3 Mesylate from its degradation products using HPLC. What can I do?

If you are facing co-elution or poor resolution in your HPLC analysis, consider the following troubleshooting steps:

• Optimize the Mobile Phase:

  • pH: The ionization state of Danofloxacin and its degradation products is pH-dependent. Adjusting the pH of the aqueous component of your mobile phase can significantly alter retention times and improve separation.

  • Organic Modifier: Vary the type (e.g., acetonitrile vs. methanol) and percentage of the organic modifier in your mobile phase. A gradient elution is often more effective than an isocratic one for separating complex mixtures.

• Change the Stationary Phase:

  • If optimizing the mobile phase is not sufficient, consider trying a different HPLC column with a different stationary phase chemistry (e.g., C8, phenyl-hexyl) or a different particle size.

• Adjust Flow Rate and Temperature:

  • Lowering the flow rate can sometimes improve resolution.

  • Optimizing the column temperature can also affect selectivity and peak shape.

Table 2: HPLC Method Parameters for Danofloxacin and its Photodegradation Products

Parameter	Recommended Conditions
Column	Gemini-NX C18, 150 mm x 4.6 mm, 3 µm
Mobile Phase	0.025 M phosphate buffer (pH = 5.00) – acetonitrile – methanol (95:10:30 v/v/v)
Flow Rate	1.2 mL/min
Detection	UV at 280 nm
Column Temperature	25 °C
Source: Adapted from Hubicka et al., 2014[5]

Question 7: I have identified some degradation products, but I am unable to determine their structures. What techniques can I use?

Structure elucidation of unknown degradation products requires advanced analytical techniques.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool for this purpose.

  • High-Resolution Mass Spectrometry (HRMS): Provides accurate mass measurements, which can be used to determine the elemental composition of the degradation products.

  • Tandem Mass Spectrometry (MS/MS): Involves fragmenting the parent ion of the degradation product to obtain structural information. By analyzing the fragmentation pattern, you can often deduce the structure of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If a degradation product can be isolated in sufficient quantity and purity, NMR spectroscopy can provide detailed structural information.

By systematically applying these troubleshooting strategies and analytical techniques, you can effectively identify and characterize the degradation products of Danofloxacin-d3 Mesylate, leading to a better understanding of its stability profile.

References

• University of Hertfordshire. (2025). Danofloxacin. In AERU. Retrieved from [Link]

• Hubicka, U., Żuromska-Witek, B., Żmudzki, P., Stanisławski, M., & Krzek, J. (2014). Determination of danofloxacin and its photodegradation products by HPLC-DAD. Kinetic evaluation of the degradation process and identification of photoproducts by mass spectrometry. Analytical Methods, 6(8), 2863-2871.

• Food and Agriculture Organization of the United Nations. (n.d.). DANOFLOXACIN. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Danofloxacin. Retrieved from [Link]

• Nowik, W., Kijo, A., & Trawiński, J. (2022). Study of Oxidation of Ciprofloxacin and Pefloxacin by ACVA: Identification of Degradation Products by Mass Spectrometry and Bioautographic Evaluation of Antibacterial Activity. Molecules, 27(10), 3293.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Study on the degradation and metabolic mechanism of four quinolone antibiotics by mixed strains [frontiersin.org]
• 3. Mechanism of UV photodegradation of fluoroquinolone antibiotic ciprofloxacin in aqueous solutions [pubmed.ncbi.nlm.nih.gov]
• 4. Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Danofloxacin-d3 Mesylate Technical Support Center: A Guide for Researchers

Welcome to the comprehensive technical support guide for Danofloxacin-d3 Mesylate. This resource is designed to provide researchers, scientists, and drug development professionals with in-depth technical information and practical guidance for the long-term storage, handling, and successful experimental use of this deuterated standard. Our goal is to ensure the integrity of your experiments by providing clear, scientifically-grounded advice and troubleshooting solutions.

Section 1: Long-Term Storage and Stability

Proper storage is paramount to maintaining the chemical and isotopic purity of Danofloxacin-d3 Mesylate. Here, we address common questions regarding its long-term stability.

Question: What are the optimal conditions for the long-term storage of solid Danofloxacin-d3 Mesylate?

For maximal stability, solid Danofloxacin-d3 Mesylate should be stored at -20°C in a tightly sealed container, protected from light and moisture. The mesylate salt form enhances the compound's stability.[1] As a crystalline solid, it is generally stable for extended periods under these conditions. A Safety Data Sheet (SDS) for Danofloxacin-d3 Mesylate recommends keeping the container tightly closed in a dry and well-ventilated place.

Question: How should I store solutions of Danofloxacin-d3 Mesylate?

Stock solutions of Danofloxacin-d3 Mesylate are typically prepared in organic solvents like dimethyl sulfoxide (DMSO) or in water.[2] For long-term storage, it is recommended to prepare stock solutions in high-quality, anhydrous DMSO and store them at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Aqueous solutions are not recommended for long-term storage; one supplier suggests they should not be stored for more than one day.[2] If aqueous solutions are necessary for your experimental workflow, they should be prepared fresh daily.

Question: Is there a risk of the deuterium atoms exchanging with hydrogen from the environment?

The deuterium atoms in Danofloxacin-d3 Mesylate are located on the N-methyl group, forming stable carbon-deuterium (C-D) bonds. These bonds are significantly more stable and less prone to exchange than deuterium atoms attached to heteroatoms like oxygen (O-D) or nitrogen (N-H).[2][3] Under typical storage and experimental conditions (e.g., neutral or mildly acidic/basic pH), the risk of hydrogen-deuterium (H/D) exchange at this position is minimal. However, exposure to strong acids, strong bases, or high temperatures for prolonged periods should be avoided as a general precaution.

Table 1: Recommended Storage Conditions for Danofloxacin-d3 Mesylate

Form	Storage Temperature	Container	Special Considerations
Solid Powder	-20°C	Tightly sealed, light-protectant vial	Store in a desiccator to minimize moisture exposure.
DMSO Stock Solution	-20°C or -80°C	Small, tightly sealed, light-protectant vials	Aliquot to avoid multiple freeze-thaw cycles.
Aqueous Solution	2-8°C	Sterile, tightly sealed container	Prepare fresh daily; not recommended for storage longer than 24 hours.[2]

Section 2: Handling and Solution Preparation

Proper handling techniques are crucial for personal safety and for maintaining the integrity of the compound.

Question: What are the primary safety precautions when handling Danofloxacin-d3 Mesylate powder?

While the Safety Data Sheet for Danofloxacin-d3 Mesylate indicates it is not classified as a hazardous substance under GHS, it is prudent to handle all chemicals with care.[4] Avoid contact with skin and eyes, and prevent the formation of dust and aerosols by handling the powder in a well-ventilated area or a chemical fume hood.[4] Personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, should be worn.

Question: What is the best procedure for accurately weighing Danofloxacin-d3 Mesylate, which may be hygroscopic?

Hygroscopic powders can absorb moisture from the air, leading to inaccurate weight measurements. To mitigate this, follow this procedure:

• Allow the container of Danofloxacin-d3 Mesylate to equilibrate to room temperature before opening to prevent condensation.

• Use a clean, dry spatula and weigh the powder in a closed weighing vessel on a calibrated analytical balance.

• If high accuracy is required, consider weighing by difference: pre-weigh a vial, add the powder inside a fume hood or glove box, seal the vial, and re-weigh it.[1][5]

Question: How do I prepare a stock solution of Danofloxacin-d3 Mesylate?

Danofloxacin Mesylate is soluble in DMSO (approximately 25 mg/mL) and water (approximately 20 mg/mL).[2]

• Calculate the required amount of solid and solvent to achieve your desired stock concentration.

• Add the appropriate volume of solvent (e.g., DMSO) to the accurately weighed Danofloxacin-d3 Mesylate in a sterile vial.

• Vortex or sonicate gently until the solid is completely dissolved. Ensure the solution is clear before use. For aqueous solutions, gentle warming in a water bath can aid dissolution.

Section 3: Troubleshooting Experimental Issues

Even with careful handling, experimental challenges can arise. This section addresses potential problems you might encounter.

Question: I am using Danofloxacin-d3 Mesylate as an internal standard in an LC-MS/MS assay, and I'm observing a slight shift in retention time compared to the non-deuterated analyte. Is this normal?

Yes, a small shift in retention time between a deuterated standard and its non-deuterated counterpart is a known phenomenon in chromatography, often referred to as the "isotope effect."[2][6] This can be more pronounced in reversed-phase chromatography. While a minor, consistent shift is generally acceptable, it is crucial to ensure that the peak shapes and ionization efficiencies are comparable. If the shift is significant or variable, it could impact the accuracy of quantification, especially if matrix effects are present at different retention times.[7]

Question: My mass spectrometry data shows a small signal at the mass of the deuterated standard in my non-deuterated analyte samples. What could be the cause?

This can be due to two main reasons:

• Isotopic Contribution: The non-deuterated Danofloxacin has a natural abundance of heavy isotopes (e.g., ¹³C), which can result in a small M+3 peak that overlaps with the mass of the d3-standard. This is a predictable and correctable factor.

• Contamination: There might be a low-level contamination of the deuterated standard in your analyte stock or vice-versa.

To troubleshoot, analyze a pure sample of the non-deuterated analyte to determine the extent of its natural isotopic contribution at the mass of the deuterated standard.

Question: I'm concerned about the photostability of Danofloxacin-d3 Mesylate during my experiments. What precautions should I take?

Fluoroquinolones as a class of compounds are known to be susceptible to photodegradation.[8][9] Exposure to UV light or even strong ambient light can lead to the formation of degradation products, which could interfere with your analysis. To minimize this risk:

• Store all stock and working solutions in amber vials or wrap clear vials in aluminum foil.

• Minimize the exposure of your samples to light during preparation and analysis.

• If conducting experiments over a long period, consider using an autosampler with a cooled, dark sample compartment.

Diagram 1: Troubleshooting Workflow for LC-MS/MS Analysis

Caption: Troubleshooting workflow for common LC-MS/MS issues.

Section 4: Frequently Asked Questions (FAQs)

Q1: What is the primary application of Danofloxacin-d3 Mesylate? Danofloxacin-d3 Mesylate is primarily used as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), for the determination of Danofloxacin in various biological matrices. The stable isotope label allows for accurate quantification by correcting for variations in sample preparation and instrument response.

Q2: Will the deuteration affect the biological activity of the molecule? While deuteration can sometimes alter the metabolic profile of a drug (the kinetic isotope effect), the primary purpose of Danofloxacin-d3 Mesylate is for use as an analytical standard, not for in vivo therapeutic studies. For its application as an internal standard, any minor change in biological activity is irrelevant.

Q3: Can I use Danofloxacin-d3 Mesylate for in-vitro cell-based assays? It is generally not recommended to use the deuterated form for in-vitro assays intended to measure the biological activity of Danofloxacin. The non-deuterated compound should be used for these applications to ensure the results are representative of the drug itself.

Q4: Where is the deuterium label located on the molecule? The "d3" designation indicates that three hydrogen atoms have been replaced by deuterium. In Danofloxacin-d3 Mesylate, these are located on the methyl group attached to the piperazine ring (N-methyl-d3).

Diagram 2: Decision Tree for Solution Preparation and Use

Sources

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Powder Weighing Procedure | Safety Unit [weizmann.ac.il]
• 6. scispace.com [scispace.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Photodegradation of some quinolones used as antimicrobial therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Liquid Chromatography for Separating Danofloxacin from its Metabolites

Welcome to the technical support center for the chromatographic analysis of danofloxacin and its metabolites. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development and routine analysis. Here, we move beyond simple protocols to explain the underlying principles, ensuring you can confidently troubleshoot and optimize your separations.

Frequently Asked Questions (FAQs)

This section addresses common questions about the analysis of danofloxacin and its metabolites, providing foundational knowledge for successful liquid chromatography.

Q1: What are the primary metabolites of danofloxacin I should be concerned with in my analysis?

A1: The principal metabolite of danofloxacin is N-desmethyldanofloxacin.[1][2][3] This metabolite is often found in significant quantities in liver samples.[1] Depending on the sample handling and storage conditions, you may also encounter photodegradation products, which can interfere with the analysis.[4][5] Therefore, a robust chromatographic method should be able to separate danofloxacin from N-desmethyldanofloxacin and any potential degradation products.

Q2: What is the recommended starting point for developing an HPLC method for danofloxacin and its metabolites?

A2: A reversed-phase HPLC method is the most common and effective approach. Here is a recommended starting point:

• Column: A C8 or C18 column is a good choice.[1][6] C8 columns may provide slightly different selectivity compared to C18, which can be advantageous for separating the parent drug from its closely related metabolites.[2]

• Mobile Phase: A mixture of an acidic aqueous buffer and acetonitrile is typically used.[2][4] A good starting point is a mobile phase consisting of 0.05 M phosphate buffer at a pH of 3.5 and acetonitrile in a ratio of approximately 88:12 (v/v).[2] The acidic pH ensures that danofloxacin and its metabolites are in a single ionic form, leading to sharper peaks.

• Detection: Fluorescence detection is highly sensitive and selective for fluoroquinolones like danofloxacin.[1][2][7] Typical excitation and emission wavelengths are around 280 nm and 440 nm, respectively.[2] LC-MS/MS is also an excellent option for both quantification and confirmation of identity.[8]

Q3: How should I prepare my samples for analysis?

A3: Sample preparation is critical for accurate and reproducible results. The approach will depend on the matrix.

• For Plasma: Protein precipitation followed by liquid-liquid extraction is a common method.[7][9]

• For Tissues: Homogenization followed by extraction with an acidic organic solvent mixture, such as methanol-perchloric-phosphoric acid, is effective.[2] The acidic conditions help to break drug-protein binding and improve extraction efficiency. Subsequent centrifugation and direct injection of the supernatant can be performed.[2]

Q4: What are the key validation parameters I need to consider for my method?

A4: A validated method ensures the reliability of your results. Key parameters to evaluate include:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.[4]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[5][9]

• Accuracy: The closeness of the test results obtained by the method to the true value.[2][5]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[2][5] This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.[5][9]

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.[4]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem	Potential Cause(s)	Troubleshooting Steps & Explanation
Poor Peak Shape (Tailing or Fronting)	1. Secondary Interactions: The basic amine groups on danofloxacin and its metabolites can interact with residual silanols on the silica-based column packing.	• Lower the Mobile Phase pH: An acidic mobile phase (pH 2.5-3.5) will protonate the amine groups, minimizing secondary interactions. • Add a Competing Base: Incorporating a small amount of an amine modifier like triethylamine (TEA) into the mobile phase can mask the active sites on the stationary phase.[4][10]
2. Column Overload: Injecting too much sample can lead to peak distortion.	• Dilute the Sample: Reduce the concentration of the injected sample.
3. Column Contamination or Degradation: Buildup of matrix components or degradation of the stationary phase can affect peak shape.	• Wash the Column: Flush the column with a strong solvent to remove contaminants. • Replace the Column: If the problem persists, the column may be at the end of its life.
Poor Resolution Between Danofloxacin and Metabolites	1. Inadequate Mobile Phase Composition: The organic-to-aqueous ratio may not be optimal for separation.	• Optimize the Organic Content: Systematically vary the percentage of acetonitrile in the mobile phase. A lower organic content will generally increase retention and may improve resolution. • Try a Different Organic Modifier: Methanol can offer different selectivity compared to acetonitrile and may resolve co-eluting peaks.[5]
2. Incorrect Column Chemistry: The chosen stationary phase may not be suitable for the separation.	• Switch to a Different Stationary Phase: If a C18 column is not providing adequate separation, try a C8 or a phenyl-hexyl column for alternative selectivity.
3. Gradient Elution Not Optimized: For complex samples, an isocratic elution may not be sufficient.	• Introduce a Shallow Gradient: A slow, shallow gradient can significantly improve the resolution of closely eluting compounds.
Analyte Degradation	1. Photodegradation: Fluoroquinolones are known to be light-sensitive.[4][5]	• Use Amber Vials: Protect your samples and standards from light by using amber autosampler vials and minimizing exposure to ambient light.
2. pH Instability: Extreme pH values can cause degradation of the analytes.	• Ensure pH Compatibility: Check the recommended pH range for your column and ensure your mobile phase is within this range.
Low Signal Intensity/Poor Sensitivity	1. Suboptimal Detection Wavelengths: Incorrect fluorescence detector settings will result in a weak signal.	• Optimize Excitation and Emission Wavelengths: Experimentally determine the optimal wavelengths for danofloxacin and its metabolites in your mobile phase. A good starting point is Ex: 280 nm and Em: 440 nm.[2]
2. Sample Loss During Preparation: Inefficient extraction or analyte adsorption to containers can reduce the amount of analyte reaching the detector.	• Validate Your Sample Preparation Method: Perform recovery experiments to ensure your extraction procedure is efficient. • Use Silanized Glassware: To prevent adsorption of the analytes to glass surfaces.

Experimental Protocols

Protocol 1: Standard Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of danofloxacin and N-desmethyldanofloxacin reference standards into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with the mobile phase to cover the desired calibration range (e.g., 10 ng/mL to 1000 ng/mL).

Protocol 2: Sample Preparation from Tissue

• Homogenization: Weigh 1 g of tissue into a centrifuge tube. Add 3 mL of extraction solution (e.g., methanol-perchloric-phosphoric acid).

• Extraction: Homogenize the tissue for 1-2 minutes.

• Centrifugation: Centrifuge the homogenate at 4000 rpm for 10 minutes.

• Collection: Transfer the supernatant to a clean tube.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

Visualizations

Caption: A typical workflow for HPLC method development.

Caption: A logical approach to troubleshooting common HPLC issues.

References

• Validation of an analytical method by high-performance liquid chromatography and microbiological assay, biological safety and in silico toxicity for danofloxacin. SciELO. Available at: [Link]

• Determination of danofloxacin and its photodegradation products by HPLC-DAD. Kinetic evaluation of the degradation process and identification of photoproducts by mass spectrometry. ResearchGate. Available at: [Link]

• Development of a method for the determination of danofloxacin in plasma by HPLC with fluorescence detection. ResearchGate. Available at: [Link]

• Danofloxacin. Food and Agriculture Organization of the United Nations. Available at: [Link]

• Biotransformation of the Antibiotic Danofloxacin by Xylaria longipes Leads to an Efficient Reduction of Its Antibacterial Activity. Journal of Agricultural and Food Chemistry. ACS Publications. Available at: [Link]

• Confirmation of enrofloxacin, ofloxacin, sarafloxacin and danofloxacin residues in poultry meat and pork via LLE-SPE-GC–MS/MS coupled with derivatization treatment. NIH. Available at: [Link]

• Pharmacokinetics of Danofloxacin in Gushi Chickens after Single Oral and Intravenous Administration. MDPI. Available at: [Link]

• Preparation of an Antidanofloxacin Monoclonal Antibody and Development of Immunoassays for Detecting Danofloxacin in Meat. ACS Omega. ACS Publications. Available at: [Link]

• Stability-Indicating RP-HPLC Method for Simultaneous Estimation of Enrofloxacin and Its Degradation Products in Tablet Dosage Forms. PubMed Central. Available at: [Link]

• Development of a method for the determination of danofloxacin in plasma by HPLC with fluorescence detection. PubMed. Available at: [Link]

• Simultaneous determination of danofloxacin and N-desmethyldanofloxacin in cattle and chicken edible tissues by liquid chromatography with fluorescence detection. PubMed. Available at: [Link]

• Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. PMC. Available at: [Link]

• Determination of quinolone residues in chicken and fish by capillary electrophoresis-mass spectrometry. PubMed. Available at: [Link]

• Danofloxacin. PubChem. Available at: [Link]

• Ionic liquids as mobile phase additives for the high-performance liquid chromatographic analysis of fluoroquinolone antibiotics in water samples. PubMed. Available at: [Link]

• Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities. NIH. Available at: [Link]

• High-Throughput Analysis of Drugs and Metabolites in Biological Fluids Using Quan–Qual Approaches. LCGC International. Available at: [Link]

• Penetration of danofloxacin into the respiratory tract tissues and secretions in calves. PubMed. Available at: [Link]

• Pharmacokinetics of Enrofloxacin and Danofloxacin in Plasma, Inflammatory Exudate, and Bronchial Secretions of Calves following Subcutaneous Administration. PMC. NIH. Available at: [Link]

• A Fast Sample Preparation Workflow for Veterinary Drugs Analysis in Salmon. Agilent. Available at: [Link]

• Validation of an analytical method by high-performance liquid.... ResearchGate. Available at: [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. Available at: [Link]

• Improving peak detection in high-resolution LC/MS metabolomics data using preexisting knowledge and machine learning approach. Bioinformatics. Oxford Academic. Available at: [Link]

• What is the best mobile phase for ciprofloxacin in HPLC-FLD?. ResearchGate. Available at: [Link]

• Validation of an analytical method by high-performance liquid chromatography and microbiological assay, biological safety and in silico toxicity for danofloxacin. ScienceOpen. Available at: [Link]

• Pharmacokinetic and Pharmacodynamic Profiles of Danofloxacin Administered by Two Dosing Regimens in Calves Infected with Mannheimia (Pasteurella) haemolytica. Antimicrobial Agents and Chemotherapy. ASM Journals. Available at: [Link]

• Systematic evaluation of commercially available ultra-high performance liquid chromatography columns for drug metabolite profiling: Optimization of chromatographic peak capacity. ResearchGate. Available at: [Link]

• LC Chromatography Troubleshooting Guide. HALO Columns. Available at: [Link]

• danofloxacin. WHO | JECFA. Available at: [Link]

• Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. MDPI. Available at: [Link]

• Stability study of selected veterinary drug residues spiked into extracts from different food commodities. Taylor & Francis. Available at: [Link]

• Immunosorbents Coupled On-Line with Liquid Chromatography for the Determination of Fluoroquinolones in Chicken Liver. Journal of Agricultural and Food Chemistry. ACS Publications. Available at: [Link]

• Multiclass analysis on repaglinide, flubendazole, robenidine hydrochloride and danofloxacin drugs. Arabian Journal of Chemistry. Available at: [Link]

• HPLC chromatogram of serum sample spiked with 500 ng = mL danofloxacin.... ResearchGate. Available at: [Link]

• OPTIMIZING RP-HPLC TECHNIQUES FOR RELIABLE ANALYSIS OF DIABETES MEDICATIONS. SEEJPH. Available at: [Link]

• Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. ACS Measurement Science Au. Available at: [Link]

• Date of Approval: September 20, 2002 FREEDOM OF INFORMATION SUMMARY Original New Animal Drug Application NADA 141-207 A180 Ster. Available at: [Link]

• A Rapid iMethod™ Test for the Analysis of Fluoroquinolone Antibiotics in Food. SCIEX. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Method Validation: Quantifying Danofloxacin with a Stable Isotope-Labeled Internal Standard

Byline: A Senior Application Scientist, Bioanalytical Division

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The accurate quantification of veterinary drugs like Danofloxacin, a fluoroquinolone antibiotic, is paramount for pharmacokinetic studies, residue analysis in food products, and ensuring regulatory compliance.[1][2][3] The foundation of such quantification lies in a rigorously validated analytical method. This guide provides an in-depth comparison of analytical strategies, culminating in a detailed protocol for a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. We will demonstrate why the use of a stable isotope-labeled (SIL) internal standard, specifically Danofloxacin-d3 Mesylate, is the gold standard for achieving unparalleled accuracy and precision, thereby creating a self-validating system that ensures data integrity.

Introduction: The Imperative for a Validated Method

Danofloxacin is a synthetic fluoroquinolone with broad-spectrum antibacterial activity used in veterinary medicine to treat respiratory diseases in cattle, pigs, and chickens.[1][2][3] Its use necessitates precise measurement in various biological matrices for two primary reasons:

• Pharmacokinetic (PK) & Toxicokinetic (TK) Studies: Understanding the absorption, distribution, metabolism, and excretion (ADME) of Danofloxacin is crucial for determining effective dosing regimens and safety profiles.[3][4] This requires accurate quantification in matrices like plasma and serum.

• Residue Monitoring: To protect public health, regulatory agencies establish maximum residue limits (MRLs) for veterinary drugs in edible tissues, such as liver, muscle, and milk.[5] Analytical methods must be sensitive enough to quantify Danofloxacin at or below these established limits.

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[6][7] This guide will navigate the principles of method validation, not as a mere checklist, but as a logical framework for generating trustworthy and reproducible data, grounded in the guidelines set forth by regulatory bodies like the FDA and the principles of the International Council for Harmonisation (ICH).[6][8][9]

The Pillars of Method Validation: A Causality-Driven Approach

A validated method provides documented evidence that the procedure is fit for its purpose.[6][7] This is achieved by assessing several key performance characteristics.

• Specificity and Selectivity: This is the ability of the method to unequivocally assess the analyte in the presence of other components, such as metabolites, impurities, or endogenous matrix components. In LC-MS/MS, selectivity is achieved by monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring or MRM) for both the analyte and its internal standard.[10]

• Accuracy and Precision: Accuracy refers to the closeness of the measured value to the true value, while precision describes the degree of scatter between a series of measurements.[11] These are assessed at multiple concentration levels, including the Lower Limit of Quantification (LLOQ), and are typically evaluated within a single run (intra-day) and across multiple runs on different days (inter-day).[11]

• Linearity and Range: The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[12]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest concentration of an analyte that can be determined with acceptable precision and accuracy.

• Robustness: This parameter evaluates the method's capacity to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature), providing an indication of its reliability during normal usage.

The Critical Role of the Internal Standard: A Comparative View

An internal standard (IS) is a compound added in a constant amount to all samples, calibration standards, and quality controls. Its purpose is to correct for the loss of analyte during sample processing and to compensate for variability in instrument response.[13] The choice of IS is one of the most critical decisions in method development.

Structural Analogs vs. Stable Isotope-Labeled (SIL) Standards

• Structural Analogs: These are compounds with similar chemical structures to the analyte. While cost-effective, they have a significant drawback: they may not co-elute perfectly with the analyte and can exhibit different ionization efficiencies in the mass spectrometer's source. This is particularly problematic when dealing with matrix effects .[14] Matrix effects are the suppression or enhancement of ionization of an analyte by the presence of co-eluting components from the sample matrix (e.g., phospholipids, salts).[15][16][17] Because the structural analog and the analyte may be affected differently by these matrix components, the accuracy of the measurement can be compromised.[18]

• Stable Isotope-Labeled (SIL) Standards: A SIL-IS, such as Danofloxacin-d3 Mesylate , is the analyte itself, but with several of its atoms (typically hydrogen) replaced with heavier stable isotopes (e.g., deuterium, ¹³C, ¹⁵N).[13][19] This is the superior choice for several reasons:

  • Identical Physicochemical Properties: It has virtually identical extraction recovery, chromatographic retention time, and ionization response as the native analyte.

  • Inherent Correction for Matrix Effects: Since the SIL-IS co-elutes with the analyte and behaves identically in the ion source, any matrix-induced suppression or enhancement will affect both the analyte and the IS to the same degree. The ratio of their signals remains constant, leading to a highly accurate and precise result.[14]

  • Improved Data Reliability: The use of a SIL-IS reduces variability and improves the overall ruggedness and transferability of the method.[14]

The diagram below illustrates how a SIL-IS provides a self-validating system by correcting for variations during the analytical process.

Caption: How a SIL internal standard corrects for analytical variability.

Comparative Performance of Analytical Methods

While older methods exist, modern bioanalysis for compounds like Danofloxacin relies heavily on the superior performance of LC-MS/MS.

Feature	HPLC-UV	LC-MS/MS (Structural Analog IS)	LC-MS/MS (Danofloxacin-d3 IS)
Selectivity	Low to Moderate	High	Very High
Sensitivity (LOQ)	ng/mL to µg/mL range	Low ng/mL range	Sub-ng/mL to pg/mL range
Susceptibility to Matrix Effects	High (interferences)	Moderate to High	Low (effectively corrected)
Accuracy & Precision (%CV)	Typically >15%	Can be <15%, but variable	Consistently <15% (often <10%)
Throughput	Low to Moderate	High	High
Regulatory Acceptance	Limited for bioanalysis	Accepted, but with scrutiny	Gold Standard, Widely Accepted

A Validated LC-MS/MS Protocol for Danofloxacin in Plasma

This protocol outlines a robust method for the quantification of Danofloxacin in plasma, incorporating Danofloxacin-d3 Mesylate as the internal standard. The objective is to achieve reliable quantification over a range suitable for pharmacokinetic studies.

Materials and Reagents

• Danofloxacin reference standard

• Danofloxacin-d3 Mesylate (Internal Standard)

• LC-MS grade Acetonitrile, Methanol, and Water

• Formic Acid (or other suitable modifier)

• Control (blank) plasma from the relevant species

Instrumentation

• HPLC System: A system capable of delivering accurate gradients at flow rates suitable for 2.1 or 3.0 mm ID columns.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm particle size).

Experimental Workflow

The following diagram provides a step-by-step overview of the analytical procedure.

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The Analytical Edge: A Comparative Guide to Danofloxacin-d3 Mesylate as a Fluoroquinolone Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly for antimicrobial drug residues, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. This guide, prepared from the perspective of a Senior Application Scientist, provides an in-depth comparison of Danofloxacin-d3 Mesylate with other commonly employed fluoroquinolone internal standards. We will delve into the rationale behind experimental choices, present a robust analytical workflow, and provide the data-driven insights necessary for informed decision-making in your laboratory.

The Crucial Role of Internal Standards in Fluoroquinolone Analysis

Fluoroquinolones, a class of broad-spectrum synthetic antibiotics, are widely used in both human and veterinary medicine.[1] Consequently, regulatory bodies worldwide mandate the monitoring of their residues in food products of animal origin.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this analysis due to its high sensitivity and specificity.[2]

However, the accuracy of LC-MS/MS quantification can be compromised by several factors, including sample loss during preparation, variability in instrument response, and matrix effects.[3] An ideal internal standard (IS) co-elutes with the analyte and experiences similar ionization suppression or enhancement, thereby compensating for these variations and ensuring data integrity.[3] Stable isotope-labeled (SIL) internal standards, such as deuterated compounds, are considered the most effective as they share near-identical physicochemical properties with their unlabeled counterparts.[4]

Introducing Danofloxacin-d3 Mesylate: A Profile

Danofloxacin is a synthetic fluoroquinolone antibiotic used in veterinary medicine to treat respiratory diseases in cattle, poultry, and swine.[5][6] Its deuterated form, Danofloxacin-d3 Mesylate, is designed to serve as a reliable internal standard for the quantification of danofloxacin and other structurally similar fluoroquinolones. The mesylate salt form often enhances solubility and stability.[5]

Physicochemical Properties of Danofloxacin:

Property	Value	Source
Molecular Formula	C₁₉H₂₀FN₃O₃	[7]
Molecular Weight	357.38 g/mol	[7]
Appearance	White to off-white crystalline powder	[8]
Solubility	Soluble in water, DMSO, and methanol	[6][9]

The introduction of three deuterium atoms into the danofloxacin molecule results in a 3-dalton mass shift, allowing for clear differentiation from the native analyte by the mass spectrometer without significantly altering its chromatographic behavior.

A Comparative Analysis of Fluoroquinolone Internal Standards

The selection of an internal standard for a multi-residue fluoroquinolone analysis requires careful consideration of several factors. The ideal IS should structurally represent the analytes of interest and exhibit similar extraction recovery, chromatographic retention, and ionization response. Below is a comparison of Danofloxacin-d3 Mesylate with other commonly used deuterated fluoroquinolone internal standards.

Internal Standard	Molecular Weight ( g/mol )	Deuterium Labeling	Structural Similarity to Common Fluoroquinolones	Key Considerations
Danofloxacin-d3 Mesylate	~456.5 (as mesylate)	+3 Da	High similarity to danofloxacin and other related fluoroquinolones.	Excellent choice for methods specifically targeting danofloxacin or for broader fluoroquinolone screens where it demonstrates representative behavior.
Norfloxacin-d5	~324.3	+5 Da	Structurally similar to norfloxacin and ciprofloxacin.	A widely used and commercially available internal standard.[3][10] Its elution time is often in the mid-range of a typical fluoroquinolone chromatographic run.
Ciprofloxacin-d8	~339.4	+8 Da	Very close structural analog to ciprofloxacin, a major metabolite of enrofloxacin.	Ideal for methods focused on ciprofloxacin and enrofloxacin.[4][11] The higher degree of deuteration provides a significant mass shift.
Sarafloxacin-d8	~393.4	+8 Da	Structurally similar to sarafloxacin and difloxacin.	A suitable option for methods including later-generation fluoroquinolones.

Expert Insight: The choice of a single "best" internal standard for a multi-residue method is often a compromise. While a deuterated analog for each analyte is the ideal scenario, it is often not practical. Therefore, a structurally representative compound that elutes centrally within the chromatographic window of the target analytes and demonstrates consistent recovery and ionization response across the panel is preferred. Danofloxacin-d3 Mesylate is a strong candidate due to its structural relevance and expected co-elution with a key group of fluoroquinolones.

Experimental Protocol: A Self-Validating System for Comparative Evaluation

To objectively compare the performance of Danofloxacin-d3 Mesylate against other fluoroquinolone internal standards, the following experimental workflow is proposed. This protocol is designed to be a self-validating system, incorporating quality control checks at each critical stage.

Preparation of Standards and Reagents

• Stock Solutions (1 mg/mL): Individually prepare stock solutions of Danofloxacin-d3 Mesylate, Norfloxacin-d5, Ciprofloxacin-d8, Sarafloxacin-d8, and the target fluoroquinolone analytes in methanol.

• Working Standard Mixtures: Prepare intermediate and working standard mixtures of the analytes and internal standards at appropriate concentrations in a suitable solvent (e.g., methanol/water).

Sample Preparation: Extraction from Animal Tissue (e.g., Chicken Muscle)

This procedure is a modification of established methods for fluoroquinolone extraction from tissues.[12][13]

• Homogenization: Homogenize 2 g of tissue with 8 mL of 1% formic acid in acetonitrile.

• Internal Standard Spiking: Add a known amount of the internal standard mixture (containing Danofloxacin-d3 Mesylate and the other comparators) to the homogenate.

• Extraction: Vortex for 1 minute and sonicate for 15 minutes.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a clean tube.

• Defatting: Add 5 mL of n-hexane, vortex for 30 seconds, and centrifuge at 5,000 rpm for 5 minutes. Discard the upper hexane layer.

• Evaporation and Reconstitution: Evaporate the acetonitrile layer to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

• Filtration: Filter the reconstituted extract through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM). At least two MRM transitions (a quantifier and a qualifier) should be monitored for each analyte and internal standard.

Data Analysis and Performance Evaluation

The performance of each internal standard will be evaluated based on the following criteria in accordance with regulatory guidelines from the FDA and EMA.[14][15][16]

• Retention Time Stability: The retention time of the internal standard should be consistent across all injections.

• Peak Shape: The chromatographic peak should be symmetrical and free of splitting.

• Response Consistency: The peak area of the internal standard should be consistent in all samples, indicating consistent recovery and ionization.

• Correction for Matrix Effects: The ability of the internal standard to compensate for signal suppression or enhancement will be assessed by comparing the analyte/IS peak area ratio in neat solution versus in a matrix extract.

• Accuracy and Precision: The accuracy and precision of the quantification of quality control (QC) samples at low, medium, and high concentrations will be determined.

Visualizing the Workflow and Logic

To better illustrate the experimental design and the logical flow of the comparative evaluation, the following diagrams are provided.

Caption: Experimental workflow for the comparative evaluation of fluoroquinolone internal standards.

Caption: Logical framework for selecting the optimal internal standard.

Expected Data and Performance Comparison

Based on the proposed experimental design and existing literature, the following table summarizes the expected performance characteristics of the compared internal standards.

Performance Parameter	Danofloxacin-d3 Mesylate	Norfloxacin-d5	Ciprofloxacin-d8	Sarafloxacin-d8
Chromatographic Co-elution with Parent Drug	Excellent with Danofloxacin	Excellent with Norfloxacin	Excellent with Ciprofloxacin	Excellent with Sarafloxacin
Compensation for Matrix Effects	Expected to be high for structurally similar analytes	Generally good for a broad range of fluoroquinolones	High for ciprofloxacin and its precursors	High for sarafloxacin and related compounds
Recovery through Sample Preparation	Expected to closely track native danofloxacin	Generally robust and representative	Expected to be similar to native ciprofloxacin	Expected to be similar to native sarafloxacin
Commercial Availability	Readily available	Widely available	Widely available	Available from specialized suppliers
Cost	Moderate to High	Moderate	Moderate to High	High

Senior Application Scientist's Recommendation

The selection of an internal standard is a critical decision that directly impacts the quality of analytical data. While there is no single "one-size-fits-all" solution for multi-residue fluoroquinolone analysis, a data-driven approach can lead to the most robust and reliable method.

Danofloxacin-d3 Mesylate is an excellent choice as an internal standard, particularly for methods that include danofloxacin as a primary analyte. Its structural similarity and expected co-elution will provide the most accurate correction for any analyte-specific variations during sample preparation and analysis.

For broader screening methods encompassing a wide range of fluoroquinolones, a comparative evaluation as outlined in this guide is strongly recommended. It is often beneficial to test a panel of deuterated internal standards, including Danofloxacin-d3 Mesylate , Norfloxacin-d5 , and Ciprofloxacin-d8 , to determine which provides the most consistent and accurate results across the entire suite of analytes in the specific matrix of interest. The use of multiple internal standards, each assigned to a group of structurally similar analytes, can further enhance the accuracy of a multi-residue method.

Ultimately, the investment in a thorough evaluation and selection of the most appropriate internal standard will yield significant returns in the form of higher data quality, improved method robustness, and greater confidence in regulatory submissions.

References

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• Multiresidue Determination of 26 Quinolones in Poultry Feathers Using UPLC-MS/MS and Their Application in Residue Monitoring. National Institutes of Health. [Link]

• LC–MS Determination of Fluoroquinolone Antibiotics in Beef Tissue Using the Atlantis dC18 Column. Waters Corporation. [Link]

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• Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. ACS Measurement Science Au. 2024-11-14. [Link]

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• Analysis of danofloxacin, difloxacin, ciprofloxacin and sarafloxacin in honey using micellar liquid chromatography and validation according to the 2002/657/EC decision. ResearchGate. 2025-08-06. [Link]

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A Senior Application Scientist's Guide to the Cross-Validation of Danofloxacin Assays in Animal Tissues

Welcome to a comprehensive guide on the analytical methodologies for danofloxacin quantification and the critical process of cross-validation across different animal tissues. As researchers, scientists, and drug development professionals, the integrity of our data is paramount. This guide moves beyond mere procedural lists to explore the causality behind our experimental choices, ensuring that every protocol is a self-validating system grounded in established scientific principles.

Danofloxacin, a synthetic fluoroquinolone, is a vital antibacterial agent in veterinary medicine, used to treat respiratory diseases in cattle, poultry, and swine.[1] Consequently, regulatory bodies worldwide mandate strict monitoring of its residues in edible tissues to ensure food safety. This necessitates the use of robust, reliable, and validated analytical methods. This document provides an in-depth comparison of common assay platforms and illuminates the essential practice of cross-validation to guarantee data consistency and accuracy.

Part 1: The Foundation: Regulatory Standards and Validation Principles

The objective of validating an analytical method is to demonstrate, through rigorous testing, that it is suitable for its intended purpose. International guidelines, primarily the International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products (VICH), provide a harmonized approach to method validation. The VICH GL49 guideline is the cornerstone for methods used in residue depletion studies.[2][3]

A method's validity is established by assessing a specific set of performance characteristics:[2]

• Specificity & Selectivity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as metabolites, impurities, or matrix components.

• Accuracy: The closeness of agreement between the true value and the value found.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Linearity & Range: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[3]

Caption: A typical workflow for analytical method validation.

Part 2: Comparative Analysis of Danofloxacin Assay Platforms

The choice of an analytical method is driven by its intended application—be it rapid screening of many samples or definitive confirmation of a residue's identity and concentration.

High-Performance Liquid Chromatography (HPLC) with Fluorescence (FLD) or Ultraviolet (UV) Detection

• Principle: HPLC separates danofloxacin from other matrix components based on its physicochemical properties as it passes through a chromatographic column. Fluoroquinolones possess a natural fluorescence, making FLD a highly sensitive detection method.[4][5] UV detection is an alternative, though often less sensitive, approach.[6]

• Application: Widely used for quantifying danofloxacin in various tissues, including poultry, cattle, and geese.[7][8]

• Strengths:

  • High Sensitivity: Achieves low µg/kg (ppb) limits of quantification.[5][9]

  • Quantitative Accuracy: Demonstrates excellent accuracy and precision for residue quantification.[4]

  • Cost-Effective: Lower capital and operational costs compared to mass spectrometry.

• Weaknesses:

  • Limited Specificity: Susceptible to co-elution, where other compounds exit the column at the same time as the analyte. For instance, enrofloxacin, another common fluoroquinolone, can co-elute with danofloxacin in some HPLC methods, making the results unreliable without further confirmation.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Principle: LC-MS/MS couples the powerful separation of HPLC with the highly specific detection of tandem mass spectrometry. The mass spectrometer isolates the danofloxacin molecule (precursor ion) and fragments it into characteristic product ions. Monitoring a specific precursor-to-product ion transition provides exceptional specificity.

• Application: Considered the "gold standard" for confirmatory analysis of veterinary drug residues.[7][10][11]

• Strengths:

  • Unmatched Specificity: Can easily distinguish between structurally similar compounds like different fluoroquinolones, eliminating false positives.[7][10]

  • Exceptional Sensitivity: Capable of detecting residues at sub-µg/kg levels.[12]

  • Multi-Residue Capability: Can simultaneously detect and quantify dozens or even hundreds of different veterinary drugs in a single run.[13]

• Weaknesses:

  • Higher Cost: Significant investment in instrumentation and maintenance.

  • Matrix Effects: Susceptible to ion suppression or enhancement from co-eluting matrix components, requiring careful method development and often the use of internal standards.

Microbiological Assays

• Principle: These assays rely on the antibacterial properties of danofloxacin. A sample extract is placed on an agar plate inoculated with a susceptible bacterial strain (e.g., Staphylococcus epidermidis). The size of the "zone of inhibition" where bacterial growth is prevented is proportional to the antimicrobial activity in the sample.[14]

• Application: Primarily used for broad-spectrum screening of inhibitory substances.

• Strengths:

  • Low Cost: Simple and inexpensive to perform.

  • Broad Spectrum: Detects a wide range of antimicrobial compounds.

• Weaknesses:

  • Non-Specific: Cannot distinguish between different antibiotics or between the parent drug and its active metabolites.[14]

  • Interference: Results can be influenced by the presence of degradation products that may also have antimicrobial activity, making it unsuitable for stability studies.[14]

Performance Comparison Summary

Feature	HPLC-FLD/UV	LC-MS/MS	Microbiological Assay
Primary Use	Quantitative Screening	Confirmatory Analysis	Broad-Spectrum Screening
Specificity	Moderate to Good	Excellent	Low
Typical LOQ	10 - 50 µg/kg	< 1 - 10 µg/kg	Varies (activity-based)
Throughput	Moderate	High (with automation)	High
Cost	Moderate	High	Low
Expertise	Intermediate	Advanced	Basic

Part 3: The Imperative of Cross-Validation

Cross-validation is the formal process of demonstrating that two different analytical approaches yield comparable and reliable results for the same set of samples. It is a cornerstone of method transfer and implementation, ensuring data continuity and consistency.

Why is it essential?

• Benchmarking a New Method: When introducing a new, perhaps faster or cheaper, screening method (e.g., HPLC), it must be validated against an established confirmatory method (e.g., LC-MS/MS) to prove its fitness for purpose.

• Inter-Laboratory Transfer: When a validated method is transferred to a new laboratory, cross-validation ensures that the receiving lab can achieve the same performance as the originating lab.

• Method Modification: If a significant change is made to a validated method (e.g., new instrument, different extraction procedure, application to a new tissue matrix), its performance must be re-verified against the original method.

Caption: Decision and workflow diagram for a cross-validation study.

Part 4: Field-Proven Experimental Protocols

The following protocols are synthesized from validated methods in the scientific literature and serve as a practical guide. The causality for key steps is explained to enhance understanding.

Protocol 1: HPLC-FLD for Danofloxacin in Chicken Muscle/Liver

This protocol is based on principles described in multiple studies.[4][5]

• Sample Homogenization:

  • Weigh 2.0 g of homogenized tissue into a 50 mL polypropylene centrifuge tube. Causality: A representative, homogeneous sample is critical for reproducible extraction.

• Extraction:

  • Add 10 mL of 0.2% metaphosphoric acid in acetonitrile/water (70:30 v/v).[5]

  • Vortex for 1 minute, then homogenize with a high-speed probe for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Causality: The acidified acetonitrile efficiently precipitates proteins while simultaneously extracting the moderately polar danofloxacin from the tissue matrix.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water. Do not let the cartridge run dry.

  • Load the supernatant from the extraction step onto the cartridge.

  • Wash the cartridge with 5 mL of water, followed by 5 mL of 20% methanol in water to remove polar interferences.

  • Elute the danofloxacin with 5 mL of methanol.

  • Causality: The C18 stationary phase retains danofloxacin via hydrophobic interactions. The wash steps selectively remove interfering compounds, while the final methanol elution recovers the analyte, resulting in a cleaner extract.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1.0 mL of mobile phase and vortex. Filter through a 0.22 µm syringe filter into an HPLC vial.

  • Causality: Evaporation concentrates the analyte. Reconstitution in the mobile phase ensures compatibility with the chromatographic system and sharp peak shapes.

• HPLC-FLD Conditions:

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of 0.05 M phosphate buffer (pH 3.5) and acetonitrile (88:12 v/v).[4]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Fluorescence Detection: Excitation at 280 nm, Emission at 440 nm.[4]

Protocol 2: Confirmatory LC-MS/MS for Danofloxacin in Bovine Liver

This protocol integrates best practices for confirmatory residue analysis.[7][10][11]

• Sample Preparation (with Internal Standard):

  • Weigh 2.0 g of homogenized liver tissue into a 50 mL centrifuge tube.

  • Spike with an appropriate internal standard (IS), such as a stable isotope-labeled danofloxacin or another fluoroquinolone not expected in the sample (e.g., ofloxacin).

  • Causality: An internal standard is added early to compensate for analyte loss during extraction and cleanup, and to correct for matrix-induced ion suppression/enhancement in the MS source, which is critical for accuracy.

• Extraction:

  • Add 8 mL of 1% formic acid in acetonitrile.

  • Homogenize with a high-speed probe for 1 minute.

  • Add salt packet (e.g., QuEChERS salts) to induce phase separation. Shake vigorously.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Causality: Formic acid ensures danofloxacin is protonated for better extraction and ionization. Acetonitrile provides efficient extraction and protein precipitation.

• Cleanup (d-SPE):

  • Transfer an aliquot of the upper acetonitrile layer to a microcentrifuge tube containing a d-SPE sorbent (e.g., C18 and PSA - primary secondary amine).

  • Vortex and centrifuge.

  • Causality: Dispersive SPE (d-SPE) is a rapid cleanup technique. C18 removes non-polar interferences like fats, and PSA removes organic acids and other polar interferences.

• Final Preparation & Analysis:

  • Take an aliquot of the cleaned extract, evaporate, and reconstitute in the initial mobile phase.

  • Inject into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC Column: C18 UPLC/UHPLC column for fast separations.

  • Mobile Phase: Gradient elution using A) 0.1% formic acid in water and B) 0.1% formic acid in methanol/acetonitrile.

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • MS/MS Detection: Multiple Reaction Monitoring (MRM).

    • Danofloxacin Transition 1 (Quantifier): e.g., m/z 358 -> 340

    • Danofloxacin Transition 2 (Qualifier): e.g., m/z 358 -> 299[10]

    • Causality: Monitoring two specific transitions provides definitive identification. The ratio of the quantifier to qualifier ion must remain constant and match that of a pure standard, confirming the analyte's identity.

Part 5: Data Interpretation and Performance Comparison

Rigorous validation generates a wealth of data that characterizes a method's performance. When cross-validating, these parameters are directly compared.

Typical Validation Performance Data

Parameter	HPLC-FLD (Chicken Muscle)	LC-MS/MS (Bovine Liver)
Linearity (r²)	> 0.998	> 0.999
Range	10 - 500 µg/kg[4]	1 - 200 µg/kg
Recovery	91 - 97%[9]	85 - 105%
Accuracy (Bias %)	< 10%	< 5%
Precision (RSD%)	< 5% (Intra-day)[4]	< 10% (Inter-day)
LOQ	35 µg/kg[9]	1 µg/kg
LOD	10.5 µg/kg[9]	0.3 µg/kg

Note: The values presented are representative figures synthesized from multiple literature sources to illustrate typical performance.[4][9]

During a cross-validation study, a set of at least 20-30 samples (including incurred residues and samples fortified at various levels) should be analyzed by both methods. The resulting data should be plotted against each other, and linear regression analysis should be performed. An ideal cross-validation will yield a regression line with a slope close to 1.0, a y-intercept near 0, and a correlation coefficient (r²) > 0.98, demonstrating a strong correlation between the two methods.

Conclusion

The selection of an analytical method for danofloxacin is fundamentally tied to its purpose. While microbiological assays offer a low-cost screening tool for general antimicrobial activity, their lack of specificity makes them unsuitable for regulatory quantification. HPLC-based methods provide a robust and cost-effective platform for accurate quantification in residue monitoring programs. However, for unequivocal confirmation and in complex multi-residue analysis, the specificity and sensitivity of LC-MS/MS remain unparalleled.

Ultimately, the integrity of any data generated rests on a foundation of meticulous validation. Cross-validation is not a redundant exercise but a critical scientific control that ensures consistency, reliability, and confidence in results, whether transferring technology between labs or benchmarking new procedures against established standards. For drug development professionals and regulatory scientists, this commitment to rigorous validation is non-negotiable in the mission to safeguard public health.

References

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• Li, M., Wang, Y., Wu, H., Wang, Y., Li, X., & Li, J. (2023). Pharmacokinetics of Danofloxacin in Gushi Chickens after Single Oral and Intravenous Administration. Veterinary Sciences, 10(8), 515. [Link]

• Schneider, M. J., & Donoghue, D. J. (2002). Simultaneous determination of danofloxacin and N-desmethyldanofloxacin in cattle and chicken edible tissues by liquid chromatography with fluorescence detection. Journal of AOAC International, 85(1), 21-27. [Link]

• Sun, F., Ge, W., Liu, Y., Li, Q., Wang, R., & He, C. (2022). Rational Use of Danofloxacin for Treatment of Mycoplasma gallisepticum in Chickens Based on the Clinical Breakpoint and Lung Microbiota Shift. Frontiers in Microbiology, 13, 843956. [Link]

• Sun, F., Ge, W., Liu, Y., Li, Q., Wang, R., & He, C. (2022). Rational Use of Danofloxacin for Treatment of Mycoplasma gallisepticum in Chickens Based on the Clinical Breakpoint and Lung Microbiota Shift. Antibiotics, 11(3), 398. [Link]

• Filistowicz, A., Kaczmarek, O., Gajda, A., & Giorgi, M. (2021). Danofloxacin pharmacokinetics and tissue residues in Bilgorajska geese. Research in Veterinary Science, 136, 378-384. [Link]

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A Comparative Guide to Quantification Accuracy: Danofloxacin-d3 Mesylate as an Internal Standard in LC-MS/MS Analysis

In the fields of veterinary drug development, pharmacokinetic (PK) studies, and food safety monitoring, the accurate and precise quantification of fluoroquinolone antibiotics like Danofloxacin is paramount. The method of choice for this task is overwhelmingly Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), prized for its sensitivity and specificity.[1][2] However, the reliability of any LC-MS/MS assay hinges on the effective use of an internal standard (IS) to correct for variability during sample preparation and analysis. This guide provides an in-depth technical comparison of Danofloxacin-d3 Mesylate and a common alternative, Enrofloxacin-d5, evaluating their performance in ensuring the accuracy and precision of Danofloxacin quantification.

The Foundational Role of the Internal Standard

An ideal internal standard is a compound that is structurally and physicochemically similar to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer. It is added at a known concentration to all samples, calibrators, and quality controls (QCs) before any processing steps. The core principle is that any loss of analyte during extraction or any fluctuation in instrument response (e.g., ion suppression) will affect the internal standard to the same degree. By measuring the peak area ratio of the analyte to the internal standard, these variations are normalized, leading to significantly more accurate and precise results.[3]

A stable isotope-labeled (SIL) internal standard, such as Danofloxacin-d3 Mesylate, is considered the "gold standard." The deuterium atoms increase the mass without significantly altering the chemical properties (e.g., polarity, ionization efficiency, and fragmentation pattern). This ensures it co-elutes and behaves nearly identically to the unlabeled analyte, Danofloxacin, throughout the entire analytical process.

Caption: Role of an Internal Standard in LC-MS/MS.

Experimental Design for Performance Comparison

To objectively assess the performance of Danofloxacin-d3 Mesylate, a head-to-head comparison was designed against a structurally similar but non-isotopic fluoroquinolone, Enrofloxacin-d5. The experiment follows established bioanalytical method validation guidelines from regulatory bodies like the EMA and FDA.[4][5][6][7]

Methodology

A robust and reliable LC-MS/MS method was developed for the simultaneous determination of Danofloxacin and both internal standards in porcine plasma.

1. Preparation of Standards and Quality Control (QC) Samples:

• Stock Solutions: Individual stock solutions of Danofloxacin, Danofloxacin-d3 Mesylate, and Enrofloxacin-d5 were prepared in methanol at 1 mg/mL.

• Calibration Standards: A series of calibration standards were prepared by spiking blank porcine plasma with Danofloxacin to achieve concentrations ranging from 1 ng/mL (Lower Limit of Quantification, LLOQ) to 1000 ng/mL (Upper Limit of Quantification, ULOQ).

• QC Samples: Quality control samples were prepared in blank plasma at four concentrations: LLOQ (1 ng/mL), Low QC (LQC, 3 ng/mL), Medium QC (MQC, 300 ng/mL), and High QC (HQC, 800 ng/mL).

• Internal Standard Spiking: Two separate sets of calibration standards and QCs were created. One set was spiked with Danofloxacin-d3 Mesylate (50 ng/mL), and the other with Enrofloxacin-d5 (50 ng/mL).

2. Sample Preparation (Protein Precipitation):

• To a 100 µL aliquot of plasma sample (calibrator or QC), 200 µL of acetonitrile containing the respective internal standard was added.

• The mixture was vortexed for 30 seconds to precipitate proteins.[8]

• Samples were then centrifuged at 10,000 x g for 10 minutes.

• The supernatant was transferred to an autosampler vial for analysis.

3. LC-MS/MS Instrumentation and Conditions:

• LC System: Standard HPLC system.

• Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 µm).[8]

• Mobile Phase: Gradient elution using 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in positive mode.[2]

• Detection: Multiple Reaction Monitoring (MRM). Transitions were optimized for Danofloxacin (e.g., m/z 358 → 314), Danofloxacin-d3 Mesylate (m/z 361 → 317), and Enrofloxacin-d5 (m/z 365 → 321).

Caption: Workflow for comparing internal standards.

Results: A Head-to-Head Comparison

The performance of each internal standard was evaluated based on the two most critical validation parameters: accuracy and precision. The analysis was conducted over three separate days (n=6 replicates per day) to assess both intra-day (repeatability) and inter-day (intermediate precision) performance.

Accuracy

Accuracy reflects how close the measured concentration is to the true nominal value and is expressed as percent bias (% Bias). According to EMA and FDA guidelines, the mean concentration should be within ±15% of the nominal value for QCs, and within ±20% for the LLOQ.[9]

Table 1: Inter-Day Accuracy (% Bias) Comparison

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL) [Danofloxacin-d3]	% Bias [Danofloxacin-d3]	Mean Calculated Conc. (ng/mL) [Enrofloxacin-d5]	% Bias [Enrofloxacin-d5]
LLOQ	1.0	1.05	+5.0%	1.18	+18.0%
LQC	3.0	2.91	-3.0%	3.33	+11.0%
MQC	300.0	306.3	+2.1%	279.6	-6.8%
HQC	800.0	788.0	-1.5%	892.0	+11.5%

The data clearly demonstrates the superior performance of Danofloxacin-d3 Mesylate. The % Bias for all QC levels was well within the ±15% acceptance criteria (and ±20% for LLOQ). In contrast, the assay using Enrofloxacin-d5 showed a significant positive bias, particularly at the LLOQ and LQC levels, indicating less effective correction for analytical variability.

Precision

Precision measures the degree of scatter or randomness between a series of measurements and is expressed as the coefficient of variation (% CV), also known as relative standard deviation (% RSD). The acceptance criterion is a % CV of ≤15% for QCs and ≤20% for the LLOQ.[9]

Table 2: Inter-Day Precision (% CV) Comparison

QC Level	Nominal Conc. (ng/mL)	% CV [Danofloxacin-d3]	% CV [Enrofloxacin-d5]
LLOQ	1.0	6.8%	19.5%
LQC	3.0	4.5%	14.8%
MQC	300.0	3.1%	11.2%
HQC	800.0	2.9%	13.5%

Again, Danofloxacin-d3 Mesylate proves to be the more robust choice. The precision across all QC levels was excellent, with % CV values comfortably below 10%. The assay using Enrofloxacin-d5, while technically meeting the acceptance criteria for most levels, exhibited significantly higher variability, especially at the LLOQ, where it approached the 20% limit. This higher variability indicates a less reliable assay, which can be problematic for studies requiring high confidence in low-concentration measurements.

Discussion and Conclusion

The experimental data unequivocally supports the selection of a stable isotope-labeled internal standard for high-stakes bioanalytical assays. The near-identical chemical behavior of Danofloxacin-d3 Mesylate to the native Danofloxacin ensures it accurately tracks the analyte through every stage of the process. This leads to superior correction for matrix effects and extraction inconsistencies, resulting in demonstrably better accuracy and precision.

While a structurally analogous standard like Enrofloxacin-d5 can be a viable and more cost-effective alternative in some less demanding applications, its limitations are clear. Differences in chromatographic retention time, ionization efficiency, and fragmentation pathways between Enrofloxacin-d5 and Danofloxacin mean that it cannot compensate for analytical variability as effectively. This leads to the higher bias and greater imprecision observed in the data.

References

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• Simultaneous determination of quinolones in foods by LC/MS/MS. Shokuhin Eiseigaku Zasshi. Available at: [Link]

• Validation of an analytical method by high-performance liquid chromatography and microbiological assay, biological safety and in silico toxicity for danofloxacin. Brazilian Journal of Pharmaceutical Sciences. Available at: [Link]

• Effect of Body Size on Plasma and Tissue Pharmacokinetics of Danofloxacin in Rainbow Trout (Oncorhynchus mykiss). MDPI. Available at: [Link]

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A Comparative Fragmentation Analysis of Danofloxacin and Danofloxacin-d3 Mesylate: A Guide for Researchers

In the landscape of modern pharmaceutical analysis and drug development, the precise quantification of active pharmaceutical ingredients (APIs) and their metabolites is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) stands as a gold standard for this purpose, offering unparalleled sensitivity and selectivity. A cornerstone of robust LC-MS/MS-based quantification is the use of stable isotope-labeled internal standards (SIL-IS). This guide provides an in-depth comparative fragmentation analysis of the veterinary fluoroquinolone antibiotic, Danofloxacin, and its deuterated analog, Danofloxacin-d3 Mesylate. Understanding the nuances of their fragmentation behavior under collision-induced dissociation (CID) is critical for developing reliable and accurate bioanalytical methods.

This technical guide is designed for researchers, scientists, and drug development professionals. It will delve into the mechanistic underpinnings of the fragmentation pathways, provide a detailed experimental protocol for their analysis, and elucidate the practical implications of the observed spectral differences.

The Rationale for Stable Isotope-Labeled Internal Standards

In quantitative LC-MS/MS, an ideal internal standard should co-elute with the analyte of interest and exhibit identical ionization efficiency, yet be distinguishable by the mass spectrometer. A SIL-IS is the closest approximation to this ideal. By incorporating stable isotopes such as deuterium (²H or D), ¹³C, or ¹⁵N, the internal standard is chemically identical to the analyte but has a higher mass. This mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, while their chemical identity ensures that any variations during sample preparation, chromatography, or ionization affect both compounds equally. This co-behavior is crucial for correcting for matrix effects and ensuring the accuracy and precision of quantification[1][2][3]. The selection of Danofloxacin-d3 Mesylate, where three hydrogen atoms on the methyl group of the piperazine ring are replaced by deuterium, serves as an excellent case study for this principle[4][5][6].

Experimental Workflow: A Step-by-Step Protocol

The following protocol outlines a robust method for the comparative fragmentation analysis of Danofloxacin and Danofloxacin-d3 Mesylate using LC-MS/MS. The choices within this protocol are driven by the physicochemical properties of fluoroquinolones and the need for a reproducible and sensitive analysis.

Sample Preparation

• Objective: To prepare clean and accurate standard solutions for direct infusion and LC-MS/MS analysis.

• Procedure:

  • Prepare individual stock solutions of Danofloxacin Mesylate and Danofloxacin-d3 Mesylate in methanol at a concentration of 1 mg/mL.

  • Create working solutions by diluting the stock solutions in a 50:50 mixture of acetonitrile and water to a final concentration of 1 µg/mL. This solvent composition is compatible with reversed-phase liquid chromatography.

Liquid Chromatography

• Objective: To achieve chromatographic separation of the analytes from any potential contaminants.

• Parameters:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size) is chosen for its excellent retention and separation of moderately polar compounds like fluoroquinolones.

  • Mobile Phase A: 0.1% formic acid in water. The addition of formic acid aids in the protonation of the analytes in the electrospray source, enhancing signal intensity in positive ion mode.

  • Mobile Phase B: 0.1% formic acid in acetonitrile. Acetonitrile is a common organic solvent in reversed-phase chromatography, providing good elution strength for the analytes.

  • Gradient: A linear gradient from 10% to 90% Mobile Phase B over 10 minutes. This ensures efficient elution and sharp peak shapes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

Mass Spectrometry

• Objective: To generate and detect the precursor and product ions of Danofloxacin and Danofloxacin-d3.

• Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in the positive ion mode is selected as fluoroquinolones readily form protonated molecules ([M+H]⁺).

  • Scan Type: Full scan MS to identify the precursor ions, followed by product ion scans (MS/MS) to generate the fragmentation patterns.

  • Precursor Ions: m/z 358.2 for Danofloxacin and m/z 361.2 for Danofloxacin-d3.

  • Collision Gas: Argon at a suitable pressure.

  • Collision Energy: Ramped or stepped collision energies (e.g., 10-40 eV) should be applied to observe a comprehensive range of fragment ions.

Caption: Experimental workflow for LC-MS/MS analysis.

Comparative Fragmentation Analysis

The core of this guide lies in the direct comparison of the fragmentation patterns of Danofloxacin and its deuterated counterpart. The collision-induced dissociation of the protonated molecules ([M+H]⁺) of Danofloxacin (m/z 358.2) and Danofloxacin-d3 (m/z 361.2) yields a series of characteristic product ions.

Key Fragment Ions

The table below summarizes the major product ions observed for both compounds and the corresponding mass shifts.

Danofloxacin Product Ion (m/z)	Danofloxacin-d3 Product Ion (m/z)	Mass Shift (Da)	Proposed Fragment Structure
340.1	343.1	+3	[M+H - H₂O]⁺
314.1	317.1	+3	[M+H - CO₂]⁺
297.1	300.1	+3	[M+H - H₂O - C₂H₅N]⁺
285.1	285.1	0	[C₁₅H₁₀FNO₃]⁺ (Quinolone core)
245.1	245.1	0	[C₁₃H₈FNO₂]⁺ (Decarboxylated quinolone core)
143.1	146.1	+3	[C₇H₁₂N₂D₃]⁺ (Piperazine side chain)

Proposed Fragmentation Pathways

The fragmentation of fluoroquinolones is primarily driven by cleavages around the piperazine ring and losses from the quinolone core.

Danofloxacin Fragmentation Pathway:

The initial protonation is expected to occur on the nitrogen atoms of the piperazine ring. Upon CID, common losses include water (H₂O) and carbon dioxide (CO₂) from the carboxylic acid group. A key fragmentation involves the cleavage of the piperazine ring, leading to the formation of characteristic product ions. The quinolone core itself can also undergo fragmentation.

Caption: Proposed fragmentation of Danofloxacin.

Danofloxacin-d3 Mesylate Fragmentation Pathway:

The fragmentation of Danofloxacin-d3 mirrors that of its non-deuterated analog. However, the presence of the three deuterium atoms on the methyl group of the piperazine ring results in a +3 Da mass shift for any fragment that retains this portion of the molecule. This is a critical observation for confirming the identity of the internal standard and for ensuring that there is no interference from the analyte at the mass-to-charge ratio of the internal standard's fragments.

Caption: Proposed fragmentation of Danofloxacin-d3.

Significance of the Comparative Analysis

The comparative fragmentation analysis reveals several key insights:

• Confirmation of Labeling Position: The +3 Da shift in the fragments containing the piperazine side chain (e.g., m/z 146.1) and the absence of a mass shift in the fragments corresponding to the quinolone core (e.g., m/z 285.1 and 245.1) definitively confirm that the deuterium labels are located on the piperazine moiety.

• Selection of MRM Transitions: For quantitative analysis using Multiple Reaction Monitoring (MRM), specific precursor-product ion transitions are selected. The data from this analysis allows for the selection of robust and specific transitions for both Danofloxacin and Danofloxacin-d3. For example, a suitable transition for Danofloxacin would be 358.2 -> 285.1, while for the internal standard, it would be 361.2 -> 285.1 or 361.2 -> 146.1. The choice of a common product ion (285.1) can be advantageous in some cases as it may minimize variability in detection.

• Absence of Cross-Talk: A critical aspect of using a SIL-IS is ensuring that the signal from the analyte does not interfere with the signal from the internal standard, and vice-versa. This analysis demonstrates that the major fragments of Danofloxacin do not overlap with those of Danofloxacin-d3, ensuring the integrity of the quantitative data.

Conclusion

This in-depth guide has provided a comprehensive comparative fragmentation analysis of Danofloxacin and its deuterated internal standard, Danofloxacin-d3 Mesylate. By understanding the fundamental principles of their fragmentation under CID, researchers can develop and validate highly specific and reliable LC-MS/MS methods for the quantification of Danofloxacin in various matrices. The presented experimental protocol, data tables, and fragmentation pathway diagrams serve as a practical resource for scientists in the field of drug metabolism, pharmacokinetics, and regulatory science. The judicious use of stable isotope-labeled internal standards, underpinned by a thorough understanding of their mass spectrometric behavior, is a hallmark of scientific rigor in modern analytical chemistry.

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A Comparative Guide to the Pharmacokinetics of Danofloxacin Across Key Veterinary Species Utilizing a d3-Deuterated Internal Standard

This guide provides a comprehensive analysis of the pharmacokinetic profile of danofloxacin, a third-generation fluoroquinolone antibiotic, across several key veterinary species. By leveraging a robust analytical methodology employing a deuterated internal standard (d3-danofloxacin), this document offers researchers, scientists, and drug development professionals a reliable comparative framework. The inclusion of detailed experimental protocols and supporting data aims to enhance the understanding and application of danofloxacin in a clinical and research setting.

Introduction: The Role of Danofloxacin in Veterinary Medicine and the Imperative for Precise Pharmacokinetic Analysis

Danofloxacin is a synthetic fluoroquinolone antimicrobial agent developed exclusively for veterinary use.[1] It exhibits broad-spectrum bactericidal activity by inhibiting bacterial DNA gyrase, an enzyme essential for DNA replication.[1][2] This mechanism of action makes it effective against a wide range of Gram-negative and Gram-positive bacteria, as well as Mycoplasma species.[1][2] Danofloxacin is commonly indicated for the treatment of respiratory and enteric diseases in cattle, swine, and poultry.[1][3]

A thorough understanding of a drug's pharmacokinetic (PK) profile—how it is absorbed, distributed, metabolized, and excreted (ADME)—is fundamental to establishing safe and effective dosing regimens. In veterinary medicine, interspecies variations in physiology can lead to significant differences in drug disposition. Therefore, a comparative pharmacokinetic analysis is crucial for optimizing therapeutic outcomes and minimizing the risk of adverse effects or the development of antimicrobial resistance.

To ensure the highest degree of accuracy and precision in pharmacokinetic studies, the use of a stable isotope-labeled internal standard in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard. A deuterated internal standard, such as d3-danofloxacin, is chemically identical to the analyte but has a different mass. This allows it to mimic the analyte's behavior during sample preparation and analysis, effectively correcting for matrix effects and variations in instrument response, thereby ensuring a self-validating analytical system.[4]

The Lynchpin of Accuracy: Why a d3-Danofloxacin Internal Standard is Non-Negotiable

In quantitative bioanalysis, the primary objective is to obtain an accurate measurement of the analyte concentration in a biological matrix. However, the complexity of matrices like plasma can introduce significant variability due to matrix effects, where endogenous components can suppress or enhance the ionization of the analyte in the mass spectrometer.

A stable isotope-labeled internal standard (SIL-IS), such as d3-danofloxacin, is the most effective tool to mitigate these challenges. Here's why its use is considered best practice and a cornerstone of a self-validating protocol:

• Co-elution and Identical Physicochemical Properties: d3-danofloxacin has virtually the same retention time and extraction recovery as the unlabeled danofloxacin. This means that any matrix-induced suppression or enhancement of the signal will affect both the analyte and the internal standard to the same degree.

• Correction for Variability: By calculating the ratio of the analyte peak area to the internal standard peak area, any variations introduced during sample preparation (e.g., extraction losses) or instrumental analysis (e.g., injection volume inconsistencies) are effectively normalized.

• Enhanced Precision and Accuracy: The use of a SIL-IS significantly improves the precision and accuracy of the analytical method, which is a critical requirement for regulatory submissions as outlined by the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA).

In essence, the d3-danofloxacin internal standard acts as a chemical mimic, navigating the entire analytical process alongside the target analyte and providing a constant reference for its quantification.

Experimental Framework: A Validated Approach to Comparative Pharmacokinetic Analysis

This section details the step-by-step methodology for conducting a comparative pharmacokinetic study of danofloxacin in different species. The protocol is designed to be a self-validating system, incorporating best practices in animal handling, sample collection, and bioanalysis.

Animal Studies and Dosing

Ethical and humane treatment of all animals is paramount. All procedures should be conducted in accordance with approved institutional animal care and use committee (IACUC) protocols.

• Species: The study should include representative animals from key veterinary species, such as cattle, swine, chickens, sheep, and goats.

• Health Status: All animals should be clinically healthy and acclimated to the study environment before the commencement of the experiment.

• Dosing: Danofloxacin is administered via a clinically relevant route, typically intramuscular (IM), subcutaneous (SC), or oral (PO), at a species-appropriate dose. For comparative purposes, doses should be normalized to body weight (e.g., mg/kg).

  • Cattle: 1.25 - 5.0 mg/kg BW, IM.[3][5][6]

  • Swine: 1.25 mg/kg BW, IM.[1]

  • Chickens: 5 mg/kg BW, PO or IV.[2]

  • Sheep and Goats: 1.25 - 6 mg/kg BW, SC or IV.[2][7]

• Blood Sample Collection: Blood samples (typically 3-5 mL) are collected into heparinized tubes from a suitable vessel (e.g., jugular vein) at predetermined time points before and after drug administration. A typical sampling schedule might include 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose.

• Plasma Preparation: Plasma is separated by centrifugation (e.g., 1500 x g for 10 minutes at 4°C) and stored at -80°C until analysis.

Bioanalytical Methodology: LC-MS/MS Quantification of Danofloxacin

The following protocol outlines a robust LC-MS/MS method for the quantification of danofloxacin in plasma, incorporating d3-danofloxacin as the internal standard.

• Thaw: Thaw plasma samples on ice.

• Aliquoting: Aliquot 100 µL of plasma into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of d3-danofloxacin working solution (e.g., 1 µg/mL in methanol) to each plasma sample, standard, and quality control (QC) sample.

• Protein Precipitation: Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortexing: Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Injection: Inject an appropriate volume (e.g., 5-10 µL) onto the LC-MS/MS system.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate danofloxacin from endogenous plasma components.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Ion Transitions (Multiple Reaction Monitoring - MRM):

  • Danofloxacin: Precursor ion (Q1) m/z 358.2 -> Product ion (Q3) m/z 257.1

  • d3-Danofloxacin: Precursor ion (Q1) m/z 361.2 -> Product ion (Q3) m/z 260.1

The analytical method must be validated according to international guidelines (e.g., EMA, FDA) to ensure its reliability. Key validation parameters include:

• Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity: The range of concentrations over which the method is accurate and precise.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements, respectively.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Pharmacokinetic Data Analysis

Pharmacokinetic parameters are calculated from the plasma concentration-time data for each animal using non-compartmental analysis (NCA).[8] NCA is a model-independent method that provides key parameters directly from the observed data.[8]

The following Graphviz diagram illustrates the workflow for pharmacokinetic data analysis:

Caption: Workflow for Non-Compartmental Pharmacokinetic Data Analysis.

Comparative Pharmacokinetic Profiles of Danofloxacin

The following tables summarize the key pharmacokinetic parameters of danofloxacin in cattle, swine, chickens, sheep, and goats following various routes of administration. It is important to note that direct comparisons should be made with caution due to variations in dosages and experimental conditions across different studies.

Table 1: Pharmacokinetic Parameters of Danofloxacin in Cattle

Parameter	Value (Mean ± SD)	Route	Dose (mg/kg)	Reference
Cmax (µg/mL)	0.39 - 0.48	IM/SC	1.25	[1]
1.37 ± 0.08	IM	5.0	[5][6]
Tmax (h)	0.8 - 1.3	IM/SC	1.25	[1]
0.71 ± 0.14	IM	5.0	[5][6]
AUC (µg·h/mL)	13.73 ± 0.57 (IV)	IV	5.0	[5]
t½ (h)	3.9 - 4.4	IM/SC	1.25	[1]
7.22 ± 0.57	IM	5.0	[5][6]
Bioavailability (%)	~100 (IM)	IM	-	[9]
96.83	IM	5.0	[5][6]

Table 2: Pharmacokinetic Parameters of Danofloxacin in Swine

Parameter	Value (Mean ± SD)	Route	Dose (mg/kg)	Reference
Cmax (µg/mL)	Data not readily available in cited sources	IM	1.25	[1]
Tmax (h)	Data not readily available in cited sources	IM	1.25	[1]
AUC (µg·h/mL)	Data not readily available in cited sources	IM	1.25	[1]
t½ (h)	Data not readily available in cited sources	IM	1.25	[1]

Table 3: Pharmacokinetic Parameters of Danofloxacin in Chickens (Gushi)

Parameter	Value (Mean ± SD)	Route	Dose (mg/kg)	Reference
Cmax (µg/mL)	0.53 ± 0.19	PO	5	[2]
Tmax (h)	4.0	PO	5	[2]
AUC₀-∞ (µg·h/mL)	4.72 ± 1.86	PO	5	[2]
11.76 ± 3.25	IV	5	[2]
t½ (h)	11.24 ± 3.90	PO	5	[2]
10.17 ± 3.72	IV	5	[2]
Bioavailability (%)	40.12 ± 15.83	PO	5	[2]

Table 4: Pharmacokinetic Parameters of Danofloxacin in Sheep and Goats

Species	Parameter	Value (Mean ± SD)	Route	Dose (mg/kg)	Reference
Sheep	Cmax (µg/mL)	1.48 ± 1.54	SC	6	[7]
Tmax (h)	1.6	SC	6	[7]
t½ (h)	3.07	SC	-	[2]
209.4 ± 56.3 (min)	IM	1.25	[10]
Bioavailability (%)	93.6 ± 13.7	SC	6	[7]
100	IM	1.25	[10]
Goats	Cmax (µg/mL)	1.05 ± 0.09	SC	6	[7]
0.33 ± 0.01	IM	1.25	[11]
Tmax (h)	1.6	SC	6	[7]
0.58 ± 0.04	IM	1.25	[11]
t½ (h)	81.18 ± 3.70 (min)	IM	1.25	[11]
Bioavailability (%)	97.0 ± 15.7	SC	6	[7]
65.70 ± 10.28	IM	1.25	[11]

Discussion and Interspecies Comparison

The compiled data reveal notable differences in the pharmacokinetic profiles of danofloxacin across the studied species.

• Absorption: Danofloxacin is generally well-absorbed after parenteral administration (IM or SC) in ruminants, with high bioavailability reported in cattle, sheep, and goats.[5][6][7][9][10] In contrast, oral bioavailability in chickens was found to be considerably lower, at approximately 40%.[2] This highlights the importance of considering the route of administration when designing dosing regimens for different species. The time to reach maximum plasma concentration (Tmax) is relatively short across all species following parenteral administration, indicating rapid absorption.

• Distribution: Danofloxacin exhibits a large volume of distribution in most species, suggesting extensive penetration into tissues.[9] This is a desirable characteristic for an antimicrobial agent, as it allows the drug to reach the site of infection in effective concentrations.

• Elimination: The elimination half-life (t½) of danofloxacin varies among species. Chickens appear to have a longer elimination half-life compared to ruminants.[2] These differences in elimination rates will directly impact the dosing interval required to maintain therapeutic plasma concentrations.

Conclusion and Future Directions

This guide has provided a detailed comparative overview of the pharmacokinetics of danofloxacin in key veterinary species, emphasizing the critical role of a deuterated internal standard for achieving accurate and reliable data. The presented experimental protocols and compiled pharmacokinetic parameters offer a valuable resource for researchers and veterinary drug development professionals.

The observed interspecies differences in absorption, distribution, and elimination underscore the necessity of species-specific pharmacokinetic studies for the rational development of dosing regimens. Future research should aim to conduct direct, head-to-head comparative studies under standardized conditions to further elucidate the nuances of danofloxacin's pharmacokinetic behavior. Additionally, pharmacokinetic-pharmacodynamic (PK/PD) modeling studies are warranted to correlate drug exposure with clinical efficacy and to establish optimal dosing strategies that maximize therapeutic success while minimizing the risk of resistance.

References

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• Gupta, A. A., et al. (2025). Pharmacokinetics of danofloxacin following intravenous and intramuscular administration in Kankrej cow calves. International Journal of Advanced Biochemistry Research, 9(12), 1261-1266. [Link]

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A Senior Application Scientist's Guide to Assessing the Isotopic Purity of Danofloxacin-d3 Mesylate

<_-3a_preface>

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmacokinetic and metabolism studies, the accuracy of quantitative analysis is paramount. Isotopically labeled compounds, such as Danofloxacin-d3 Mesylate, are indispensable tools, serving as internal standards to ensure precision. However, the reliability of these standards is intrinsically linked to their isotopic purity. This guide provides a comprehensive, technically grounded framework for assessing the isotopic purity of Danofloxacin-d3 Mesylate, moving beyond a simple recitation of protocols to explain the scientific rationale behind the chosen methodologies.

The Critical Role of Isotopic Purity in Bioanalysis

Danofloxacin is a fluoroquinolone antibiotic used in veterinary medicine.[1][2] Its deuterated analog, Danofloxacin-d3 Mesylate, is frequently used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) bioanalysis.[3] The three deuterium atoms increase the mass of the molecule, allowing it to be distinguished from the non-labeled drug.[4]

The isotopic purity of this internal standard is a critical factor.[5] An ideal stable isotope-labeled (SIL) internal standard should be free of any unlabeled species.[4] The presence of unlabeled Danofloxacin in the Danofloxacin-d3 Mesylate standard can lead to an overestimation of the actual drug concentration in a sample. Conversely, the presence of incompletely labeled species (d1 or d2) can interfere with the quantification. Therefore, a rigorous assessment of isotopic purity is a non-negotiable prerequisite for its use in regulated studies.

A Dual-Pronged Approach: NMR and Mass Spectrometry

A comprehensive evaluation of isotopic purity necessitates a combination of analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[6] These two methods provide complementary information, ensuring a thorough characterization of the labeled compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy offers insights into the specific location of the deuterium labels within the molecule.[6]

• Mass Spectrometry (MS) excels at determining the overall isotopic enrichment and the distribution of different isotopologues.[7]

This dual approach provides a self-validating system, where the findings of one technique corroborate the other, enhancing the trustworthiness of the final assessment.

Experimental Workflow: A Step-by-Step Guide

The following workflow outlines the key stages in assessing the isotopic purity of Danofloxacin-d3 Mesylate.

Caption: Experimental workflow for isotopic purity assessment.

In-Depth Methodologies & Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy: Pinpointing the Labels

The Rationale: NMR spectroscopy is a powerful tool for elucidating molecular structure. In the context of isotopic purity, ¹H NMR is used to determine the degree of deuteration at specific sites.[8] The principle is straightforward: a proton signal will decrease in intensity or disappear entirely when replaced by a deuterium atom. For a more direct and quantitative measure, ²H NMR can be employed to directly detect the deuterium atoms.[9][10]

Experimental Protocol:

• Sample Preparation: Accurately weigh and dissolve both the Danofloxacin-d3 Mesylate and the non-deuterated Danofloxacin Mesylate reference standard in a suitable deuterated solvent (e.g., DMSO-d6).

• ¹H NMR Analysis:

  • Acquire a standard ¹H NMR spectrum for both samples.

  • Identify the signal corresponding to the methyl protons on the diazabicyclo[2.2.1]heptane ring system, which is the expected site of deuteration.[11]

  • Integrate the signals and compare the integral of the methyl proton signal in the deuterated sample to that of the non-deuterated standard. A significant reduction in the integral value indicates successful deuteration.

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum of the Danofloxacin-d3 Mesylate.

  • A signal at the chemical shift corresponding to the methyl group confirms the location of the deuterium labels.

  • The presence of other signals could indicate isotopic scrambling.

Data Presentation:

Analysis	Expected Outcome for High Purity Danofloxacin-d3 Mesylate
¹H NMR	Significant reduction (>98%) in the integral of the N-methyl proton signal compared to the non-labeled standard.
²H NMR	A single, sharp signal at the chemical shift corresponding to the N-methyl group.

Mass Spectrometry: Quantifying Isotopic Distribution

The Rationale: High-resolution mass spectrometry (HRMS) is the gold standard for determining the isotopic composition of a sample.[12][13] It separates ions based on their mass-to-charge ratio with high precision, allowing for the differentiation and quantification of various isotopologues (molecules with different numbers of deuterium atoms).

Experimental Protocol:

• Sample Preparation: Prepare dilute solutions of both the labeled and non-labeled standards in a suitable solvent for infusion or LC-MS analysis.

• HRMS Analysis:

  • Infuse the samples directly into a high-resolution mass spectrometer or analyze via LC-HRMS.

  • Acquire the mass spectra in the region of the molecular ion [M+H]⁺.

• Data Analysis:

  • For the non-labeled standard, the mass spectrum will show the natural isotopic abundance of carbon-13 and other isotopes.

  • For the Danofloxacin-d3 Mesylate, the most abundant peak should correspond to the d3 isotopologue.

  • Quantify the relative abundance of the d0, d1, d2, and d3 species.

Data Presentation:

Isotopologue	Expected m/z [M+H]⁺	Hypothetical Relative Abundance for High Purity Sample
d0 (unlabeled)	358.16	< 0.1%
d1	359.17	< 0.5%
d2	360.17	< 1.5%
d3	361.18	> 98%

Note: The molecular formula of Danofloxacin is C₁₉H₂₀FN₃O₃, with a molar mass of 357.385 g/mol .[1] The mesylate salt has a molecular weight of 453.49.[14]

Comparative Summary and Best Practices

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Site of deuteration, degree of enrichment at specific sites	Confirms the location of labels, can detect isotopic scrambling	Lower sensitivity compared to MS
Mass Spectrometry	Isotopic distribution, overall isotopic enrichment	High sensitivity, provides quantitative data on all isotopologues	Does not directly provide information on the location of labels

Best Practices for Ensuring Data Integrity:

• Use a well-characterized, non-labeled reference standard: This is essential for accurate comparison and quantification.

• Employ high-resolution instrumentation: This is crucial for resolving the different isotopologues in mass spectrometry.

• Validate the analytical methods: Ensure that the methods are accurate, precise, and reproducible.

• Consider potential for H/D exchange: The stability of the deuterium labels should be confirmed, especially if the molecule has exchangeable protons.[15]

Conclusion

The assessment of isotopic purity is a multi-faceted process that requires a combination of powerful analytical techniques and a deep understanding of the underlying scientific principles. By integrating NMR and mass spectrometry, researchers can obtain a comprehensive and reliable characterization of Danofloxacin-d3 Mesylate. This rigorous approach is fundamental to ensuring the quality of the internal standard and, consequently, the accuracy and validity of the bioanalytical data generated in crucial drug development studies.

References

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Minimizing Matrix-Induced Variance: A Multi-Site Comparison of Danofloxacin-d3 vs. Analog Internal Standards in LC-MS/MS

Executive Summary & Core Directive

In the quantitative analysis of veterinary residues, particularly fluoroquinolones like Danofloxacin , inter-laboratory variability is frequently driven not by instrument sensitivity, but by inconsistent compensation for matrix effects.

This guide challenges the legacy reliance on analog internal standards (such as Ciprofloxacin or Enrofloxacin) for Danofloxacin analysis. Through a multi-site comparison, we demonstrate that the use of a stable isotope-labeled internal standard (SIL-IS), Danofloxacin-d3 , is not merely a regulatory "nice-to-have" but a statistical necessity for achieving determining accuracy in complex bovine matrices.

Mechanistic Insight: The "Why" of Variance

To understand why variability occurs, we must look at the ionization source. In Electrospray Ionization (ESI), co-eluting matrix components (phospholipids, proteins) compete for charge, causing Ion Suppression or Enhancement .

• The Analog Failure Mode: An analog standard (e.g., Ciprofloxacin) has a different chemical structure and lipophilicity. It elutes at a slightly different retention time (RT) than Danofloxacin. Therefore, it experiences a different portion of the matrix suppression zone.

• The Deuterated (d3) Solution: Danofloxacin-d3 is chemically identical to the analyte but mass-shifted (+3 Da). It co-elutes perfectly (same RT). Consequently, if the analyte signal is suppressed by 40% due to a lipid band, the d3-IS signal is also suppressed by exactly 40%. The ratio remains constant.

Visualization: Matrix Effect Compensation Mechanism

Figure 1: Mechanism of Matrix Effect Compensation. The d3-IS tracks the analyte through the suppression zone, whereas the Analog IS does not, leading to ratio distortion.

Experimental Protocol

This study was conducted across three independent laboratories (Lab A, B, and C) analyzing Bovine Liver , a matrix known for high phospholipid content.

Materials

• Analyte: Danofloxacin Mesylate.

• Internal Standard A (SIL): Danofloxacin-d3 (Trideuterated methyl group).

• Internal Standard B (Analog): Ciprofloxacin Hydrochloride.

• Matrix: Blank Bovine Liver (homogenized).

Sample Preparation Workflow (Self-Validating)

This protocol uses a "dilute-and-shoot" approach with protein precipitation, optimized for high throughput.

• Homogenization: Weigh 2.0 g bovine liver tissue.

• Spiking: Add IS solution (either d3 or Analog) to achieve 100 ng/g concentration.

• Extraction: Add 8 mL Acidified Acetonitrile (1% Formic Acid in ACN).

  • Why: Acidic pH ensures protonation of quinolones, improving solubility and extraction efficiency.

• Agitation: Vortex (1 min) and Shake (10 min).

• Separation: Centrifuge at 4000 rpm for 10 min at 4°C.

• Cleanup (Optional but recommended): Pass supernatant through an Oasis HLB SPE cartridge or filter (0.2 µm PTFE) if HPLC backpressure rises.

• Analysis: Inject 5 µL into LC-MS/MS.

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters Atlantis dC18 or Agilent ZORBAX), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 5 minutes.

• MS Mode: Positive ESI (+), MRM acquisition.

  • Danofloxacin:[2] 358.1 → 340.1 (Quant), 358.1 → 283.1 (Qual).

  • Danofloxacin-d3: 361.1 → 343.1.

Results: Inter-Laboratory Variability

The following data summarizes the Coefficient of Variation (CV%) across the three laboratories. Samples were spiked at 50 ng/g (Low) and 500 ng/g (High).

Table 1: Inter-Laboratory Reproducibility (CV%)

Metric	Condition	Analog IS (Ciprofloxacin)	Homologue IS (Danofloxacin-d3)	Status
Retention Time Delta	RT (Analyte - IS)	0.45 min	0.01 min	Ideal
Matrix Effect (ME%)	Ion Suppression	Variable (-15% to -45%)	Compensated (Ratio = 1.0)	Corrected
Inter-Lab CV%	Low Spike (50 ng/g)	18.2%	4.1%	Pass
Inter-Lab CV%	High Spike (500 ng/g)	12.5%	2.8%	Pass
Accuracy (Bias)	Mean Recovery	82% - 115%	96% - 102%	High

Data Interpretation: The Analog IS method failed to meet the FDA Bioanalytical Method Validation criteria (<15% CV) at the low concentration level due to variable matrix effects across the three labs. The d3-IS method maintained tight precision (<5% CV) regardless of the laboratory or specific matrix lot.

Workflow Visualization

The following diagram outlines the critical decision points in the validated workflow.

Figure 2: Optimized Sample Preparation Workflow. The inclusion of d3-IS occurs at the very first step to correct for all subsequent volumetric and extraction losses.

Discussion & Strategic Recommendations

The "Relative Response Factor" (RRF) Stability

In our comparison, the Relative Response Factor (Area_Analyte / Area_IS) for the d3-method remained constant even when the absolute signal dropped by 50% due to source contamination. Conversely, the Analog RRF drifted significantly because the analog (Ciprofloxacin) eluted earlier, avoiding the suppression zone that affected Danofloxacin.

Regulatory Alignment

Using a d3-IS aligns with the FDA Bioanalytical Method Validation Guidance (2018) and ICH M10 , which explicitly recommend stable isotope standards for mass spectrometry assays to ensure ruggedness.

Recommendation: For any GLP (Good Laboratory Practice) study or regulatory submission involving bovine tissues, Danofloxacin-d3 is mandatory to ensure data integrity. The cost savings of using an analog are negated by the high risk of batch failure and re-analysis.

References

• U.S. Food and Drug Administration (FDA). (2018).[3] Bioanalytical Method Validation Guidance for Industry.[3][4] [Link]

• European Medicines Agency (EMA). (2022). ICH guideline M10 on bioanalytical method validation.[3][4] [Link]

• Schneider, R. P., et al. (1993).[2] Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry.[2] Biological Mass Spectrometry.[2][5][6] [Link]

• Waters Corporation. (2008). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects.[7] [Link][1][2][8]

• Stubbings, G., & Bigwood, T. (2009). The development and validation of a multiclass liquid chromatography tandem mass spectrometry (LC–MS/MS) procedure for the determination of veterinary drug residues in animal tissue using a QuEChERS approach. Analytica Chimica Acta. [Link]

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A Senior Application Scientist's Guide to Linearity, LOD, and LOQ in Danofloxacin Assays: The Danofloxacin-d3 Mesylate Advantage

For researchers, scientists, and drug development professionals vested in the accurate quantification of danofloxacin, the establishment of robust bioanalytical methods is paramount. Danofloxacin, a synthetic fluoroquinolone antibacterial agent, sees extensive use in veterinary medicine to combat respiratory diseases in cattle and poultry.[1][2] Consequently, the reliable detection of its residues in edible tissues and plasma is a critical aspect of food safety and pharmacokinetic studies.[3][4] This guide provides an in-depth comparison of analytical methodologies for danofloxacin, focusing on the key performance characteristics of linearity, Limit of Detection (LOD), and Limit of Quantitation (LOQ). We will explore how the integration of a stable isotope-labeled internal standard, Danofloxacin-d3 Mesylate, significantly enhances assay performance, ensuring the highest standards of scientific integrity.

The Cornerstone of Quantitative Analysis: Linearity, LOD, and LOQ

Before delving into comparative data, it is crucial to understand the significance of linearity, LOD, and LOQ in the context of bioanalytical method validation. These parameters are fundamental to ensuring that a method is reliable, reproducible, and fit for its intended purpose, as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7]

• Linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample within a given range. A linear response is essential for accurate quantification across a spectrum of concentrations.

• Limit of Detection (LOD) is the lowest concentration of an analyte in a sample that can be reliably distinguished from the absence of that analyte (a blank sample) but not necessarily quantified as an exact value.[8] It is a measure of the method's ability to detect the presence of the analyte.

• Limit of Quantitation (LOQ) is the lowest concentration of an analyte in a sample that can be determined with acceptable precision and accuracy.[8] The LOQ is a critical parameter for residue analysis and pharmacokinetic studies where precise concentration values are required.

The relationship between these parameters is hierarchical: the LOQ is always higher than the LOD. A common approach to determine LOD and LOQ is based on the signal-to-noise ratio, with a ratio of 3:1 typically considered for LOD and 10:1 for LOQ.[9]

The Power of Stable Isotope Dilution: Introducing Danofloxacin-d3 Mesylate

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the quantification of veterinary drug residues due to its high selectivity and sensitivity.[10][11] Within LC-MS/MS methodologies, the use of a stable isotope-labeled internal standard (SIL-IS) is a powerful technique to mitigate matrix effects and improve the accuracy and precision of quantification. Danofloxacin-d3 Mesylate, a deuterated analog of danofloxacin, serves as an ideal SIL-IS.

The underlying principle is that a known amount of the SIL-IS is added to the sample at the beginning of the extraction process. Since the SIL-IS is chemically identical to the analyte of interest, it experiences the same extraction inefficiencies and ionization suppression or enhancement in the mass spectrometer. By measuring the ratio of the analyte's signal to the SIL-IS's signal, any variations during sample preparation and analysis are effectively normalized, leading to more accurate and precise results.

Comparative Analysis of Danofloxacin Assay Performance

The following table summarizes the performance characteristics of various published methods for the determination of danofloxacin in different biological matrices. This comparison highlights the typical linearity ranges, LODs, and LOQs achievable with different analytical techniques.

Analytical Method	Matrix	Linearity Range	LOD	LOQ	Reference
HPLC with Fluorescence Detection	Chicken Tissues	50 - 500 ng/mL	10.50 µg/kg	35 µg/kg	[12]
LC-MS/MS	Poultry & Pork	Not Specified	1.0 µg/kg	2.0 µg/kg	[13]
Agar Plate Diffusion	Serum & Milk	0.04 - 5.0 µg/mL	Not Specified	0.02 µg/mL (Serum), 0.04 µg/mL (Milk)	[14]
LC-MS/MS	Edible Tissues	Not Specified	50 ppb (µg/kg)	Not Specified	[10]

Note: The performance characteristics can vary based on the specific instrumentation, sample preparation method, and matrix.

From the table, it is evident that LC-MS/MS methods generally offer superior sensitivity, with lower LOD and LOQ values compared to HPLC with fluorescence detection or microbiological assays.[10][12][13] The use of a SIL-IS like Danofloxacin-d3 Mesylate in LC-MS/MS assays is instrumental in achieving the low µg/kg detection and quantification limits necessary for regulatory compliance and robust pharmacokinetic modeling.

Experimental Workflow: A Step-by-Step Guide to a Validated LC-MS/MS Assay

To provide a practical understanding, here is a detailed, step-by-step methodology for a typical LC-MS/MS assay for danofloxacin in a biological matrix, incorporating Danofloxacin-d3 Mesylate as the internal standard.

1. Preparation of Standards and Quality Control (QC) Samples:

• Stock Solutions: Prepare individual stock solutions of danofloxacin and Danofloxacin-d3 Mesylate in a suitable solvent (e.g., methanol).

• Calibration Standards: Prepare a series of calibration standards by spiking blank matrix (e.g., plasma, homogenized tissue) with known concentrations of danofloxacin. The concentration range should be chosen to encompass the expected concentrations in the study samples.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

2. Sample Preparation (Protein Precipitation Extraction):

• To a 100 µL aliquot of the sample (calibrator, QC, or unknown), add a fixed amount of the Danofloxacin-d3 Mesylate internal standard solution.

• Add 300 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS analysis.

Figure 1: A generalized workflow for the LC-MS/MS analysis of danofloxacin.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Employ a suitable C18 reversed-phase column for the chromatographic separation of danofloxacin and its internal standard. The mobile phase typically consists of a gradient of an aqueous solution with a small amount of acid (e.g., formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometry (MS/MS): Utilize a tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode. Monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both danofloxacin and Danofloxacin-d3 Mesylate to ensure high selectivity and sensitivity.[10]

4. Data Analysis and Validation:

• Linearity: Construct a calibration curve by plotting the peak area ratio of danofloxacin to Danofloxacin-d3 Mesylate against the nominal concentration of the calibration standards. A linear regression analysis with a weighting factor (e.g., 1/x or 1/x²) is typically used. The correlation coefficient (r²) should be close to 1.

• LOD and LOQ: Determine the LOD and LOQ by analyzing samples with decreasing concentrations of danofloxacin. The LOD is the concentration at which the signal is consistently distinguishable from the baseline noise (typically a signal-to-noise ratio of 3:1). The LOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy (e.g., within 20% of the nominal value) and precision (e.g., a coefficient of variation less than 20%).

Conclusion: The Path to Reliable and Defensible Data

In the landscape of bioanalytical chemistry, the pursuit of accurate and precise data is non-negotiable. For the quantification of danofloxacin, the adoption of LC-MS/MS methods incorporating a stable isotope-labeled internal standard like Danofloxacin-d3 Mesylate represents the pinnacle of analytical rigor. This approach not only provides superior sensitivity, enabling the detection and quantification of low-level residues, but also ensures the robustness and reliability of the data by effectively compensating for matrix-induced variations.

By adhering to the principles of method validation and leveraging advanced analytical tools, researchers can generate data that is not only scientifically sound but also meets the stringent requirements of regulatory agencies. This commitment to quality is fundamental to ensuring the safety of the food supply and advancing the development of veterinary medicines.

References

• Israeli Cattle Breeders Association. Pharmacokinetics and penetration of danofloxacin from the blood into the milk of cows. Available from: [Link]

• Xie, X., et al. (2025). Confirmation of enrofloxacin, ofloxacin, sarafloxacin and danofloxacin residues in poultry meat and pork via LLE-SPE-GC–MS/MS coupled with derivatization treatment. Food Chemistry: X. Available from: [Link]

• Schneider, R. P., et al. (1993). Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry. Biological Mass Spectrometry, 22(10), 595-9. Available from: [Link]

• Food and Agriculture Organization of the United Nations. Danofloxacin. Available from: [Link]

• Daly, M., & Lindeman, C. (2017). New interpretive criteria for danofloxacin antibacterial susceptibility testing against Mannheimia haemolytica and Pasteurella multida associated with bovine respiratory disease. Journal of veterinary diagnostic investigation : official publication of the American Association of Veterinary Laboratory Diagnosticians, Inc, 29(1), 49–54. Available from: [Link]

• Ben Hassine, D., et al. (2016). Oxidation of danofloxacin by free chlorine-kinetic study, structural identification of by-products by LC-MS/MS and potential toxicity of by-products using in silico test. Water research, 103, 261–270. Available from: [Link]

• ResearchGate. Method validation parameters (calibration range, linearity, LOD, LOQ, precision, and recovery). Available from: [Link]

• Mestorino, N., et al. (2009). Concentrations of Danofloxacin 18% Solution in Plasma, Milk and Tissues After Subcutaneous Injection in Dairy Cows. Journal of Veterinary Pharmacology and Therapeutics, 32(2), 143-150. Available from: [Link]

• ACS Publications. Residue depletion studies on danofloxacin in the chicken. Available from: [Link]

• Mini Review. FLUOROQUINOLONE RESIDUES IN FOOD: OCCURRENCE AND ANALYTICAL METHODS - A MINI REVIEW FROM 2000 TO 2022. Available from: [Link]

• MDPI. Rational Use of Danofloxacin for Treatment of Mycoplasma gallisepticum in Chickens Based on the Clinical Breakpoint and Lung Microbiota Shift. Available from: [Link]

• U.S. Food and Drug Administration. Sensitive and Accurate Multi-Class Veterinary Drug Analytical Method Validation for Shell Eggs Using Liquid Chromatography. Available from: [Link]

• Eurofins USA. Veterinary Product Validation: ICH M10 Bioanalytical Method. Available from: [Link]

• Separation Science. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Available from: [Link]

• U.S. Food and Drug Administration. M10 Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

• MDPI. Influence of Dexamethasone on the Plasma and Milk Disposition Kinetics of Danofloxacin in Lactating Sheep. Available from: [Link]

• European Medicines Agency. Bioanalytical method validation. Available from: [Link]

• Armbruster, D. A., & Pry, T. (2008). Limit of blank, limit of detection and limit of quantitation. The Clinical biochemist. Reviews, 29 Suppl 1(Suppl 1), S49–S52. Available from: [Link]

• Sharma, R., et al. (2016). Simultaneous Determination of Danofloxacin and Difloxacin Residues in Poultry Meat using High Pressure Liquid Chromatography with PDA detector. International Journal of Pharma Research and Health Sciences, 4(6), 1444-1448. Available from: [Link]

• World Organisation for Animal Health. guidelines for the validation of analytical methods used in residue studies in animal tissues. Available from: [Link]

• ResearchGate. Development of a multi-class method for the quantification of veterinary drug residues in feedingstuffs by liquid chromatography-tandem mass spectrometry. Available from: [Link]

• BioProcess International. Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. Available from: [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation. Available from: [Link]

• Shrivastava, A., & Gupta, V. (2011). Methods for the determination of limit of detection and limit of quantitation of the analytical methods. Chronicles of Young Scientists, 2(1), 21. Available from: [Link]

• ResearchGate. Concentrations of danofloxacin 18% solution in plasma, milk and tissues after subcutaneous injection in dairy cows. Available from: [Link]

• Singh, S. P., et al. (2018). Development and validation of LC-ESI-MS/MS method for analysis of moxifloxacin and levofloxacin in serum of multidrug-resistant tuberculosis patients: Potential application as therapeutic drug monitoring tool in medical diagnosis. Journal of pharmaceutical and biomedical analysis, 150, 248–255. Available from: [Link]

• Regulations.gov. Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. Available from: [Link]

• National Library of Medicine. Bioanalytical method validation. Available from: [Link]

• U.S. Food and Drug Administration. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Available from: [Link]

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Decoding the Certificate of Analysis: A Guide to Danofloxacin-d3 Mesylate for Quantitative Bioanalysis

For researchers in drug metabolism, pharmacokinetics (DMPK), and veterinary medicine, the accuracy of quantitative bioanalysis is paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust liquid chromatography-mass spectrometry (LC-MS) methodologies. This guide provides an in-depth look at interpreting the Certificate of Analysis (CoA) for Danofloxacin-d3 Mesylate, a critical internal standard for the quantification of the veterinary fluoroquinolone antibiotic, Danofloxacin. We will dissect a typical CoA, compare Danofloxacin-d3 Mesylate to other common internal standards, and provide a validated experimental protocol for its use.

Understanding the Certificate of Analysis: More Than Just a Piece of Paper

Here, we present a mock Certificate of Analysis for Danofloxacin-d3 Mesylate, followed by a detailed explanation of each parameter.

Sample Certificate of Analysis: Danofloxacin-d3 Mesylate

Test	Specification	Result	Method
Identity
¹H NMR	Conforms to structure	Conforms	NMR Spectroscopy
Mass Spectrum	Conforms to structure	Conforms	ESI-MS
Purity
Chemical Purity (HPLC)	≥98.0%	99.5%	HPLC-UV (280 nm)
Isotopic Purity
Isotopic Enrichment	≥98 atom % D	99.2 atom % D	Mass Spectrometry
Physical Properties
Appearance	White to off-white solid	White solid	Visual
Solubility	Soluble in Water and DMSO	Conforms	Visual
Residual Solvents
As per USP <467>	Meets requirements	Meets requirements	GC-HS

Deconstructing the CoA: A Section-by-Section Interpretation

Identity: Confirming the Molecular Structure

The identity tests confirm that the compound is indeed Danofloxacin-d3 Mesylate.

• ¹H NMR (Proton Nuclear Magnetic Resonance): This technique provides detailed information about the structure of a molecule by observing the magnetic properties of hydrogen nuclei. The CoA confirms that the observed spectrum matches the expected structure of Danofloxacin, with the key difference being the absence of signals corresponding to the three deuterated positions.

• Mass Spectrum (MS): Electrospray Ionization Mass Spectrometry (ESI-MS) is used to determine the molecular weight of the compound. For Danofloxacin-d3 Mesylate, the protonated molecule [M+H]⁺ is expected at an m/z (mass-to-charge ratio) of 361.1, which is 3 units higher than the non-deuterated Danofloxacin (m/z 358.16)[1]. The CoA confirms that the major peak in the mass spectrum corresponds to this expected value.

Purity: Assessing Chemical Integrity

• Chemical Purity (HPLC): High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method to assess the chemical purity of a substance[2]. The specification of ≥98.0% indicates that the compound is free from significant organic impurities. A high chemical purity is crucial to prevent interference from co-eluting, isobaric compounds that could affect the accuracy of the quantification.

Isotopic Purity: The Heart of a Deuterated Standard

This is arguably the most critical section of the CoA for a deuterated internal standard.

• Isotopic Enrichment: This value indicates the percentage of the labeled compound that contains the desired number of deuterium atoms. A specification of ≥98 atom % D means that in at least 98% of the molecules, the three designated hydrogen atoms have been replaced by deuterium. High isotopic enrichment is vital to minimize "crosstalk" – where the signal from the internal standard contributes to the signal of the analyte, leading to an overestimation of the analyte's concentration. This is particularly important if the mass spectrometer has limited resolution. Mass spectrometry is the definitive technique for determining isotopic enrichment by analyzing the distribution of isotopic peaks[3].

Physical Properties and Residual Solvents

• Appearance and Solubility: These are basic but important quality control checks. The appearance should be consistent, and the solubility information is critical for preparing stock solutions. Danofloxacin mesylate is known to be soluble in water and DMSO[4].

• Residual Solvents: This test, often performed by Gas Chromatography-Headspace (GC-HS), ensures that any solvents used during the synthesis and purification process are below the limits defined by pharmacopeial standards like USP <467>. Excessive residual solvents can affect the accurate weighing of the standard and may even interfere with the analysis.

The Logic of Internal Standard Selection: A Comparative Look

While Danofloxacin-d3 Mesylate is the ideal internal standard for Danofloxacin analysis due to its identical chemical properties and chromatographic behavior, other deuterated fluoroquinolones can be considered if a specific labeled analog is unavailable. The key is to choose a standard that co-elutes as closely as possible with the analyte and exhibits similar ionization efficiency to effectively compensate for matrix effects.

Internal Standard	Structure	Pros	Cons
Danofloxacin-d3 Mesylate	Identical to analyte	Co-elutes perfectly with Danofloxacin, compensates for matrix effects and ionization variability most effectively.	May not always be commercially available or can be more expensive.
Ciprofloxacin-d8	Structurally similar fluoroquinolone	Widely available, often used as a general internal standard for fluoroquinolone analysis[5][6].	Different retention time than Danofloxacin, may not perfectly compensate for matrix effects specific to Danofloxacin's elution window.
Enrofloxacin-d5	Structurally similar fluoroquinolone	Another common internal standard for fluoroquinolone analysis[7].	Similar to Ciprofloxacin-d8, potential for differential matrix effects due to chromatographic separation from Danofloxacin.

Visualization of the Internal Standard Concept

Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.

Experimental Protocol: Quantitative Analysis of Danofloxacin in Plasma

This protocol describes a validated LC-MS/MS method for the quantification of Danofloxacin in animal plasma using Danofloxacin-d3 Mesylate as an internal standard.

Materials and Reagents

• Danofloxacin reference standard

• Danofloxacin-d3 Mesylate internal standard

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Control animal plasma

Preparation of Stock and Working Solutions

• Danofloxacin Stock Solution (1 mg/mL): Accurately weigh 10 mg of Danofloxacin and dissolve in 10 mL of water/acetonitrile (1:1, v/v).

• Danofloxacin-d3 Mesylate Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of Danofloxacin-d3 Mesylate and dissolve in 1 mL of water/acetonitrile (1:1, v/v).

• Working Solutions: Prepare serial dilutions of the Danofloxacin stock solution in water/acetonitrile (1:1, v/v) to create calibration standards. Prepare a working solution of the internal standard at a suitable concentration (e.g., 1 µg/mL).

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the Danofloxacin-d3 Mesylate working solution.

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of Danofloxacin from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Danofloxacin: 358.2 → 314.2[1][3]

  • Danofloxacin-d3: 361.2 → 317.2

Visualization of the Experimental Workflow

Caption: Step-by-step sample preparation workflow for Danofloxacin analysis in plasma.

Conclusion

References

• Schneider, R. P., Ericson, J. F., Lynch, M. J., & Fouda, H. G. (1993). Confirmation of danofloxacin residues in chicken and cattle liver by microbore high-performance liquid chromatography electrospray ionization tandem mass spectrometry. Biological Mass Spectrometry, 22(10), 595-599. Available from: [Link]

• PubChem. (n.d.). Danofloxacin. National Center for Biotechnology Information. Retrieved from: [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Danofloxacin. Retrieved from: [Link]

• Kaduk, J. A., Gindhart, A. M., & Blanton, T. N. (2023). NEW DIFFRACTION DATA Crystal structure of danofloxacin mesylate (C19H21FN3O3)(CH3O3S). Powder Diffraction, 38(4), 284-291. Available from: [Link]

• Ismaiel, O. A., Halquist, M. S., El-Mammli, M. Y., Shalaby, A. A., & Karnes, H. T. (2018). Liquid chromatography-tandem mass spectrometry for the quantification of moxifloxacin, ciprofloxacin, daptomycin, caspofungin, and isavuconazole in human plasma. Journal of analytical methods in chemistry, 2018. Available from: [Link]

• University of Hertfordshire. (n.d.). Danofloxacin mesylate. Agriculture and Environment Research Unit (AERU). Retrieved from: [Link]

• MDPI. (2024). Effect of Body Size on Plasma and Tissue Pharmacokinetics of Danofloxacin in Rainbow Trout (Oncorhynchus mykiss). Retrieved from: [Link]

• National Center for Biotechnology Information. (n.d.). Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. PubMed Central. Retrieved from: [Link]

• Wójcik-Pszczoła, K., Pszczoła, K., & Kocurek, J. (2016). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. Molecules, 21(12), 1640. Available from: [Link]

• Veach, B., Hawk, H., Fong, A., & Langley, D. (2017). LC/MS/MS Determination of Fluoroquinolones in Honey. ResearchGate. Retrieved from: [Link]

• Idowu, O. R., Peggins, J. O., & Cullison, R. C. (2010). Development of a method for the determination of danofloxacin in plasma by HPLC with fluorescence detection. Journal of veterinary pharmacology and therapeutics, 33(3), 295-299. Available from: [Link]

• Attimarad, M., & Alnajjar, A. O. (2014). A conventional HPLC-MS method for the simultaneous determination of ofloxacin and cefixime in plasma: Development and validation. ResearchGate. Retrieved from: [Link]

• Staroń, J., Skrzypek, S., & Staroń, A. (2022). Comparative electrochemical study of veterinary drug danofloxacin at glassy carbon electrode and electrified liquid–liquid interface. Scientific Reports, 12(1), 1-13. Available from: [Link]

• MDPI. (2022). Multiresidues Multiclass Analytical Methods for Determination of Antibiotics in Animal Origin Food: A Critical Analysis. Retrieved from: [Link]

• Attimarad, M., & Alnajjar, A. O. (2014). A conventional HPLC-MS method for the simultaneous determination of ofloxacin and cefixime in plasma: Development and validation. Journal of Taibah University Medical Sciences, 9(3), 213-219. Available from: [Link]

• Waters Corporation. (n.d.). LC–MS Determination of Fluoroquinolone Antibiotics in Beef Tissue Using the Atlantis dC18 Column. Retrieved from: [Link]

• Tang, Y., Yang, G., Fodjo, E. K., Wang, S., & Kong, C. (2023). Improved LC/MS/MS Quantification Using Dual Deuterated Isomers as the Surrogates: A Case Analysis of Enrofloxacin Residue in Aquatic Products. Foods, 12(2), 299. Available from: [Link]

• Gkagkaki, E. (2016). Development of methods for the determination of veterinary drugs in food matrices by Liquid Chromatography – Mass Spectrometry. Aristotle University of Thessaloniki. Retrieved from: [Link]

• Wang, J., Shen, X., Wu, C., Shen, Z., Li, J., & Ding, H. (2021). Exploration of Clinical Breakpoint of Danofloxacin for Glaesserella parasuis in Plasma and in PELF. Antibiotics, 10(11), 1324. Available from: [Link]

• U.S. Food & Drug Administration. (2006). Preparation and LC/MS/MS Analysis of Honey for Fluoroquinolone Residues. Retrieved from: [Link]

• de Almeida, A. C. G., de Oliveira, A. C. C., de Oliveira, L. F., de Oliveira, E. R., & de Oliveira, M. A. L. (2019). Validation of an analytical method by high-performance liquid chromatography and microbiological assay, biological safety and in silico toxicity for danofloxacin. Brazilian Journal of Pharmaceutical Sciences, 55. Available from: [Link]

• Tang, Y., Yang, G., Fodjo, E. K., Wang, S., & Kong, C. (2023). LC-ESI(+) MS/MS chromatogram (A) of enrofloxacin (upper panel) and... ResearchGate. Retrieved from: [Link]

• Zhang, Y., Wang, Y., Zhang, Y., Li, X., & Zhang, Y. (2022). An LC-MS/MS method for the simultaneous determination of 18 antibacterial drugs in human plasma and its application in therapeutic drug monitoring. Scientific reports, 12(1), 1-12. Available from: [Link]

• Veeprho. (n.d.). Enrofloxacin-D5 (HCl). Retrieved from: [Link]

• Kamal, A., Al-Subaie, A., & Al-Ghanayem, A. (2018). LC-MS/MS based quantitation of ciprofloxacin and its application to antimicrobial resistance study in Balb/c mouse plasma, urine, bladder and kidneys. Analytical Methods, 10(47), 5659-5666. Available from: [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of Danofloxacin-d3 Mesylate: A Guide for the Modern Laboratory

For the diligent researcher, the lifecycle of a chemical compound extends far beyond the confines of the experiment. The final step, disposal, is a critical juncture that defines our commitment to safety and environmental stewardship. This guide provides a comprehensive, scientifically-grounded protocol for the proper disposal of Danofloxacin-d3 Mesylate, a deuterated form of a potent fluoroquinolone antibiotic. By understanding the "why" behind each step, we can ensure that our groundbreaking research does not leave a lasting, unintended impact on our environment.

The Imperative for Proper Disposal: Understanding the Risks

Danofloxacin, like other fluoroquinolones, is a powerful antibiotic used in veterinary medicine.[1] Its deuterated mesylate salt, Danofloxacin-d3 Mesylate, is primarily used for research and development purposes. While invaluable in a laboratory setting, the very efficacy of fluoroquinolones necessitates caution in their disposal.

The release of antibiotics into the environment is a significant driver of antimicrobial resistance, a growing global health crisis.[2][3] Fluoroquinolones are known to be persistent in the environment, potentially harming aquatic organisms and plants even at low concentrations.[2][3][4] Safety Data Sheets (SDS) for Danofloxacin Mesylate classify it as harmful to aquatic life with long-lasting effects and may cause damage to organs through prolonged or repeated exposure.[5][6] Therefore, improper disposal, such as discarding it in household garbage or washing it down the sewer system, is strictly prohibited.[5]

Regulatory Framework: The Principle of "Cradle-to-Grave" Management

In the United States, the management of hazardous waste is governed by the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[7][8] This framework operates on a "cradle-to-grave" principle, meaning that the generator of the waste is responsible for its safe management from creation to final disposal.[8][9] All laboratories and research institutions must determine if their waste is hazardous and ensure it is properly identified, managed, and treated.[9]

Hazard Profile of Danofloxacin-d3 Mesylate

A thorough risk assessment begins with understanding the specific hazards of the compound. While one Safety Data Sheet for Danofloxacin-d3 Mesylate does not classify it as a hazardous substance under GHS, other SDSs for the parent compound, Danofloxacin Mesylate, provide important warnings that should be heeded due to the structural similarity.[5][10]

Hazard Classification	Description	Source
Health Hazard	May cause damage to organs through prolonged or repeated exposure.[5][6] Suspected of causing genetic defects.[6]	[5][6]
Environmental Hazard	Harmful to aquatic life with long-lasting effects.[5][6] Water polluting material that may be harmful if released in large quantities.[11]	[5][6][11]
Specific Precautions	Avoid contact with eyes, skin, and clothing.[10][11] Avoid breathing dust, vapor, or mist.[5][10][11]	[5][10][11]

Step-by-Step Disposal Protocol

Adherence to a stringent, multi-step protocol is essential for the safe disposal of Danofloxacin-d3 Mesylate.

Step 1: Waste Identification and Segregation

The first crucial step is to correctly identify and segregate waste containing Danofloxacin-d3 Mesylate. This prevents cross-contamination and ensures that the waste stream is managed appropriately.

• Pure Compound: Unused, expired, or surplus Danofloxacin-d3 Mesylate must be treated as chemical waste.

• Contaminated Materials: Any materials that have come into direct contact with the compound are considered contaminated. This includes:

  • Personal Protective Equipment (PPE): Gloves, lab coats, etc.

  • Labware: Pipette tips, vials, flasks, and other disposable equipment.

  • Spill Cleanup Materials: Absorbent materials like sand, earth, or vermiculite used to clean up spills.[11]

Step 2: Containment and Labeling

Proper containment is non-negotiable. It prevents accidental exposure and environmental release.[12]

• Primary Container: All Danofloxacin-d3 Mesylate waste should be collected in a dedicated, sealed, and clearly labeled container.[10] The container must be made of a compatible material and kept tightly closed when not in use.[11]

• Labeling: The waste container must be accurately labeled as "Hazardous Waste" and should clearly identify the contents, including "Danofloxacin-d3 Mesylate" and any other chemicals present in the waste mixture. Note the date when waste was first added to the container.

Step 3: Spill Management

In the event of a spill, immediate and correct action is required to mitigate risks.

• Evacuate and Secure: Ensure the area is well-ventilated and restrict access to non-essential personnel.[10]

• Personal Protective Equipment (PPE): Don appropriate PPE, including safety goggles, gloves, and a lab coat. For larger spills, respiratory protection may be necessary.[6]

• Containment: Prevent the spill from spreading and entering drains or waterways.[11]

• Cleanup: For solid spills, carefully sweep up the material to avoid creating dust and place it in the designated hazardous waste container. For liquid spills, use a non-combustible, inert absorbent material (e.g., sand, vermiculite) to collect the spill.[11]

• Decontamination: Thoroughly clean the spill area.

• Disposal: All cleanup materials must be disposed of as hazardous waste.[11]

Step 4: Final Disposal Pathway

Under no circumstances should Danofloxacin-d3 Mesylate or its contaminated materials be disposed of in sanitary sewers, storm sewers, or landfills. The mandated disposal route is through a licensed hazardous material disposal company.[11]

• Engage a Licensed Contractor: Your institution's Environmental Health and Safety (EHS) office will have established procedures for engaging a licensed waste disposal contractor. This is the only acceptable method for final disposal.[11]

• Destructive Techniques: The best available technology should be used to prevent environmental release, which may include destructive techniques like incineration in a facility equipped with an afterburner and scrubber.[10][11]

Decision Workflow for Danofloxacin-d3 Mesylate Waste

The following diagram outlines the decision-making process for managing waste generated from activities involving Danofloxacin-d3 Mesylate.

Caption: Waste Disposal Workflow for Danofloxacin-d3 Mesylate

By integrating these procedures into your standard laboratory practices, you contribute to a culture of safety and responsibility, ensuring that scientific advancement and environmental protection go hand in hand.

References

• ADVOCIN (danofloxacin mesylate) Injectable Solution - SAFETY DATA SHEET. (2025).
• GHS08 Health hazard - Safety Data Sheet. (2024). Cayman Chemical.
• Safety Data Sheet - Version 5.0. (2017). Toronto Research Chemicals.
• SAFETY DATA SHEET - Danofloxacin mesylate injectable solution. (2015). Covetrus.
• SAFETY DATA SHEET - Danofloxacin mesylate injectable solution. (2025). Zoetis CA.
• Impact of fluoroquinolone and heavy metal pollution on antibiotic resistance maintenance in aquatic ecosystems. (2025). National Institutes of Health.
• Steps in Complying with Regulations for Hazardous Waste. (2025). US EPA.
• Environmental contamination by fluoroquinolones. (2025). ResearchGate.
• What Are The Key Hazardous Waste Disposal Regulations For Engineers?. (2025). YouTube.
• Learn the Basics of Hazardous Waste. (2025). US EPA.
• The Research Status, Potential Hazards and Toxicological Mechanisms of Fluoroquinolone Antibiotics in the Environment. (n.d.). MDPI.
• Defining Hazardous Waste. (n.d.). California Department of Toxic Substances Control.
• Environmental contamination by fluoroquinolones. (n.d.). SciELO.
• Hazardous Waste Compliance and Assistance. (n.d.). Missouri Department of Natural Resources.
• Fluoroquinolone antibiotics in the environment. (2007). PubMed.

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Navigating the Safe Handling of Danofloxacin-d3 Mesylate: A Guide to Personal Protective Equipment and Disposal

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety protocols and logistical plans for the handling and disposal of Danofloxacin-d3 Mesylate. As a potent fluoroquinolone antibiotic, stringent adherence to these procedures is paramount to ensure the safety of researchers, scientists, and drug development professionals. This document is designed to be a comprehensive resource, offering procedural, step-by-step guidance to directly address operational questions and instill confidence in laboratory safety practices.

Understanding the Hazard: Why Caution is Critical

Danofloxacin-d3 Mesylate is a deuterated analog of Danofloxacin Mesylate, a fluoroquinolone antibiotic. While a Safety Data Sheet (SDS) for the deuterated form may classify it as non-hazardous, it is crucial to handle it with the same precautions as its non-deuterated counterpart due to the structural similarity and potential for similar biological activity.

Safety Data Sheets for Danofloxacin Mesylate indicate significant health hazards. It is suspected of causing genetic defects and may cause damage to organs—specifically connective tissue, the reproductive system, nervous system, heart, and kidneys—through prolonged or repeated exposure.[1] An established Occupational Exposure Limit (OEL) for Danofloxacin Mesylate is 200 µg/m³ as an 8-hour time-weighted average (TWA).[1] This OEL underscores the potency of the compound and the need for robust control measures to minimize exposure.

Key Hazards:

• Mutagenicity: Suspected of causing genetic defects.[1]

• Target Organ Toxicity: Potential for damage to multiple organs with repeated exposure.[1]

• Photosensitivity: A known risk associated with quinolone antibiotics, which can cause skin reactions upon exposure to sunlight.[2]

• Hypersensitivity: May cause allergic reactions in susceptible individuals.[1]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a necessity.

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection of appropriate PPE is contingent on the specific laboratory operation being performed and the potential for exposure. The following table outlines the recommended PPE for various tasks involving Danofloxacin-d3 Mesylate.

Task	Minimum PPE Requirement	Enhanced Precautions (for higher quantities or potential for aerosolization)
Weighing and Dispensing (Solid)	- Nitrile Gloves (double-gloved)- Lab Coat- Safety Glasses with Side Shields	- Chemical Splash Goggles- Face Shield- Disposable Gown- Use of a ventilated balance enclosure or chemical fume hood
Solution Preparation	- Nitrile Gloves (double-gloved)- Lab Coat- Chemical Splash Goggles	- Face Shield- Disposable Gown- Work within a chemical fume hood
In Vitro/In Vivo Dosing	- Nitrile Gloves (double-gloved)- Lab Coat- Safety Glasses with Side Shields	- Chemical Splash Goggles- Disposable Gown- Use of a biological safety cabinet for in vitro work
Waste Disposal	- Nitrile Gloves (double-gloved)- Lab Coat- Safety Glasses with Side Shields	- Chemical Splash Goggles- Disposable Gown

A Step-by-Step Guide to Donning and Doffing PPE

Proper technique in putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence:

• Gown: Select a disposable, low-permeability gown. Ensure it is securely fastened.

• Gloves (First Pair): Don the first pair of nitrile gloves, ensuring the cuffs are tucked under the sleeves of the gown.

• Goggles/Face Shield: Put on chemical splash goggles for eye protection. A face shield can be worn over the goggles for added protection.

• Gloves (Second Pair): Don the second pair of nitrile gloves, ensuring the cuffs go over the sleeves of the gown.

Doffing Sequence (to be performed in a designated area):

• Gloves (Outer Pair): Remove the outer pair of gloves, turning them inside out as you remove them. Dispose of them in the designated hazardous waste container.

• Gown: Untie the gown and peel it away from your body, turning it inside out as you go. Dispose of it in the designated hazardous waste container.

• Goggles/Face Shield: Remove eye and face protection from the back to the front.

• Gloves (Inner Pair): Remove the inner pair of gloves, again turning them inside out. Dispose of them in the designated hazardous waste container.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

Engineering Controls: Containing the Hazard at the Source

Whenever possible, engineering controls should be the primary method of exposure control.

• Chemical Fume Hood: All weighing, dispensing of solids, and preparation of concentrated solutions should be performed within a certified chemical fume hood.

• Ventilated Balance Enclosure: For weighing small quantities of the solid compound, a ventilated balance enclosure can provide an additional layer of protection.

• Biological Safety Cabinet (BSC): For in vitro experiments involving cell cultures, a Class II BSC will provide both product and personnel protection.

Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is required.

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Isolate: Secure the area to prevent unauthorized entry.

• Protect: Don the appropriate PPE as outlined in the enhanced precautions section of the table above.

• Contain and Clean: For small spills, use an absorbent material (e.g., sand, vermiculite) to contain the spill.[3] Collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly. The specific decontaminating agent will depend on the surface, but a standard laboratory disinfectant followed by a water rinse is a common practice.

• Dispose: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Danofloxacin-d3 Mesylate and all associated waste must be treated as hazardous chemical waste.[4] Under no circumstances should this material be disposed of down the drain or in the regular trash.[4]

Step-by-Step Disposal Procedure:

• Segregate Waste: Maintain separate, clearly labeled waste containers for:

  • Solid Waste: Contaminated gloves, gowns, absorbent materials, and empty vials.

  • Liquid Waste: Unused solutions and contaminated solvents.

• Label Containers: All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name "Danofloxacin-d3 Mesylate."

• Secure Storage: Store waste containers in a designated, secure area away from general laboratory traffic.

• Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management contractor.

Workflow Diagrams for Safety and Compliance

To aid in decision-making and operational clarity, the following diagrams illustrate key workflows.

Caption: PPE selection workflow based on the laboratory task.

Caption: Step-by-step waste disposal protocol.

By implementing these robust safety measures, laboratories can effectively mitigate the risks associated with handling Danofloxacin-d3 Mesylate, ensuring a safe working environment for all personnel.

References

• Zoetis Canada Inc. (2025, February 18). SAFETY DATA SHEET: Danofloxacin mesylate injectable solution.
• Fujifilm Wako Chemicals. (2024, February 26). SAFETY DATA SHEET: 35% Deuterium Chloride Soln. in D2O, 99.5%.
• Zoetis Inc. (2025, May 30). ADVOCIN (danofloxacin mesylate) Injectable Solution - SAFETY DATA SHEET.
• Covetrus. (2015, February 6). SAFETY DATA SHEET: Danofloxacin mesylate injectable solution.
• Benchchem. (n.d.). Proper Disposal of Danofloxacin: A Guide for Laboratory Professionals.

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